4-Azide-TFP-Amide-SS-Sulfo-NHS

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Azide-TFP-Amide-SS-Sulfo-NHS: A Trifunctional Crosslinking Reagent

For researchers, scientists, and drug development professionals, 4-Azide-TFP-Amide-SS-Sulfo-NHS emerges as a powerful and versatile tool in the realm of bioconjugation and proteomics. This trifunctional, cleavable crosslinking agent offers a sophisticated approach to elucidating molecular interactions, with applications spanning from mapping protein-protein interactions to identifying drug targets. This guide provides a comprehensive overview of its properties, mechanism of action, and detailed experimental protocols.

Core Attributes and Chemical Properties

4-Azide-TFP-Amide-SS-Sulfo-NHS is meticulously designed with three distinct functional moieties, each playing a crucial role in a sequential crosslinking strategy.[1][2][3] The key components are an aryl azide (B81097) for photo-activated conjugation, a sulfo-NHS ester for amine-reactive coupling, and a disulfide bond for cleavability.[1][2][3] The tetrafluorophenyl (TFP) group enhances the stability of the nitrene intermediate formed upon photoactivation.[1][2]

Table 1: Physicochemical Properties of 4-Azide-TFP-Amide-SS-Sulfo-NHS

Property	Value	Source
Molecular Weight	597.50 g/mol	AxisPharm
Chemical Formula	C16H12F4N5NaO8S3	AxisPharm
Purity	≥95%	AxisPharm
UV Activation Wavelength	250 - 350 nm	MedchemExpress, BroadPharm
Solubility	Water-soluble	BroadPharm
Storage Conditions	-20°C, protect from moisture	BroadPharm

Mechanism of Action: A Three-Step Process

The utility of 4-Azide-TFP-Amide-SS-Sulfo-NHS lies in its ability to facilitate a three-stage experimental workflow: amine coupling, photo-crosslinking, and cleavage.

• Amine Coupling via Sulfo-NHS Ester: The workflow commences with the reaction of the Sulfo-NHS ester group with primary amines (e.g., lysine (B10760008) residues) on the bait protein, forming a stable amide bond.[4] The inclusion of a sulfonate group on the NHS ester enhances its water solubility, allowing for reactions to be performed in aqueous buffers without the need for organic solvents that could potentially denature the protein.[]

• Photo-activated Crosslinking via Aryl Azide: Following the initial conjugation, the aryl azide group can be activated by UV light.[1][2] Upon irradiation, the azide is converted into a highly reactive nitrene intermediate, which can then form a covalent bond with nearby molecules, effectively crosslinking the bait protein to its interacting partners.[6][7]

• Cleavage of the Disulfide Bond: The disulfide bond within the linker allows for the release of the crosslinked proteins. Treatment with a reducing agent, such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP), cleaves the disulfide bond, enabling the separation and subsequent analysis of the captured interacting proteins.[8][9][10]

Experimental Protocols

The following protocols provide a detailed methodology for utilizing 4-Azide-TFP-Amide-SS-Sulfo-NHS in a typical protein-protein interaction study.

Protocol 1: Conjugation of 4-Azide-TFP-Amide-SS-Sulfo-NHS to a Bait Protein

This protocol details the initial amine-coupling step.

Materials:

• Bait protein

• 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

• Desalting column

Procedure:

• Protein Preparation: Dissolve the bait protein in the amine-free buffer to a final concentration of 1-5 mg/mL.

• Reagent Preparation: Immediately before use, prepare a stock solution of 4-Azide-TFP-Amide-SS-Sulfo-NHS in an anhydrous organic solvent such as DMSO or DMF, and then dilute it in the reaction buffer.

• Reaction: Add a 10- to 50-fold molar excess of the crosslinker to the protein solution.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.

• Removal of Excess Reagent: Remove non-reacted crosslinker using a desalting column equilibrated with a suitable buffer for the subsequent photo-crosslinking step.

Protocol 2: Photo-crosslinking of the Bait Protein to its Interacting Partners

This protocol outlines the UV-activation and crosslinking process.

Materials:

• Bait protein conjugated with 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Interacting partner proteins or cell lysate

• UV lamp (250-350 nm)

Procedure:

• Incubation with Target: Mix the conjugated bait protein with the sample containing the putative interacting partners. Incubate for a sufficient time to allow for complex formation.

• UV Irradiation: Expose the sample to UV light (250-350 nm) for 5-15 minutes on ice. The optimal irradiation time and distance from the UV source should be empirically determined.

• Quenching (Optional): The reaction can be quenched by adding a primary amine-containing buffer (e.g., Tris-HCl).

Protocol 3: Cleavage of the Disulfide Bond and Analysis

This protocol describes the final step of releasing and analyzing the captured proteins.

Materials:

• Crosslinked protein complexes

• Reducing agent (e.g., DTT or TCEP)

• SDS-PAGE reagents and equipment

• Mass spectrometer

Procedure:

• Reduction: Add DTT or TCEP to the sample to a final concentration of 20-50 mM.

• Incubation: Incubate at 37-56°C for 30-60 minutes to ensure complete cleavage of the disulfide bond.

• Analysis: The released proteins can now be separated by SDS-PAGE and visualized by staining. For identification, the protein bands of interest can be excised and analyzed by mass spectrometry.

Visualizing the Workflow and Mechanisms

To further clarify the experimental process and the underlying chemical reactions, the following diagrams are provided.

Caption: Experimental workflow using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 3. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]
• 4. interchim.fr [interchim.fr]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. Disulfide reduction using TCEP reaction [biosyn.com]
• 10. broadpharm.com [broadpharm.com]

An In-depth Technical Guide to 4-Azide-TFP-Amide-SS-Sulfo-NHS: A Heterobifunctional Crosslinking Reagent for Advanced Bioconjugation

This technical guide provides a comprehensive overview of the chemical properties, applications, and experimental protocols for the use of 4-Azide-TFP-Amide-SS-Sulfo-NHS, a versatile heterobifunctional crosslinking reagent. Designed for researchers, scientists, and professionals in drug development, this document details the molecule's unique architecture, enabling a two-step conjugation strategy with built-in cleavability, making it an invaluable tool in proteomics, drug delivery, and diagnostics.

Core Chemical Structure and Functional Properties

4-Azide-TFP-Amide-SS-Sulfo-NHS is a sophisticated crosslinking molecule meticulously designed with four key functional moieties, each contributing to its specific role in bioconjugation.[1][2][3] The strategic arrangement of these groups allows for controlled and specific covalent bonding to biomolecules.

A visual representation of the chemical structure is provided below:

Caption: Chemical structure of 4-Azide-TFP-Amide-SS-Sulfo-NHS.

The molecule's functionality is derived from its distinct components:

• Aryl Azide Group: This moiety is photo-reactive and can be activated by UV light (typically 250-350 nm) to form a highly reactive nitrene intermediate.[4][5] This intermediate can then form a covalent bond with a wide range of chemical groups, making it a powerful tool for non-specific, proximity-based labeling.[5]

• Tetrafluorophenyl (TFP) Amide Linkage: The TFP group enhances the stability of the molecule.[4]

• Cleavable Disulfide Bond (-S-S-): This disulfide bridge can be selectively cleaved by reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).[2][6] This feature allows for the controlled release of conjugated molecules.

• Sulfo-N-hydroxysuccinimide (Sulfo-NHS) Ester: This functional group reacts specifically with primary amines (-NH2), such as the side chain of lysine (B10760008) residues or the N-terminus of proteins, to form a stable amide bond.[7][8] The presence of the sulfo group increases the water solubility of the reagent, which is advantageous for reactions in aqueous buffers.[7]

Quantitative Data and Physicochemical Properties

A summary of the key quantitative data for 4-Azide-TFP-Amide-SS-Sulfo-NHS is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₆H₁₂F₄N₅NaO₈S₃	[2]
Molecular Weight	597.5 g/mol	[2]
Purity	≥90%	[2]
Solubility	Water, DMSO, DMF	[2]
Storage Condition	-20°C	[2]
UV Activation Wavelength	250 - 350 nm	[4]

The stability of the Sulfo-NHS ester is pH-dependent, with hydrolysis rates increasing at higher pH.

pH	Half-life of NHS Ester	Reference(s)
7.0	4-5 hours	[9]
8.0	1 hour	[9]
8.6	10 minutes	[9]

Experimental Protocols

The use of 4-Azide-TFP-Amide-SS-Sulfo-NHS typically involves a two-step conjugation process, followed by an optional cleavage step.

Step 1: Amine Conjugation via Sulfo-NHS Ester

This protocol outlines the conjugation of the Sulfo-NHS ester to a protein containing primary amines.

Materials:

• Protein of interest in a suitable buffer (e.g., PBS, pH 7.2-8.0)

• 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Anhydrous DMSO or DMF

• Desalting column

Procedure:

• Protein Preparation: Dissolve the protein in an amine-free buffer (e.g., PBS) at a concentration of 1-5 mg/mL.[10]

• Reagent Preparation: Immediately before use, prepare a 10 mM stock solution of 4-Azide-TFP-Amide-SS-Sulfo-NHS in anhydrous DMSO or DMF.[10]

• Conjugation Reaction: Add the desired molar excess of the crosslinker stock solution to the protein solution. The optimal molar ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature or 2-4 hours at 4°C.[10]

• Purification: Remove excess, unreacted crosslinker using a desalting column with an appropriate molecular weight cutoff for the protein.[10]

• Characterization: Determine the concentration of the purified, azide-labeled protein. The degree of labeling can be assessed by mass spectrometry.[10]

Step 2: Photo-activated Conjugation of the Aryl Azide

This protocol describes the photo-crosslinking of the azide-modified protein to its binding partner.

Materials:

• Azide-labeled protein from Step 1

• Binding partner in a suitable buffer

• UV lamp (250-350 nm)

• Quartz cuvette or microcentrifuge tube

Procedure:

• Binding: Incubate the azide-labeled protein with its binding partner to allow for complex formation.

• Photo-activation: Expose the sample to UV light. The optimal wavelength and exposure time should be determined experimentally, but a common starting point is 365 nm for 30 minutes.[1]

• Quenching (Optional): The reaction can be quenched by adding a primary amine-containing buffer like Tris.[1]

• Analysis: The crosslinked product can be analyzed by SDS-PAGE, Western blotting, or mass spectrometry.

Step 3: Cleavage of the Disulfide Bond

This protocol details the cleavage of the disulfide bond to release the conjugated molecules.

Materials:

• Crosslinked conjugate

• Reducing agent (e.g., DTT or TCEP)

• PBS or other suitable buffer

Procedure:

• Preparation: Dissolve the crosslinked conjugate in a suitable buffer.

• Reduction: Add the reducing agent to a final concentration of 10-100 mM for DTT or 1-10 mM for TCEP.[6]

• Incubation: Incubate the reaction mixture at 37°C for 1-4 hours.[6]

• Analysis: The cleavage products can be analyzed by chromatographic methods or gel electrophoresis.

Visualizing Workflows and Applications

Graphviz diagrams can be used to visualize the experimental workflow and the logical relationships in the application of this crosslinker.

Experimental Workflow

Caption: Experimental workflow for using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Conceptual Application: Protein-Protein Interaction Study

Caption: Conceptual diagram of a protein-protein interaction study.

Conclusion

4-Azide-TFP-Amide-SS-Sulfo-NHS is a powerful and versatile tool for bioconjugation, offering a unique combination of amine reactivity, photo-activated crosslinking, and cleavability. Its water-soluble nature and stable TFP-amide linkage further enhance its utility in a wide range of applications, from fundamental research in proteomics to the development of novel therapeutics and diagnostics. By understanding its chemical properties and following the detailed protocols provided in this guide, researchers can effectively leverage this reagent to advance their scientific endeavors.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 3. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Visible-light-induced protein labeling in live cells with aryl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06987C [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. covachem.com [covachem.com]
• 8. researchgate.net [researchgate.net]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide to the 4-Azide-TFP-Amide-SS-Sulfo-NHS Crosslinker

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the heterobifunctional, photo-activatable, and cleavable crosslinker, 4-Azide-TFP-Amide-SS-Sulfo-NHS. It is designed to furnish researchers and drug development professionals with the essential technical details to effectively utilize this reagent in bioconjugation, protein interaction studies, and the development of antibody-drug conjugates (ADCs).

Core Properties and Mechanism of Action

The 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker is a sophisticated reagent featuring three key functional components: a photo-reactive tetrafluorophenyl (TFP) azide (B81097) group, an amine-reactive sulfo-N-hydroxysuccinimide (sulfo-NHS) ester, and a disulfide bond that allows for cleavage of the linkage under reducing conditions.[1][2][3][4] This trifunctional design enables a controlled, two-step conjugation process.

The sulfo-NHS ester facilitates the initial, highly efficient covalent linkage to primary amines (-NH2) on a target molecule, such as a protein or antibody, forming a stable amide bond.[1][2][3] The presence of the sulfonate group on the NHS ring renders the entire crosslinker water-soluble, which is advantageous for reactions in aqueous buffers, helping to maintain the native structure of proteins. This feature also prevents the crosslinker from permeating cell membranes, making it ideal for cell surface labeling.

The TFP-azide group at the other end of the spacer arm remains inert until it is activated by UV light (typically between 250-350 nm).[1][2][3] Upon photo-activation, it forms a highly reactive nitrene intermediate that can non-specifically insert into C-H and N-H bonds, or react with nucleophiles in its immediate vicinity. The tetrafluorophenyl ring helps to stabilize this reactive intermediate. This photo-inducible reactivity allows for precise temporal and spatial control over the second conjugation step.

The disulfide bond integrated into the spacer arm provides a cleavable linkage. This bond can be readily broken by the addition of reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP), allowing for the separation of the conjugated molecules after crosslinking. This is particularly useful for applications such as the release of a drug from an antibody in an ADC within the reducing environment of a cell, or for the analysis of crosslinked proteins in mass spectrometry.

Quantitative Data

The following table summarizes the key quantitative properties of the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker.

Property	Value	Source/Method
Molecular Weight	597.50 g/mol	Vendor Data
Spacer Arm Length (Estimated)	~19.8 Å	Estimated from bond lengths
Photo-activation Wavelength	250 - 350 nm	[1][2][3]
Sulfo-NHS Ester Reactivity	Primary amines (-NH2)	[1][2][3]
Optimal pH for Sulfo-NHS Reaction	7.0 - 9.0	General knowledge on NHS esters
Cleavage Condition	Reducing agents (e.g., DTT, TCEP)	[1][2][3]

Experimental Protocols

The following are generalized protocols for the use of 4-Azide-TFP-Amide-SS-Sulfo-NHS. Optimal conditions may vary depending on the specific application and molecules involved.

Two-Step Protein-Protein Crosslinking

This protocol outlines the general procedure for crosslinking two proteins (Protein A and Protein B) using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Materials:

• 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker

• Protein A (containing primary amines)

• Protein B (the binding partner of Protein A)

• Amine-free buffer (e.g., 20 mM sodium phosphate, 150 mM NaCl, pH 7.5)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

• UV lamp (emitting at ~254-365 nm)

• Reducing buffer (e.g., sample buffer containing 50 mM DTT or 20 mM TCEP)

• Desalting columns

Procedure:

Step 1: Conjugation to Protein A (Amine Reaction)

• Immediately before use, dissolve the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker in an amine-free buffer.

• Add a 10- to 50-fold molar excess of the dissolved crosslinker to a solution of Protein A in the amine-free buffer. The optimal molar ratio should be determined empirically.

• Incubate the reaction for 30-60 minutes at room temperature, protected from light to prevent premature activation of the azide group.

• Quench the reaction by adding the quenching buffer to a final concentration of 20-50 mM and incubate for 15 minutes. This will hydrolyze any unreacted sulfo-NHS esters.

• Remove the excess crosslinker and quenching buffer by passing the reaction mixture through a desalting column equilibrated with the amine-free buffer. The resulting solution contains Protein A conjugated to the crosslinker (Protein A-linker).

Step 2: Crosslinking to Protein B (Photo-activation)

• Mix the purified Protein A-linker with Protein B in an appropriate molar ratio to allow for complex formation.

• Incubate the mixture for a sufficient time to allow for the interaction between Protein A and Protein B.

• Expose the sample to UV light (254-365 nm) for 10-30 minutes on ice. The optimal exposure time and distance from the lamp should be determined experimentally.

• The photo-activated azide will react with nearby residues on Protein B, forming a covalent crosslink.

Step 3: Cleavage of the Crosslink (Optional)

• To cleave the disulfide bond, add a reducing agent such as DTT (to a final concentration of 50 mM) or TCEP (to a final concentration of 20 mM) to the crosslinked sample.

• Incubate at 37°C for 30 minutes.

• The crosslink will be cleaved, separating Protein A and Protein B, each with a portion of the linker attached. This can be analyzed by techniques such as SDS-PAGE.

Visualizations

Two-Step Crosslinking Workflow

Caption: Workflow for two-step protein-protein crosslinking.

Logical Relationship of Functional Groups

Caption: Functional groups and their interactions.

References

• 1. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]

An In-depth Technical Guide to the 4-Azide-TFP-Amide-SS-Sulfo-NHS Trifunctional Crosslinker

For researchers, scientists, and drug development professionals, the 4-Azide-TFP-Amide-SS-Sulfo-NHS trifunctional crosslinker represents a versatile and powerful tool in the field of bioconjugation. Its unique architecture, incorporating three distinct reactive moieties, enables the sequential and controlled linkage of multiple molecules. This guide provides a comprehensive overview of its properties, detailed experimental protocols, and visual representations of its structure and application workflows.

Core Properties and Functional Groups

The 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker is characterized by three key functional groups: a photo-activatable aryl azide, an amine-reactive Sulfo-NHS ester, and a cleavable disulfide bond. This trifunctionality allows for a multi-step conjugation strategy, providing a high degree of control over the assembly of complex biomolecular architectures, such as antibody-drug conjugates (ADCs).

Aryl Azide: This group remains inert until activated by UV light, typically in the range of 250-350 nm.[1][2][3] Upon photoactivation, it forms a highly reactive nitrene intermediate that can form a covalent bond with a wide range of chemical groups, including C-H and N-H bonds. The tetrafluorophenyl (TFP) group helps to stabilize the free radical intermediate formed during photoactivation.

Sulfo-NHS Ester: The N-hydroxysulfosuccinimide (Sulfo-NHS) ester is highly reactive towards primary amines, such as the side chain of lysine (B10760008) residues in proteins, forming a stable amide bond. The sulfonate group enhances the water solubility of the crosslinker, allowing for conjugation reactions to be performed in aqueous buffers without the need for organic solvents.[4]

Disulfide Bond: The disulfide (-S-S-) bond within the spacer arm is cleavable under mild reducing conditions. This feature is particularly valuable for applications requiring the release of a conjugated molecule, such as the payload of an ADC, within the reducing environment of the cell. Common reducing agents include dithiothreitol (B142953) (DTT) and tris(2-carboxyethyl)phosphine (B1197953) (TCEP).

Quantitative Data Summary

For ease of comparison and experimental design, the key quantitative properties of the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker are summarized in the table below.

Property	Value	Source(s)
Molecular Weight	597.5 g/mol	[1][5]
Molecular Formula	C₁₆H₁₂F₄N₅NaO₈S₃	[1][5]
Solubility	Water, DMSO, DMF	[1]
Aryl Azide Photoactivation Wavelength	250 - 350 nm	[1][2][3]
Sulfo-NHS Ester Optimal Reaction pH	7 - 9	[4]

Experimental Protocols

The following are detailed methodologies for the application of the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker in a typical bioconjugation workflow, such as the creation of an antibody-drug conjugate.

Protocol 1: Conjugation of the Sulfo-NHS Ester to a Primary Amine-Containing Molecule (e.g., an Antibody)

This protocol describes the first step of the conjugation, where the amine-reactive Sulfo-NHS ester is coupled to a protein.

Materials:

• Antibody (or other amine-containing protein) in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of 1-5 mg/mL in the Reaction Buffer. Ensure the buffer is free of primary amines (e.g., Tris), as these will compete with the reaction.

• Crosslinker Preparation: Immediately before use, prepare a 10 mM stock solution of the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker in anhydrous DMF or DMSO.

• Conjugation Reaction: Add a 10- to 20-fold molar excess of the crosslinker stock solution to the antibody solution. The final concentration of the organic solvent should not exceed 10% (v/v) to maintain antibody integrity.

• Incubation: Incubate the reaction for 30-60 minutes at room temperature with gentle stirring.

• Removal of Excess Crosslinker: Remove the non-reacted crosslinker using a desalting column equilibrated with the Reaction Buffer.

Protocol 2: Photo-conjugation of the Aryl Azide to a Target Molecule

This protocol outlines the second conjugation step, utilizing the photo-activatable aryl azide.

Materials:

• Azide-functionalized antibody from Protocol 1

• Target molecule for conjugation

• UV lamp (emitting at 250-350 nm)

• Reaction vessel transparent to UV light (e.g., quartz cuvette)

Procedure:

• Reaction Setup: In a UV-transparent reaction vessel, combine the azide-functionalized antibody with the target molecule in a suitable buffer. The molar ratio will depend on the desired degree of labeling and should be optimized for each application.

• Photoactivation: Expose the reaction mixture to UV light (250-350 nm). The duration of exposure will depend on the intensity of the UV source and the specific molecules being conjugated. A typical starting point is 5-15 minutes.

• Purification: Purify the resulting conjugate to remove any unreacted molecules using an appropriate method, such as size-exclusion chromatography (SEC) or dialysis.

Protocol 3: Cleavage of the Disulfide Bond

This protocol describes the cleavage of the disulfide bond to release the conjugated molecule.

Materials:

• Disulfide-linked conjugate

• Reducing agent: Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

• Reaction Buffer (e.g., PBS)

Procedure:

• Preparation of Reducing Agent: Prepare a stock solution of DTT (e.g., 1 M in water) or TCEP (e.g., 0.5 M in water).

• Cleavage Reaction: Add the reducing agent to the solution containing the disulfide-linked conjugate to a final concentration of 20-50 mM for DTT or 5-20 mM for TCEP.

• Incubation: Incubate the reaction at room temperature for 1-2 hours or at 37°C for 30-60 minutes.

• Analysis: The cleavage can be confirmed by methods such as SDS-PAGE under reducing and non-reducing conditions.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate the structure of the crosslinker and a typical experimental workflow.

Caption: Structure of the trifunctional crosslinker.

Caption: A typical experimental workflow.

References

• 1. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Azide/NHS/S-S disulfide bond PEG reagent, 4-Azide-TFP-Amide-SS-Sulfo-NHS, Purity 90% - CD BioGlyco [glycoclick.bioglyco.com]
• 4. tools.thermofisher.com [tools.thermofisher.com]
• 5. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]

An In-depth Technical Guide to the Amine-Reactive Group of 4-Azide-TFP-Amide-SS-Sulfo-NHS

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the amine-reactive group of the heterotrifunctional crosslinker, 4-Azide-TFP-Amide-SS-Sulfo-NHS. This reagent is a powerful tool in bioconjugation, chemical biology, and drug development, enabling the linkage of biomolecules through a multi-step, controlled process. This guide will delve into the chemistry of its amine-reactive group, present quantitative data on its stability and reactivity, provide detailed experimental protocols, and visualize key experimental workflows.

Core Chemistry: The Sulfo-NHS Ester Amine-Reactive Group

The primary amine-reactive functionality of 4-Azide-TFP-Amide-SS-Sulfo-NHS is the N-hydroxysulfosuccinimide (Sulfo-NHS) ester. This group reacts specifically and efficiently with primary amines (-NH₂), such as those found on the N-terminus of proteins and the side chain of lysine (B10760008) residues, to form stable amide bonds.[1][2][3]

The reaction proceeds via a nucleophilic attack of the primary amine on the carbonyl carbon of the Sulfo-NHS ester, leading to the formation of a stable amide linkage and the release of the Sulfo-NHS leaving group. The inclusion of the sulfonate group (-SO₃⁻) on the NHS ring significantly increases the water solubility of the reagent, allowing for conjugation reactions to be performed in aqueous buffers with minimal to no organic co-solvent.[4] This is a significant advantage over non-sulfonated NHS esters, which often require dissolution in organic solvents like DMSO or DMF before addition to an aqueous reaction mixture.[5]

The Advantage of the Tetrafluorophenyl (TFP) Ester

While the amine-reactive group is a Sulfo-NHS ester, the "TFP" in the name refers to the tetrafluorophenyl ester that is part of the aryl azide (B81097) photoreactive group. It is important to distinguish this from the amine-reactive end. However, TFP esters are themselves a class of amine-reactive reagents known for their enhanced stability compared to NHS esters, particularly in basic conditions.[6][7] TFP esters are less susceptible to spontaneous hydrolysis, which is a competing reaction that can reduce conjugation efficiency.[2][8] This increased stability can lead to higher coupling efficiencies, especially in reactions conducted at higher pH or for longer durations.[9][10]

Quantitative Data: Stability and Reactivity

Table 1: Half-life of NHS Esters at Various pH Values

pH	Temperature (°C)	Half-life of NHS Ester
7.0	Room Temperature	4-5 hours[11][12]
8.0	Room Temperature	1 hour[11][12]
8.6	Room Temperature	10 minutes[11][12]

Table 2: Comparison of TFP Ester and NHS Ester Stability

Feature	TFP Ester	NHS Ester
Relative Hydrolysis Rate	Less susceptible to hydrolysis, especially at basic pH.[2][6]	More prone to hydrolysis, particularly as pH increases.[8]
Half-life at pH 10	Exhibits a 10-fold increased half-life compared to NHS esters.[9][10]	Significantly shorter half-life at basic pH.[11][12]
Optimal pH for Conjugation	Slightly higher than for NHS esters.[8]	Typically optimal between pH 7.2 and 8.5.[13]

Experimental Protocols

The following are detailed protocols for the use of the amine-reactive Sulfo-NHS ester functionality of 4-Azide-TFP-Amide-SS-Sulfo-NHS for the conjugation to a protein.

Protocol 1: One-Step Amine Labeling of a Protein

This protocol describes the direct labeling of a protein with 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Materials:

• Protein to be labeled (in an amine-free buffer, e.g., PBS, pH 7.2-8.0)

• 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Anhydrous DMSO or DMF (for initial stock solution)

• Reaction Buffer: 0.1 M phosphate (B84403) buffer, 0.15 M NaCl, pH 7.2-8.0

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

• Desalting column or dialysis cassette for purification

Procedure:

• Prepare the Protein Solution:

  • Dissolve the protein in the Reaction Buffer at a concentration of 1-10 mg/mL.

  • Ensure the buffer is free from primary amines (e.g., Tris, glycine) as they will compete with the target protein for reaction with the Sulfo-NHS ester.[5]

• Prepare the Crosslinker Stock Solution:

  • Immediately before use, prepare a 10 mM stock solution of 4-Azide-TFP-Amide-SS-Sulfo-NHS in anhydrous DMSO or DMF. The reagent is moisture-sensitive and should be equilibrated to room temperature before opening.[14]

• Perform the Conjugation Reaction:

  • Add a 10- to 50-fold molar excess of the crosslinker stock solution to the protein solution. The optimal molar ratio should be determined empirically for each protein.

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.[14][15]

• Quench the Reaction (Optional but Recommended):

  • Add the Quenching Buffer to a final concentration of 20-50 mM.

  • Incubate for 15 minutes at room temperature to quench any unreacted Sulfo-NHS ester.

• Purify the Conjugate:

  • Remove excess, unreacted crosslinker and quenching buffer using a desalting column or by dialysis against a suitable buffer (e.g., PBS).

Protocol 2: Two-Step Crosslinking Procedure

This protocol is useful for linking two different proteins, where the first protein is activated with the Sulfo-NHS ester of 4-Azide-TFP-Amide-SS-Sulfo-NHS, and then the second protein is added.

Materials:

• Protein #1 (containing carboxyl groups, to be activated)

• Protein #2 (containing primary amines)

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Reaction Buffer: 0.1 M phosphate buffer, pH 7.5

• Desalting column

Procedure:

• Activate Protein #1:

  • Dissolve Protein #1 in Activation Buffer to a concentration of 1 mg/mL.

  • Add EDC to a final concentration of 2 mM.

  • Immediately add 4-Azide-TFP-Amide-SS-Sulfo-NHS to a final concentration of 5 mM.

  • Incubate for 15 minutes at room temperature.[11]

• Remove Excess Reagents:

  • Immediately purify the activated Protein #1 from excess EDC and unreacted crosslinker using a desalting column equilibrated with Reaction Buffer.

• Conjugate to Protein #2:

  • Add the purified, activated Protein #1 to Protein #2 (in Reaction Buffer). A 10-fold molar excess of the activated protein is recommended.

  • Incubate for 2 hours at room temperature.

• Purify the Final Conjugate:

  • Purify the resulting conjugate by size-exclusion chromatography or another suitable method to remove unreacted proteins.

Visualizing Experimental Workflows

The trifunctional nature of 4-Azide-TFP-Amide-SS-Sulfo-NHS allows for complex and powerful experimental designs. Below are Graphviz diagrams illustrating a potential experimental workflow.

Workflow 1: Sequential Labeling and Photo-Crosslinking

This workflow demonstrates the use of all three functionalities of the crosslinker: amine-reactivity, photo-reactivity, and cleavability.

Caption: Sequential workflow for protein interaction analysis.

Logical Relationship: Key Functional Groups and Their Reactions

This diagram illustrates the logical relationship between the functional groups of the crosslinker and their respective targets and reaction conditions.

Caption: Functional groups and their corresponding reactions.

This in-depth guide provides the necessary information for researchers, scientists, and drug development professionals to effectively utilize the amine-reactive properties of 4-Azide-TFP-Amide-SS-Sulfo-NHS in their experimental designs. By understanding the underlying chemistry, stability, and reaction kinetics, and by following detailed protocols, the full potential of this versatile crosslinker can be realized.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. Trifunctional cross-linker for mapping protein-protein interaction networks and comparing protein conformational states - PMC [pmc.ncbi.nlm.nih.gov]
• 5. covachem.com [covachem.com]
• 6. interchim.fr [interchim.fr]
• 7. stallardediting.com [stallardediting.com]
• 8. researchgate.net [researchgate.net]
• 9. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tools.thermofisher.com [tools.thermofisher.com]
• 12. nanocomposix.com [nanocomposix.com]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. assets.fishersci.com [assets.fishersci.com]

The Architect's Toolkit: A Technical Guide to Cleavable Crosslinkers for Proteomics

For Researchers, Scientists, and Drug Development Professionals

In the intricate cellular machinery, proteins rarely act in isolation. Their functions are orchestrated through a dynamic network of interactions. Understanding these protein-protein interactions (PPIs) is paramount for elucidating biological pathways and developing novel therapeutics. Crosslinking mass spectrometry (XL-MS) has emerged as a powerful technique to capture a snapshot of these interactions within their native context. At the heart of this methodology lies the crosslinker, a molecular bridge that covalently links interacting proteins. This guide provides an in-depth exploration of cleavable crosslinkers, a class of reagents that has revolutionized the field of proteomics by simplifying the identification and analysis of cross-linked peptides.

The Advantage of Cleavage: Simplifying the Proteomic Puzzle

Traditional, non-cleavable crosslinkers permanently join two peptides, creating a complex chimeric species for mass spectrometry analysis. The resulting convoluted fragmentation spectra pose a significant challenge for data analysis software, often leading to a high rate of false positives.[1][2] Cleavable crosslinkers, on the other hand, possess a labile bond within their spacer arm that can be broken under specific conditions, most notably during mass spectrometry analysis itself.[1][2] This in-source fragmentation separates the cross-linked peptides, allowing for their individual sequencing and dramatically simplifying data interpretation.[1][3][4] This key feature has propelled the development of sophisticated XL-MS workflows for both purified protein complexes and proteome-wide studies.[3][4][5]

A Tour of Cleavable Chemistries: Choosing the Right Tool for the Job

The versatility of cleavable crosslinkers stems from the variety of available reactive groups and cleavable moieties. The choice of crosslinker depends on the specific application, the target amino acids, and the desired analytical workflow.

Reactive Groups: The Hooks for Protein Capture

The reactive groups at the ends of a crosslinker determine which amino acid side chains it will bind to. The most common reactive groups are:

• N-hydroxysuccinimide (NHS) esters: These are the most widely used reactive groups, primarily targeting the primary amines of lysine (B10760008) residues and the N-terminus of proteins.[3][5] NHS-ester based crosslinkers are popular due to the relatively high abundance and even distribution of lysine residues on protein surfaces.[5]

• Maleimides: These groups specifically react with the sulfhydryl groups of cysteine residues.

• Hydrazides: These are reactive towards carboxyl groups found in aspartic and glutamic acid residues.

• Diazirines: These are photo-reactive groups that, upon activation with UV light, can react non-specifically with any amino acid in close proximity.

Cleavable Moieties: The Breakable Bridge

The innovation of cleavable crosslinkers lies in the incorporation of a bond that can be selectively broken. The most prominent classes of MS-cleavable crosslinkers are:

• Sulfoxide-containing (e.g., DSSO): Disuccinimidyl sulfoxide (B87167) (DSSO) is a widely used MS-cleavable crosslinker.[3][5][6] Upon collision-induced dissociation (CID) in the mass spectrometer, the sulfoxide bond cleaves, generating characteristic fragment ions that aid in the identification of cross-linked peptides.[3][5]

• Urea-based (e.g., DSBU, CDI): Disuccinimidyl dibutyric urea (B33335) (DSBU) and 1,1'-carbonyldiimidazole (B1668759) (CDI) are other popular MS-cleavable crosslinkers.[3][5][7] The urea or carbamate (B1207046) linkage is susceptible to fragmentation during CID, leading to predictable neutral losses that facilitate data analysis.[5][7]

• Imide-based (e.g., DSSI): A newer class of crosslinkers where the urea group is remodeled into an imide, offering alternative fragmentation patterns.

• Disulfide-containing (e.g., DSP): Dithiobis(succinimidyl propionate) (DSP) contains a disulfide bond that can be cleaved by reducing agents. This cleavage is typically performed before MS analysis.

• Acid-cleavable: These linkers incorporate moieties that are stable at neutral pH but are readily hydrolyzed under acidic conditions.

• Photo-cleavable: These crosslinkers contain a photo-labile group that can be cleaved by UV light.[8]

Below is a diagram illustrating the different types of cleavable moieties.

Caption: Overview of different cleavable moieties in crosslinkers.

Quantitative Comparison of Common Cleavable Crosslinkers

The efficiency of a crosslinking experiment can be evaluated by the number of identified cross-linked peptides and unique protein-protein interactions. The table below summarizes quantitative data from studies comparing different cleavable crosslinkers.

Crosslinker	Cleavage Method	Reactive Group	Target Residues	Number of Unique Cross-Links Identified (Example Study)	Reference
DSSO	MS (CID)	NHS ester	Lys, N-terminus	>1000 in human cell lysate	[5]
DSBU	MS (CID)	NHS ester	Lys, N-terminus, Ser, Thr, Tyr	>7400 in Drosophila embryo extracts	[5]
CDI	MS (CID)	Imidazolecarboxamide	Lys, N-terminus, Ser, Thr, Tyr	Comparable to DSBU	[5][7]
DSBSO	MS (CID)	NHS ester	Lys, N-terminus	Not specified in provided abstracts
PIR	MS (CID)	NHS ester & Asp-Pro cleavage	Lys, N-terminus	>3300 in HeLa cells	[5]
PhoX	N/A (enrichable)	NHS ester	Lys, N-terminus	>1100 in human cell lysate	[5]

Note: The number of identified cross-links is highly dependent on the sample complexity, experimental workflow, and data analysis pipeline. The values presented here are for comparative purposes based on the cited literature.

Experimental Protocols: A Step-by-Step Guide

A successful XL-MS experiment requires careful optimization of each step, from sample preparation to data acquisition. Below are detailed protocols for common workflows using cleavable crosslinkers.

General XL-MS Workflow

The overall workflow for a typical XL-MS experiment is depicted in the following diagram.

Caption: A generalized workflow for crosslinking mass spectrometry.

Protocol 1: In-Solution Crosslinking of Purified Proteins/Complexes with DSSO

This protocol is suitable for studying the structure and interactions of purified proteins or protein complexes.

• Protein Preparation:

  • Dissolve the purified protein or protein complex in a suitable buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5-8.0) to a final concentration of 1-5 µM. Avoid buffers containing primary amines (e.g., Tris, glycine).[9]

• Crosslinker Preparation:

  • Immediately before use, prepare a fresh stock solution of DSSO in a dry, water-miscible organic solvent such as dimethyl sulfoxide (DMSO) to a concentration of 25-50 mM.[9]

• Crosslinking Reaction:

  • Add the DSSO stock solution to the protein sample to achieve a final molar excess of crosslinker to protein ranging from 50:1 to 500:1. The optimal ratio should be determined empirically.

  • Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.[9]

• Quenching:

  • Stop the reaction by adding a quenching buffer containing a primary amine, such as Tris-HCl (pH 8.0) or ammonium (B1175870) bicarbonate, to a final concentration of 20-50 mM.[9]

  • Incubate for 15-30 minutes at room temperature.

• Sample Preparation for Mass Spectrometry:

  • Proceed with standard proteomics sample preparation protocols, including reduction of disulfide bonds (e.g., with DTT), alkylation of cysteines (e.g., with iodoacetamide), and proteolytic digestion (e.g., with trypsin).

Protocol 2: In-Cell Crosslinking with DSBU

This protocol allows for the capture of protein interactions within a cellular environment.

• Cell Culture and Harvesting:

  • Grow cells to the desired confluency.

  • Harvest the cells by centrifugation and wash them with a suitable buffer, such as phosphate-buffered saline (PBS), to remove media components.

• Crosslinker Preparation:

  • Prepare a fresh stock solution of DSBU in DMSO to a concentration of 50-100 mM.

• Crosslinking Reaction:

  • Resuspend the cell pellet in a crosslinking buffer (e.g., PBS) to a density of 1-5 x 10^7 cells/mL.

  • Add the DSBU stock solution to the cell suspension to a final concentration of 1-3 mM.

  • Incubate for 30-60 minutes at room temperature or on ice with gentle agitation.

• Quenching:

  • Quench the reaction by adding Tris-HCl (pH 8.0) to a final concentration of 50 mM.

  • Incubate for 15 minutes.

• Cell Lysis and Protein Digestion:

  • Pellet the cells and proceed with a cell lysis protocol suitable for proteomics (e.g., using a urea-based lysis buffer).

  • Perform in-solution or in-gel digestion of the proteome with a protease such as trypsin.

Protocol 3: Enrichment of Cross-linked Peptides

Due to the low stoichiometry of crosslinking reactions, enrichment of cross-linked peptides is often necessary to increase their detection by mass spectrometry.[5][10]

This method separates peptides based on their size. Since cross-linked peptides are larger than their linear counterparts, they elute earlier from the SEC column.[10]

• Sample Preparation:

  • After proteolytic digestion, acidify the peptide mixture with trifluoroacetic acid (TFA) to a final concentration of 0.1%.

  • Desalt the peptides using a C18 solid-phase extraction (SPE) cartridge.

  • Lyophilize the desalted peptides and resuspend them in the SEC mobile phase (e.g., 30% acetonitrile, 0.1% TFA).

• SEC Separation:

  • Inject the resuspended peptides onto an appropriate SEC column (e.g., Superdex Peptide).

  • Collect fractions corresponding to the higher molecular weight species, which are enriched in cross-linked peptides.

• Post-SEC Processing:

  • Lyophilize the collected fractions and resuspend them in a buffer suitable for LC-MS/MS analysis.

This technique separates peptides based on their charge. Cross-linked peptides typically have a higher charge state than linear peptides at low pH, allowing for their separation.[11][12]

• Sample Preparation:

  • After digestion and desalting, resuspend the peptides in a low-salt SCX loading buffer (e.g., 5 mM KH2PO4, 30% ACN, pH 3.0).

• SCX Separation:

  • Load the peptide mixture onto an SCX column.

  • Wash the column with the loading buffer to remove unbound peptides.

  • Elute the peptides using a step-wise gradient of increasing salt concentration (e.g., KCl or ammonium acetate). Cross-linked peptides will typically elute at higher salt concentrations.

• Post-SCX Processing:

  • Desalt the collected fractions using C18 SPE and prepare them for LC-MS/MS analysis.

Mass Spectrometry and Data Analysis

The analysis of data from cleavable crosslinkers requires specialized data acquisition strategies and dedicated software.

Mass Spectrometry Data Acquisition

For MS-cleavable crosslinkers like DSSO and DSBU, a "stepped" collision energy approach is often employed. A lower collision energy is used to induce cleavage of the crosslinker, generating the characteristic fragment ions of the individual peptides. A higher collision energy is then used to fragment the individual peptides for sequencing.[5] Alternatively, an MS2-MS3 approach can be used, where the fragment ions from the cleaved crosslinker in the MS2 spectrum are isolated and further fragmented in an MS3 scan.[5][13]

Data Analysis Software

Several software packages have been developed specifically for the analysis of XL-MS data from cleavable crosslinkers. These tools can recognize the characteristic fragmentation patterns and perform database searches to identify the cross-linked peptides.

• MeroX: A popular, freely available software tool that is particularly well-suited for the analysis of data from MS-cleavable crosslinkers like DSBU and CDI.[7][14][15][16][17] It includes algorithms for the identification of cross-linked peptides and the calculation of false discovery rates (FDR).[15]

• XlinkX: A software node within the Proteome Discoverer platform (Thermo Fisher Scientific) that supports the analysis of data from both cleavable and non-cleavable crosslinkers.[18][19][20][21][22] It utilizes the signature fragment ions of cleavable crosslinkers to simplify the search space.[18]

The general data analysis workflow for cleavable crosslinkers is illustrated below.

Caption: Data analysis pipeline for cleavable crosslinker experiments.

Conclusion: Unveiling the Interactome with Precision

Cleavable crosslinkers have become indispensable tools in the field of proteomics, enabling researchers to map protein-protein interactions with unprecedented detail and confidence. By simplifying the complex puzzle of cross-linked peptide identification, these reagents have paved the way for large-scale, in-vivo studies of the interactome. The continued development of novel cleavable chemistries, coupled with advancements in mass spectrometry instrumentation and data analysis software, promises an even deeper understanding of the intricate protein networks that govern life. This guide provides a solid foundation for researchers, scientists, and drug development professionals to harness the power of cleavable crosslinkers in their quest to unravel the complexities of the proteome.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein-Protein Interaction Networks in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a Novel Cross-linking Strategy for Fast and Accurate Identification of Cross-linked Peptides of Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein–protein interactions | Springer Nature Experiments [experiments.springernature.com]
• 8. Nonprotein Based Enrichment Method to Analyze Peptide Cross-Linking in Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimized Cross-Linking Mass Spectrometry for in Situ Interaction Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Expanding the chemical cross-linking toolbox by the use of multiple proteases and enrichment by size exclusion chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]
• 13. Cleavable Cross-Linkers Redefined by a Novel MS3-Trigger Algorithm - PMC [pmc.ncbi.nlm.nih.gov]
• 14. StavroX and MeroX - Quick User Guide [stavrox.com]
• 15. biorxiv.org [biorxiv.org]
• 16. bio.tools · Bioinformatics Tools and Services Discovery Portal [bio.tools]
• 17. StavroX and MeroX: Tools for Identifying Cross-Linked Peptides from Mass Spectrometric Data [stavrox.com]
• 18. Technical documentation [docs.thermofisher.com]
• 19. lcms.cz [lcms.cz]
• 20. Technical documentation [docs.thermofisher.com]
• 21. Hecklab.com | XlinkX for Proteome Discoverer [hecklab.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]

Protocols & Analytical Methods

Application Notes and Protocols for 4-Azide-TFP-Amide-SS-Sulfo-NHS Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Azide-TFP-Amide-SS-Sulfo-NHS is a heterotrifunctional crosslinking reagent designed for advanced bioconjugation applications. This reagent incorporates three key functionalities:

• A Sulfo-NHS ester for covalent linkage to primary amines (-NH2) on proteins, peptides, or other biomolecules. The N-hydroxysulfosuccinimide (Sulfo-NHS) group enhances water solubility of the reagent.[1][2]

• A photoreactive aryl azide (B81097) group that, upon activation with UV light, forms a highly reactive nitrene intermediate capable of forming covalent bonds with a wide range of chemical groups.[3][4][5]

• A cleavable disulfide bond (-S-S-) within the spacer arm, allowing for the subsequent separation of conjugated molecules under reducing conditions.[5][6][7]

This unique combination of features enables a three-stage conjugation strategy, providing researchers with precise control over the assembly and disassembly of biomolecular conjugates. This is particularly valuable in applications such as drug delivery, proteomics, and the study of molecular interactions.

Chemical Structure and Properties

Property	Description
Full Chemical Name	4-Azide-tetrafluorophenyl-Amide-dithio-N-hydroxysulfosuccinimide
Molecular Formula	C19H15F4N7O9S3Na
Reactive Groups	Sulfo-NHS Ester (amine-reactive), Aryl Azide (photo-reactive)
Cleavability	Disulfide bond is cleavable by reducing agents (e.g., DTT, TCEP)
Solubility	Water-soluble due to the Sulfo-NHS group
Storage	Store at -20°C, protected from light and moisture.[2][8]

Reaction Scheme

The overall conjugation strategy involves a sequential, three-step process:

• Amine Conjugation: The Sulfo-NHS ester reacts with a primary amine on the first biomolecule (Molecule A) to form a stable amide bond.

• Photo-Crosslinking: The aryl azide group is then activated with UV light to covalently link to a second molecule (Molecule B).

• Cleavage (Optional): The disulfide bond can be cleaved using a reducing agent to separate the two conjugated molecules.

Caption: Overall workflow of the three-stage conjugation process.

Experimental Protocols

Protocol 1: Amine Conjugation (Formation of Azide-Functionalized Molecule A)

This protocol describes the reaction of the Sulfo-NHS ester of the crosslinker with a primary amine-containing biomolecule.

Materials:

• 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Biomolecule 'A' with primary amines (e.g., protein, peptide)

• Amine-free reaction buffer (e.g., Phosphate Buffered Saline (PBS), pH 7.2-7.5; 100 mM carbonate/bicarbonate buffer, pH 8.0-8.5; 50 mM borate (B1201080) buffer, pH 8.0-8.5)[1]

• Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis equipment for purification

Procedure:

• Prepare Biomolecule 'A':

  • Dissolve Biomolecule 'A' in the amine-free reaction buffer to a concentration of 1-10 mg/mL.

  • Ensure the buffer does not contain primary amines (e.g., Tris, glycine) as they will compete with the reaction.[9]

• Prepare Crosslinker Stock Solution:

  • Equilibrate the vial of 4-Azide-TFP-Amide-SS-Sulfo-NHS to room temperature before opening to prevent moisture condensation.[8]

  • Immediately before use, prepare a 10 mM stock solution of the crosslinker in anhydrous DMSO or DMF. Do not prepare stock solutions for long-term storage as the NHS ester is moisture-sensitive and will hydrolyze.[9]

• Conjugation Reaction:

  • Add a 10- to 50-fold molar excess of the crosslinker stock solution to the biomolecule solution. The optimal molar ratio should be determined empirically for each application. For initial experiments, a 20-fold molar excess is recommended.[8]

  • Ensure the final concentration of the organic solvent (DMSO or DMF) is less than 10% of the total reaction volume to avoid denaturation of the biomolecule.

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.

• Quench Reaction:

  • Add the quenching buffer to a final concentration of 20-50 mM to stop the reaction by consuming any unreacted Sulfo-NHS esters.

  • Incubate for 15 minutes at room temperature.

• Purification:

  • Remove excess, non-reacted crosslinker and quenching buffer using a desalting column or dialysis against an appropriate buffer (e.g., PBS).

Protocol 2: Photo-Crosslinking to Molecule B

This protocol describes the photo-activation of the aryl azide group on the functionalized Molecule A to crosslink with Molecule B.

Materials:

• Azide-functionalized Molecule A (from Protocol 1)

• Molecule B

• Amine-free and thiol-free reaction buffer (e.g., PBS, pH 7.2-7.5)

• UV lamp (250-350 nm wavelength)

• Quartz or UV-transparent reaction vessel

Procedure:

• Prepare Reaction Mixture:

  • In a quartz or UV-transparent reaction vessel, combine the azide-functionalized Molecule A with Molecule B in the reaction buffer. The molar ratio of Molecule A to Molecule B should be optimized for the specific application.

  • Ensure the buffer is free of primary amines and thiols, as these can quench the photoreactive nitrene or reduce the azide group, respectively.[3][4]

• Photo-activation:

  • Place the reaction vessel on ice to dissipate heat generated by the UV lamp.

  • Irradiate the sample with a UV lamp at a wavelength between 250-350 nm. The optimal irradiation time and distance from the lamp will depend on the lamp's intensity and should be determined empirically. A typical starting point is 5-15 minutes at a distance of 5 cm.[10]

  • Perform all steps involving the azide-functionalized molecule in the dark or under subdued light until the photo-activation step.

• Purification:

  • Purify the final conjugate (Molecule A - Crosslinker - Molecule B) from unreacted components using an appropriate method such as size-exclusion chromatography (SEC) or affinity chromatography.

Protocol 3: Cleavage of the Disulfide Bond

This protocol describes the cleavage of the disulfide bond within the crosslinker to separate the conjugated molecules.

Materials:

• Purified Conjugate (from Protocol 2)

• Reducing agent stock solution (e.g., 1 M Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP))

• Reaction buffer (e.g., PBS, pH 7.2-7.5)

Procedure:

• Prepare for Cleavage:

  • Dissolve the purified conjugate in the reaction buffer.

• Reduction Reaction:

  • Add the reducing agent to the conjugate solution to a final concentration of 10-50 mM for DTT or 1-20 mM for TCEP.[6][11]

  • Incubate the reaction for 1-4 hours at 37°C or for 4-12 hours at room temperature.[6]

• Analysis of Cleavage:

  • The cleavage of the conjugate can be analyzed by techniques such as SDS-PAGE (under reducing and non-reducing conditions), mass spectrometry, or chromatography to confirm the separation of Molecule A and Molecule B.

Quantitative Data Summary

Parameter	Recommended Range/Value	Notes
Sulfo-NHS Ester Reaction pH	7.2 - 8.5	Higher pH increases the rate of hydrolysis of the NHS ester.[1]
Molar Excess of Crosslinker	10 to 50-fold	Optimal ratio is dependent on the concentration and reactivity of the biomolecule.
Amine Conjugation Time	30-60 min at RT or 2 hours on ice	Longer incubation times may be necessary for less reactive amines.
Photo-activation Wavelength	250 - 350 nm	Optimal wavelength may vary depending on the specific aryl azide structure.[5][7]
Photo-activation Time	5 - 15 minutes	Dependent on UV lamp intensity and distance from the sample.[10]
DTT Concentration for Cleavage	10 - 50 mM	A common range for efficient disulfide bond reduction.[6]
TCEP Concentration for Cleavage	1 - 20 mM	TCEP is a more stable and potent reducing agent than DTT.[11]
Cleavage Reaction Time	1 - 4 hours at 37°C	Can be extended at lower temperatures.[6]

Visualizations

Caption: Experimental workflow for the three-stage conjugation.

Caption: Amine-reactive Sulfo-NHS ester conjugation chemistry.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low conjugation efficiency in Step 1	Hydrolysis of Sulfo-NHS ester	Prepare crosslinker solution immediately before use. Ensure anhydrous solvent. Work quickly.
Buffer contains primary amines	Use an amine-free buffer such as PBS, carbonate, or borate.
pH of the reaction is too low	Ensure the reaction pH is between 7.2 and 8.5.
Low crosslinking efficiency in Step 2	Quenching of the nitrene intermediate	Ensure the buffer is free of primary amines and other nucleophiles.
Inefficient UV exposure	Optimize UV lamp distance, exposure time, and use a UV-transparent vessel.
Reduction of the azide group	Avoid any reducing agents in the buffer prior to photo-activation.
Incomplete cleavage in Step 3	Insufficient reducing agent	Increase the concentration of DTT or TCEP.
Short incubation time	Increase the incubation time or perform the reaction at a higher temperature (e.g., 37°C).
Re-oxidation of thiols	After cleavage, consider adding a capping agent if re-formation of disulfide bonds is a concern.

References

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. 光反応性架橋剤の化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. assets.fishersci.com [assets.fishersci.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 4-Azide-TFP-Amide-SS-Sulfo-NHS Photoactivation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-Azide-TFP-Amide-SS-Sulfo-NHS, a heterobifunctional, photo-activatable, and cleavable crosslinking agent. Particular focus is given to the parameters for UV photoactivation.

Introduction to 4-Azide-TFP-Amide-SS-Sulfo-NHS

4-Azide-TFP-Amide-SS-Sulfo-NHS is a versatile crosslinking reagent designed for covalent conjugation of biomolecules. Its structure comprises three key functional components:

• Aryl Azide (B81097) (Tetrafluorophenyl Azide): A photo-reactive group that, upon exposure to UV light, forms a highly reactive nitrene intermediate capable of forming covalent bonds with adjacent molecules. The fluorine atoms on the phenyl ring help to stabilize the resulting free radical.

• Sulfo-NHS Ester: An amine-reactive group that specifically reacts with primary amines (e.g., lysine (B10760008) residues in proteins) in a controlled, non-light-dependent manner to form stable amide bonds. The sulfonyl group enhances water solubility.

• Disulfide Bond (-SS-): A cleavable linker that allows for the separation of crosslinked molecules under reducing conditions (e.g., using DTT or BME).

This trifunctional nature makes the reagent ideal for "capture and release" applications, such as identifying protein-protein interactions.

Principle of Photo-Crosslinking

The photo-crosslinking process with 4-Azide-TFP-Amide-SS-Sulfo-NHS involves a two-step mechanism. First, the amine-reactive sulfo-NHS ester is conjugated to a "bait" protein. After removing the excess crosslinker, the bait protein is introduced to its potential interaction partners ("prey"). Upon exposure to UV light, the aryl azide group is activated, generating a highly reactive nitrene intermediate that non-specifically inserts into C-H and N-H bonds in close proximity, thus covalently trapping the interacting molecules.

UV Photoactivation Parameters

The efficiency of the photo-crosslinking

Application Notes and Protocols for Disulfide Bond Cleavage of 4-Azide-TFP-Amide-SS-Sulfo-NHS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the cleavage of the disulfide bond within the trifunctional linker, 4-Azide-TFP-Amide-SS-Sulfo-NHS. This linker is a valuable tool in bioconjugation and chemical biology, featuring an azide (B81097) group for click chemistry, a Sulfo-NHS ester for amine coupling, and a cleavable disulfide bond for the controlled release of conjugated molecules.[1][2][3][4] The ability to selectively cleave the disulfide bond is critical for applications such as drug delivery, protein analysis, and affinity purification.

Introduction to Disulfide Bond Cleavage

The disulfide bond (-S-S-) in 4-Azide-TFP-Amide-SS-Sulfo-NHS can be readily cleaved by reducing agents.[1][2] This process, known as reduction, involves the conversion of the disulfide bridge into two free sulfhydryl (-SH) groups. The choice of reducing agent and the reaction conditions can be tailored to the specific requirements of the experiment, such as the stability of the conjugated molecules and the desired efficiency of cleavage. Commonly used reducing agents for this purpose include Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP).[5]

Visualization of the Cleavage Reaction and Workflow

The following diagrams illustrate the chemical structure of the linker and the cleavage reaction, as well as a typical experimental workflow for disulfide bond cleavage.

Caption: Chemical structure of 4-Azide-TFP-Amide-SS-Sulfo-NHS and its cleavage by a reducing agent.

Caption: Experimental workflow for disulfide bond cleavage.

Recommended Reducing Agents and Protocols

The following section provides detailed protocols for disulfide bond cleavage using DTT and TCEP. The choice between these reagents will depend on the specific experimental context. TCEP is often preferred due to its stability, lack of odor, and effectiveness over a wider pH range.[6][7][8]

Data Presentation: Comparison of Reducing Agents

Reducing Agent	Typical Concentration	Recommended pH	Incubation Time	Incubation Temperature	Key Advantages
DTT (Dithiothreitol)	10-100 mM	7.0 - 8.5	30 - 120 min	Room Temperature or 37°C	Effective and widely used.
TCEP (Tris(2-carboxyethyl)phosphine)	1-50 mM	1.5 - 9.0	5 - 60 min	Room Temperature	Odorless, more stable, effective over a broad pH range.[6][7][8]

Experimental Protocols

Protocol 1: Disulfide Bond Cleavage using Dithiothreitol (DTT)

Materials:

• Conjugate containing the 4-Azide-TFP-Amide-SS-Sulfo-NHS linker

• Dithiothreitol (DTT)

• Reaction Buffer (e.g., Phosphate (B84403) Buffered Saline (PBS), Tris buffer, pH 7.0-8.5)

• Purification tools (e.g., dialysis membrane, size-exclusion chromatography column)

Procedure:

• Prepare DTT Stock Solution: Prepare a fresh 1 M stock solution of DTT in an appropriate buffer (e.g., 50 mM sodium phosphate, pH 7.5). DTT solutions are prone to oxidation, so fresh preparation is recommended.

• Dissolve the Conjugate: Dissolve the conjugate containing the disulfide linker in the chosen reaction buffer to a desired concentration.

• Initiate Cleavage Reaction: Add the DTT stock solution to the conjugate solution to achieve a final DTT concentration of 10-100 mM. The optimal concentration may need to be determined empirically.

• Incubate: Incubate the reaction mixture for 30-120 minutes at room temperature or 37°C. The incubation time can be optimized based on the stability of the conjugate and the desired extent of cleavage.

• Purification: After incubation, remove the excess DTT and the cleaved linker fragments from the desired product. This can be achieved by methods such as dialysis against a suitable buffer or by using a size-exclusion chromatography column.

Notes:

• Buffers containing primary amines (e.g., Tris) should be used with caution if the Sulfo-NHS ester end of the linker is intended for further reactions, as they can compete with the desired amine coupling.[9]

• The progress of the cleavage reaction can be monitored by techniques such as HPLC or mass spectrometry.

Protocol 2: Disulfide Bond Cleavage using Tris(2-carboxyethyl)phosphine (TCEP)

Materials:

• Conjugate containing the 4-Azide-TFP-Amide-SS-Sulfo-NHS linker

• Tris(2-carboxyethyl)phosphine hydrochloride (TCEP)

• Reaction Buffer (e.g., PBS, Tris, or other non-phosphate buffers, pH 1.5-9.0)

• Purification tools (e.g., dialysis membrane, size-exclusion chromatography column)

Procedure:

• Prepare TCEP Stock Solution: Prepare a 0.5 M stock solution of TCEP in a suitable buffer. TCEP solutions are more stable than DTT solutions.

• Dissolve the Conjugate: Dissolve the conjugate containing the disulfide linker in the chosen reaction buffer. TCEP is effective over a wide pH range, offering more flexibility in buffer selection.[6][7]

• Initiate Cleavage Reaction: Add the TCEP stock solution to the conjugate solution to a final concentration of 1-50 mM. A lower concentration of TCEP is often sufficient compared to DTT.

• Incubate: Incubate the reaction mixture for 5-60 minutes at room temperature. TCEP often works faster than DTT.[6][7]

• Purification: While TCEP may not always need to be removed for subsequent steps due to its non-thiol nature, purification to remove the cleaved linker fragments is generally recommended.[6] Standard purification methods like dialysis or size-exclusion chromatography can be used.

Notes:

• TCEP is generally more stable and less prone to oxidation than DTT.[6][7]

• TCEP is odorless, making it more pleasant to work with than DTT or other thiol-based reducing agents.[5]

• While TCEP is compatible with a wider range of buffers, its stability in phosphate buffers at neutral pH can be reduced over time.[10] For reactions in PBS, it is advisable to use a freshly prepared TCEP solution.[10]

Factors Influencing Cleavage Efficiency

Several factors can influence the efficiency of disulfide bond cleavage:

• Concentration of Reducing Agent: Higher concentrations generally lead to faster and more complete cleavage. However, excessive concentrations should be avoided to prevent potential side reactions or interference with downstream applications.

• pH of the Reaction: The optimal pH depends on the reducing agent. DTT is most effective at a pH between 7.0 and 8.5, while TCEP is effective over a much broader pH range (1.5-9.0).[6][7]

• Temperature and Incubation Time: Higher temperatures and longer incubation times can increase the rate and extent of cleavage. These parameters should be optimized to ensure complete cleavage without compromising the integrity of the conjugated molecules.

• Steric Hindrance: The accessibility of the disulfide bond within the conjugate can affect the cleavage efficiency. Steric hindrance from the conjugated molecules may necessitate harsher reduction conditions.

Troubleshooting

• Incomplete Cleavage: If cleavage is incomplete, consider increasing the concentration of the reducing agent, extending the incubation time, or adjusting the pH and temperature of the reaction.

• Product Instability: If the cleaved product is unstable, consider performing the reaction at a lower temperature or for a shorter duration. The choice of buffer can also impact product stability.

• Re-oxidation of Sulfhydryl Groups: After cleavage, the resulting free sulfhydryl groups can re-oxidize to form disulfide bonds, especially in the presence of oxygen. To prevent this, work in a low-oxygen environment or add a chelating agent like EDTA to the buffer to sequester metal ions that can catalyze oxidation. Performing subsequent steps promptly after cleavage is also recommended.[11]

By following these protocols and considering the factors outlined above, researchers can effectively and controllably cleave the disulfide bond of the 4-Azide-TFP-Amide-SS-Sulfo-NHS linker for a variety of applications in research and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 3. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]
• 4. Disulfide Linkers, S-S Cleavable | BroadPharm [broadpharm.com]
• 5. Protein Denaturing and Reducing Agents | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Disulfide reduction using TCEP reaction [biosyn.com]
• 7. broadpharm.com [broadpharm.com]
• 8. goldbio.com [goldbio.com]
• 9. store.sangon.com [store.sangon.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Mass Spectrometry Sample Preparation using 4-Azide-TFP-Amide-SS-Sulfo-NHS

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Azide-TFP-Amide-SS-Sulfo-NHS is a trifunctional, water-soluble, and membrane-permeable crosslinking reagent designed for the comprehensive analysis of protein-protein interactions by mass spectrometry (MS). This innovative reagent integrates three key functionalities into a single molecule: an N-hydroxysuccinimide (NHS) ester for covalent linkage to primary amines, a photo-activatable tetrafluorophenyl (TFP) azide (B81097) for capturing transient or weak interactions, and a disulfide bond that is cleavable by reducing agents, facilitating the identification of cross-linked peptides during MS analysis. The inclusion of a sulfo group enhances water solubility, making it ideal for use in aqueous biological samples.

The azide group provides a bio-orthogonal handle for the enrichment of cross-linked peptides from complex mixtures via click chemistry, significantly improving their detection and identification. This multi-faceted approach enables researchers to probe protein architecture, map interaction interfaces, and identify both stable and transient protein complexes within their native cellular environment.

Chemical Properties and Mechanism of Action

The utility of 4-Azide-TFP-Amide-SS-Sulfo-NHS in mass spectrometry workflows stems from its distinct chemical moieties:

• Sulfo-NHS Ester: This amine-reactive group forms stable amide bonds with primary amines (e.g., the side chain of lysine (B10760008) residues or the N-terminus of polypeptides) at physiological pH. The reaction is efficient and specific, allowing for the covalent attachment of the crosslinker to proteins of interest.

• Tetrafluorophenyl (TFP) Azide: Upon exposure to UV light (typically 250-350 nm), the aryl azide group forms a highly reactive nitrene intermediate. This intermediate can insert into C-H and N-H bonds in close proximity, effectively capturing interacting molecules that may not be amenable to traditional amine-to-amine crosslinking. The fluorine atoms on the phenyl ring help to stabilize the nitrene intermediate, increasing crosslinking efficiency.

• Disulfide Bond: The disulfide (-S-S-) linkage within the spacer arm is readily cleaved by reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP). This cleavability is crucial for simplifying the analysis of complex cross-linked peptide spectra in MS/MS by allowing the separation of the two linked peptides.

• Azide Handle: The terminal azide group allows for the specific and efficient enrichment of cross-linked peptides using copper-catalyzed or copper-free click chemistry to attach a biotin (B1667282) tag for affinity purification.

The overall workflow involves a sequential multi-step process: amine labeling, photo-crosslinking, cell lysis and protein digestion, enrichment of azide-tagged peptides, and finally, mass spectrometry analysis with cleavage of the disulfide bond.

Diagrams

Caption: Mechanism of action of the trifunctional crosslinker.

Caption: A comprehensive experimental workflow.

Experimental Protocols

I. Protein Crosslinking in Living Cells

• Cell Culture: Grow cells to the desired confluency (typically 70-90%) in appropriate culture vessels.

• Reagent Preparation: Prepare a stock solution of 4-Azide-TFP-Amide-SS-Sulfo-NHS in a water-miscible, amine-free solvent such as DMSO. The final concentration will need to be optimized for your specific cell type and experimental goals, but a starting point is typically in the range of 100-500 µM.

• Amine Labeling:

  • Wash cells twice with ice-cold, amine-free buffer (e.g., PBS, pH 7.4).

  • Incubate cells with the desired concentration of the crosslinker in an amine-free buffer for 30-60 minutes at room temperature or on ice to label surface-accessible primary amines.

• Photo-Crosslinking:

  • Following the amine labeling, irradiate the cells with UV light (e.g., 365 nm for nitrophenyl azides) for 5-15 minutes on ice. The optimal wavelength and duration should be determined empirically.

  • Perform all steps involving the aryl azide in the dark or under subdued light to prevent premature photo-activation.

• Cell Lysis:

  • After crosslinking, wash the cells twice with ice-cold PBS to remove excess reagent.

  • Lyse the cells using a suitable lysis buffer containing protease inhibitors. The choice of lysis buffer will depend on the subcellular localization of the proteins of interest.

II. Sample Preparation for Mass Spectrometry

• Protein Reduction and Alkylation (for existing disulfide bonds):

  • To reduce and alkylate native disulfide bonds (not the crosslinker's disulfide), treat the protein lysate with 10 mM DTT at 56°C for 30 minutes, followed by 25 mM iodoacetamide (B48618) at room temperature in the dark for 20 minutes.

• Proteolytic Digestion:

  • Precipitate the proteins using a method such as acetone (B3395972) or TCA precipitation.

  • Resuspend the protein pellet in a digestion buffer (e.g., 8 M urea (B33335) in 100 mM Tris-HCl, pH 8.5).

  • Dilute the urea to less than 2 M with 100 mM Tris-HCl, pH 8.5.

  • Add trypsin at a 1:50 (w/w) ratio and incubate overnight at 37°C.

• Enrichment of Cross-linked Peptides via Click Chemistry:

  • Desalt the digested peptide mixture using a C18 desalting column.

  • To the desalted peptides, add a biotin-alkyne reagent, a copper(I) source (e.g., CuSO₄ and a reducing agent like sodium ascorbate, or a copper-free click chemistry reagent like DBCO-biotin).

  • Incubate the reaction for 1-2 hours at room temperature.

  • Purify the biotinylated peptides using streptavidin-coated magnetic beads.

  • Wash the beads extensively to remove non-biotinylated peptides.

• Elution and Disulfide Bond Cleavage:

  • Elute the enriched peptides from the streptavidin beads.

  • Cleave the disulfide bond within the crosslinker by incubating the eluted peptides with a reducing agent such as 10 mM DTT for 30 minutes at 37°C.

III. Mass Spectrometry Analysis

• LC-MS/MS: Analyze the final peptide sample by LC-MS/MS. The use of a high-resolution mass spectrometer is recommended.

• Data Acquisition: Employ a data-dependent acquisition method. For cleavable crosslinkers, an MS/MS or MS³ approach can be beneficial. In an MS³ approach, the first MS/MS step fragments the cross-linked peptide, and a second MS/MS (MS³) is performed on the now-linearized peptides.

• Data Analysis: Use specialized software for the identification of cross-linked peptides, such as MeroX, pLink, or Kojak. These programs can handle the complexity of cleavable crosslinkers and identify both the peptides and the site of crosslinking.

Data Presentation

The use of an enrichable and cleavable crosslinker like 4-Azide-TFP-Amide-SS-Sulfo-NHS can significantly increase the number of identified cross-linked peptides compared to non-enrichable methods.

Study Type	Protein/Complex	Method	Number of Cross-links (Before Enrichment)	Number of Cross-links (After Enrichment)	Fold Increase	Reference
In vitro	Recombinant Cas9	Azide-A-DSBSO with DBCO bead enrichment	~100	580	5.8
In vitro (complex mixture)	E. coli ribosome in HEK lysate	Azide-A-DSBSO with DBCO bead enrichment	N/A	~100	N/A
In vitro	Cytochrome c	Azide-tagged crosslinker with Staudinger ligation	N/A	58	N/A

Application in Signaling Pathway Analysis

Cross-linking mass spectrometry is a powerful tool for elucidating the architecture of signaling complexes. For example, it can be used to map the interactions within receptor tyrosine kinase (RTK) signaling pathways, such as the Epidermal Growth Factor Receptor (EGFR) pathway.

Caption: EGFR signaling pathway protein interactions.

By applying 4-Azide-TFP-Amide-SS-Sulfo-NHS to cells stimulated with EGF, researchers can capture the transient interactions between EGFR and its downstream effectors like Grb2 and Sos1. The resulting cross-linking data provides spatial constraints that can be used to model the structure of these signaling complexes.

Conclusion

4-Azide-TFP-Amide-SS-Sulfo-NHS is a versatile and powerful tool for the study of protein-protein interactions. Its trifunctional nature allows for the efficient capture and identification of both stable and transient interactions in complex biological systems. The detailed protocols and workflow presented here provide a comprehensive guide for researchers to apply this technology to their specific research questions in areas such as signal transduction, drug discovery, and systems biology. The ability to enrich for cross-linked peptides significantly enhances the depth of analysis, making it possible to identify low-abundance interactions that would otherwise be missed.

Revolutionizing Bioconjugation: Advanced Techniques Using 4-Azide-TFP-Amide-SS-Sulfo-NHS

For Immediate Release

[City, State] – [Date] – In the dynamic fields of proteomics, drug discovery, and molecular biology, the precise and efficient conjugation of biomolecules is paramount. The trifunctional, cleavable crosslinker, 4-Azide-TFP-Amide-SS-Sulfo-NHS, has emerged as a powerful tool for researchers and scientists. These comprehensive application notes and protocols detail the use of this versatile reagent in advanced bioconjugation techniques, including protein-protein interaction studies and the targeted labeling of biomolecules.

Introduction

4-Azide-TFP-Amide-SS-Sulfo-NHS is a state-of-the-art crosslinking reagent featuring three key functional groups:

• A Sulfosuccinimidyl (Sulfo-NHS) ester: for the covalent conjugation to primary amines (-NH2) on proteins and other biomolecules in aqueous solutions. The sulfo group enhances water solubility, preventing aggregation of the labeled protein.

• A Tetrafluorophenyl (TFP) azide (B81097): a photo-activatable group that, upon exposure to UV light, forms a reactive nitrene for covalent bonding with nearby molecules, enabling the capture of transient or weak interactions.

• A Disulfide (SS) bond: a cleavable linker that allows for the separation of conjugated molecules under reducing conditions, facilitating downstream analysis such as mass spectrometry.

This unique combination of features makes 4-Azide-TFP-Amide-SS-Sulfo-NHS an ideal reagent for a variety of applications, including the identification of protein binding partners, the stabilization of protein complexes, and the development of sophisticated drug delivery systems.

Key Applications and Protocols

This document provides detailed protocols for the primary applications of 4-Azide-TFP-Amide-SS-Sulfo-NHS, including a two-stage protocol for identifying protein-protein interactions.

Protocol 1: Amine-Reactive Labeling of a "Bait" Protein

This protocol describes the initial labeling of a protein of interest (the "bait") with 4-Azide-TFP-Amide-SS-Sulfo-NHS via the Sulfo-NHS ester functionality.

Experimental Workflow for Bait Protein Labeling

Caption: Workflow for labeling a bait protein with the crosslinker.

Methodology:

• Protein Preparation: Dissolve the purified "bait" protein in an amine-free buffer (e.g., 20 mM phosphate, 150 mM NaCl, pH 7.2-8.0) at a concentration of 1-5 mg/mL.

• Reagent Preparation: Immediately before use, dissolve 4-Azide-TFP-Amide-SS-Sulfo-NHS in anhydrous DMSO or water to a final concentration of 10-20 mM.

• Reaction: Add a 10- to 50-fold molar excess of the dissolved reagent to the protein solution. Incubate the reaction for 30-60 minutes at room temperature or 2-4 hours at 4°C. All steps involving the azide-containing reagent should be performed in the dark or under subdued lighting to prevent premature photo-activation.

• Purification: Remove non-reacted crosslinker using a desalting column or dialysis against the desired buffer for the subsequent interaction step.

Quantitative Data Summary: Amine Labeling

Parameter	Recommended Condition	Notes
Protein Concentration	1-5 mg/mL	Higher concentrations can improve labeling efficiency.
Reagent:Protein Molar Ratio	10:1 to 50:1	Optimal ratio should be determined empirically.
Reaction Buffer	Amine-free (e.g., PBS, HEPES)	pH 7.2-8.0 is optimal for NHS ester reactions.
Reaction Time & Temperature	30-60 min at RT or 2-4 h at 4°C	Longer incubation at lower temperatures can be beneficial for sensitive proteins.

Protocol 2: Photo-Crosslinking and Identification of "Prey" Proteins

This protocol outlines the use of the labeled "bait" protein to capture its interacting partner (the "prey") through photo-crosslinking, followed by cleavage of the disulfide bond to facilitate analysis.

Experimental Workflow for "Prey" Protein Identification

Caption: Workflow for prey protein capture, release, and analysis.

Methodology:

• Interaction: Mix the labeled "bait" protein with the "prey" protein source (e.g., cell lysate or a purified protein) and incubate under conditions that favor their interaction.

• Photo-Crosslinking: Expose the mixture to UV light (e.g., 365 nm) for 5-15 minutes on ice to activate the aryl azide and form a covalent bond between the bait and prey proteins.

• Purification of Crosslinked Complex (Optional): The crosslinked complex can be purified using affinity chromatography targeting a tag on the bait protein.

• Disulfide Bond Cleavage: The disulfide bond in the linker is cleaved by incubation with a reducing agent such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP).

• Analysis: The released "prey" protein can then be identified and characterized using techniques such as SDS-PAGE, Western blotting, or mass spectrometry.

Quantitative Data Summary: Photo-Crosslinking and Cleavage

Parameter	Recommended Condition	Notes
UV Wavelength	350-370 nm	Long-wave UV is generally less damaging to proteins.
UV Exposure Time	5-15 minutes	Time should be optimized to maximize crosslinking and minimize protein damage.
Reducing Agent	10-50 mM DTT or 5-20 mM TCEP	TCEP is more stable and effective at a wider pH range.
Cleavage Reaction	30-60 min at room temperature	Ensure complete reduction for efficient prey protein release.

Signaling Pathway and Logical Relationship Visualization

The application of 4-Azide-TFP-Amide-SS-Sulfo-NHS in identifying protein-protein interactions can be visualized as a logical workflow.

Logical Workflow for Protein Interaction Discovery

Caption: Logical flow from bait protein to prey identification.

Conclusion

4-Azide-TFP-Amide-SS-Sulfo-NHS offers a robust and versatile solution for modern bioconjugation challenges. The detailed protocols and workflows presented here provide a comprehensive guide for researchers and drug development professionals to effectively utilize this powerful crosslinking reagent in their studies. The ability to specifically label, capture, and then release interacting partners opens up new avenues for understanding complex biological systems and accelerating the development of novel therapeutics.

For further information, please contact:

[Contact Information]

Disclaimer: These protocols are intended as a guide and may require optimization for specific applications. Always follow appropriate laboratory safety procedures.

Technical Notes & Optimization

troubleshooting low yield with 4-Azide-TFP-Amide-SS-Sulfo-NHS

Welcome to the technical support center for 4-Azide-TFP-Amide-SS-Sulfo-NHS. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges and achieve optimal results in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 4-Azide-TFP-Amide-SS-Sulfo-NHS and what are its primary applications?

4-Azide-TFP-Amide-SS-Sulfo-NHS is a trifunctional crosslinking reagent. It consists of three key components:

• A Sulfonyl-N-hydroxysuccinimide (Sulfo-NHS) ester that reacts with primary amines (e.g., lysine (B10760008) residues on proteins) to form stable amide bonds.[1][2] The "Sulfo" group enhances the water solubility of the reagent.[][4]

• An aryl azide (B81097) group that can be photo-activated by UV light (typically 250-350 nm) to form a highly reactive nitrene intermediate, which can then form a covalent bond with various amino acid residues.[5][6][7]

• A disulfide bond within the spacer arm that can be cleaved by reducing agents such as Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP).[5][7]

This reagent is commonly used in bioconjugation and molecular biology research for applications such as protein-protein interaction studies, antibody-drug conjugation, and surface immobilization.[8]

Q2: What are the optimal reaction conditions for the Sulfo-NHS ester reaction?

The Sulfo-NHS ester moiety reacts with primary amines most efficiently at a pH between 7.2 and 8.5.[1][9] The reaction is typically carried out for 30 minutes to 2 hours at room temperature or for 2 to 4 hours at 4°C.[9] It is crucial to avoid buffers containing primary amines, such as Tris or glycine, as they will compete with the target molecule for reaction with the Sulfo-NHS ester.[1][9][10]

Q3: How do I store and handle 4-Azide-TFP-Amide-SS-Sulfo-NHS?

This reagent is sensitive to moisture and hydrolysis. It should be stored at -20°C in a desiccated environment. Before use, allow the vial to equilibrate to room temperature before opening to prevent moisture condensation. Prepare solutions immediately before use, as the NHS-ester moiety readily hydrolyzes in aqueous solutions.[11]

Troubleshooting Guide: Low Yield

Low yield is a common issue in bioconjugation experiments. This guide addresses potential causes and solutions specifically for when using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Problem 1: Low Efficiency of Amine Labeling (Sulfo-NHS Ester Reaction)

Possible Causes & Solutions

Possible Cause	Recommended Action
Incorrect Buffer Composition	Ensure the reaction buffer is free of primary amines (e.g., Tris, glycine).[1][9][10] Recommended buffers include Phosphate Buffered Saline (PBS) or HEPES at a pH of 7.2-8.5.[1][9]
Suboptimal pH	Verify the pH of your reaction buffer is within the optimal range of 7.2-8.5 for the Sulfo-NHS ester reaction.[1] At lower pH, the primary amines on the protein are protonated and less reactive.
Hydrolysis of Sulfo-NHS Ester	The half-life of NHS esters decreases as pH increases.[1][9] Prepare the reagent solution immediately before use and add it to the protein solution promptly. Avoid preparing stock solutions for long-term storage.[11]
Insufficient Reagent Concentration	Increase the molar excess of the crosslinker to the protein. A 10- to 50-fold molar excess is a common starting point, but this may require optimization depending on the protein concentration and number of available primary amines.[12]
Low Protein Concentration	The rate of hydrolysis of the NHS ester is more significant in dilute protein solutions.[9] If possible, perform the labeling reaction with a higher protein concentration (e.g., >2 mg/mL).[12]
Inactive Reagent	If the reagent has been stored improperly or for an extended period, it may have hydrolyzed. Test the activity of the NHS ester using a simple assay.[13]

Problem 2: Low Efficiency of Photo-crosslinking (Aryl Azide Reaction)

Possible Causes & Solutions

Possible Cause	Recommended Action
Inadequate UV Light Source	Ensure your UV lamp emits light in the recommended wavelength range for aryl azide activation (250-350 nm).[5][6][7] Check the lamp's age and output.
Insufficient UV Exposure	Optimize the duration and intensity of UV exposure. Too little exposure will result in incomplete activation, while excessive exposure can damage the protein.
Quenching of the Nitrene Intermediate	The reactive nitrene intermediate can be quenched by various molecules. Perform the photo-crosslinking step in a buffer free of quenching agents.
Steric Hindrance	The target binding site for the aryl azide may be sterically inaccessible. Consider redesigning the experiment or using a crosslinker with a longer spacer arm if available.

Experimental Protocols

Protocol 1: General Procedure for Labeling a Protein with 4-Azide-TFP-Amide-SS-Sulfo-NHS

• Prepare the Protein: Dissolve the protein in an amine-free buffer (e.g., PBS, HEPES) at a pH of 7.2-8.0 to a concentration of 2-10 mg/mL.[11]

• Prepare the Crosslinker: Immediately before use, dissolve the 4-Azide-TFP-Amide-SS-Sulfo-NHS in an appropriate solvent (e.g., DMSO or water) to a concentration of 10 mM.[11]

• Reaction: Add a 10- to 20-fold molar excess of the dissolved crosslinker to the protein solution.[12]

• Incubation: Incubate the reaction for 30 minutes at room temperature or for 2 hours on ice.[11]

• Quenching (Optional): To stop the reaction, add a quenching buffer such as Tris-HCl to a final concentration of 20-50 mM.[14] Incubate for 15 minutes at room temperature.

• Purification: Remove excess, non-reacted crosslinker using a desalting column or dialysis.

Protocol 2: Photo-crosslinking

• Prepare the Labeled Protein: Prepare the azide-labeled protein according to Protocol 1 and purify it to remove excess crosslinker.

• Binding to Target: Incubate the azide-labeled protein with its binding partner under conditions that favor their interaction.

• UV Activation: Expose the sample to UV light at a wavelength between 250-350 nm.[6][7] The optimal time and intensity of exposure should be determined empirically.

• Analysis: Analyze the crosslinked products using techniques such as SDS-PAGE, Western blotting, or mass spectrometry.

Visualizations

References

• 1. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. Amine-Reactive Crosslinker Overview - Creative Proteomics [creative-proteomics.com]
• 4. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 8. Azide/NHS/S-S disulfide bond PEG reagent, 4-Azide-TFP-Amide-SS-Sulfo-NHS, Purity 90% - CD BioGlyco [glycoclick.bioglyco.com]
• 9. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. covachem.com [covachem.com]
• 11. store.sangon.com [store.sangon.com]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. info.gbiosciences.com [info.gbiosciences.com]
• 14. tools.thermofisher.com [tools.thermofisher.com]

preventing non-specific binding of 4-Azide-TFP-Amide-SS-Sulfo-NHS

Technical Support Center: 4-Azide-TFP-Amide-SS-Sulfo-NHS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges, specifically non-specific binding, encountered when using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Frequently Asked Questions (FAQs)

Q1: What is 4-Azide-TFP-Amide-SS-Sulfo-NHS and what are its primary reactive groups?

A1: 4-Azide-TFP-Amide-SS-Sulfo-NHS is a heterobifunctional crosslinking reagent. It consists of an aryl azide, a cleavable disulfide bond, and a Sulfo-NHS ester.[1][2][3][4]

• Sulfo-NHS Ester: This group reacts with primary amines (-NH2), such as those found on the side chain of lysine (B10760008) residues or the N-terminus of proteins, to form stable amide bonds.[5][6][7] The reaction is most efficient at a pH range of 7.2 to 8.5.[5][6]

• Aryl Azide: This group can be photo-activated by UV light (typically 250-350 nm) to form a reactive nitrene, which can then form a covalent bond with various functional groups.[1][2][3]

• Disulfide Bond (-S-S-): This bond is cleavable by reducing agents such as Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP), allowing for the separation of conjugated molecules.[1][2][3]

Q2: What constitutes "non-specific binding" in the context of this reagent?

A2: Non-specific binding refers to the undesirable adhesion of the 4-Azide-TFP-Amide-SS-Sulfo-NHS reagent or the molecule it's conjugated to, to surfaces or biomolecules that are not the intended target. This can occur through hydrophobic or ionic interactions rather than the intended covalent bond formation.[5][8]

Q3: What are the primary causes of high non-specific binding with NHS ester-containing reagents?

A3: The main causes are often related to the reaction chemistry and purification process:

• Hydrolysis of the NHS ester: The NHS ester can react with water and hydrolyze, particularly at higher pH values.[5][6] This hydrolyzed, non-reactive form of the reagent can then bind non-specifically to proteins or surfaces.[5]

• Excess Reagent: Using a large molar excess of the reagent can lead to unbound molecules that may adhere non-specifically during downstream applications.

• Inadequate Quenching: Failure to quench the reaction effectively can leave unreacted NHS esters that may bind to unintended targets.

• Improper Purification: Not removing excess, hydrolyzed, and quenched reagent is a critical reason for high background signals in subsequent assays.[5]

Q4: How can I minimize the hydrolysis of the Sulfo-NHS ester during my experiment?

A4: To reduce hydrolysis, it is crucial to:

• Prepare Reagent Solutions Fresh: Dissolve the 4-Azide-TFP-Amide-SS-Sulfo-NHS reagent immediately before use.[9] Do not store it in aqueous solutions.[9]

• Control pH: Perform the conjugation reaction within the optimal pH range of 7.2-8.5.[5][6] The rate of hydrolysis increases significantly at higher pH levels.[6] For example, the half-life of hydrolysis for some NHS esters can decrease from hours at pH 7 to minutes at pH 8.6.[6]

• Manage Temperature: Lowering the reaction temperature to 4°C can help minimize hydrolysis, though this may require a longer incubation time.[10]

Troubleshooting Guide: Non-Specific Binding

This guide is designed to help you identify and resolve common issues related to non-specific binding.

Problem	Potential Cause	Recommended Solution
High background signal in immunoassays (ELISA, Western Blot, etc.)	Presence of unbound, hydrolyzed reagent due to inadequate purification.	After conjugation, remove all excess small molecules using a desalting column (size-exclusion chromatography) or through dialysis.[5] This is a critical step.
Non-specific adsorption of the conjugated protein to the assay surface (e.g., microplate wells, blot membrane).	Use a blocking agent. Incubate the surface with a blocking buffer after antigen/protein coating and before adding your conjugate. Common blockers include Bovine Serum Albumin (BSA), casein, non-fat dry milk, or commercially available protein-free blocking buffers.[11][12][13]
Hydrophobic interactions between the conjugate and the surface.	Add a non-ionic surfactant to your wash and incubation buffers. Low concentrations (0.05-0.1%) of Tween-20 or Triton X-100 can disrupt hydrophobic interactions.[14][15]
Electrostatic (ionic) interactions between the conjugate and the surface.	Increase the salt concentration of your buffers. Adding 150-500 mM NaCl can help shield charges and reduce ionic interactions.[14][15] Adjust the buffer pH to be closer to the isoelectric point of your protein to minimize net charge.[14]
Precipitation or aggregation of the protein conjugate.	Over-labeling of the protein, which can alter its properties and increase hydrophobicity.	Empirically determine the optimal molar excess of the NHS ester reagent. Start with a 5- to 20-fold molar excess and titrate down if aggregation is observed.[5][8]
The protein itself is prone to aggregation under the reaction conditions.	Ensure the protein is at a suitable concentration (generally >1-2 mg/mL) and in a buffer that maintains its stability.[10] Consider adding stabilizing agents if compatible with the reaction.

Key Experimental Protocols

Protocol 1: General Protein Labeling with 4-Azide-TFP-Amide-SS-Sulfo-NHS

This protocol outlines the fundamental steps for conjugating the reagent to a protein containing primary amines.

• Protein Preparation:

  • Ensure your protein of interest is in an amine-free buffer, such as Phosphate-Buffered Saline (PBS) or Borate buffer, at a pH between 7.2 and 8.5.[6][9]

  • Buffers containing primary amines like Tris or glycine (B1666218) are not compatible as they will compete in the reaction.[6][16]

  • The protein concentration should ideally be 1-10 mg/mL.[9]

• Reagent Preparation:

  • Allow the vial of 4-Azide-TFP-Amide-SS-Sulfo-NHS to equilibrate to room temperature before opening to prevent moisture condensation, which can hydrolyze the reagent.[9][17]

  • Immediately before use, dissolve the reagent in an appropriate solvent (e.g., ultrapure water or DMSO, depending on solubility) to create a stock solution.[9]

• Conjugation Reaction:

  • Add a calculated molar excess of the dissolved NHS ester reagent to the protein solution. A common starting point is a 10- to 20-fold molar excess.

  • Incubate the reaction for 30 minutes to 2 hours at room temperature, or for 2-4 hours at 4°C. The optimal time should be determined experimentally.

• Quenching the Reaction (Optional but Recommended):

  • To stop the reaction, add an amine-containing buffer like Tris-HCl to a final concentration of 50-100 mM.

  • Incubate for an additional 15-30 minutes. This will quench any unreacted NHS ester.

• Purification of the Conjugate:

  • This is the most critical step for preventing non-specific binding.

  • Separate the labeled protein from excess reagent, hydrolyzed reagent, and quenching buffer components.

  • The most common method is to use a desalting spin column or size-exclusion chromatography.[5] Dialysis is also an effective alternative.

Protocol 2: Blocking Procedure to Minimize Non-Specific Binding in an Immunoassay

This protocol describes how to use a blocking agent to prevent your conjugated protein from binding non-specifically to a surface.

• Prepare Blocking Buffer:

  • Choose a suitable blocking agent based on your assay system. Common options include:

    • 1-5% (w/v) Bovine Serum Albumin (BSA) in PBS or TBS.[13]

    • 1-5% (w/v) Non-fat dry milk in PBS or TBS (Note: may interfere with avidin-biotin systems or phospho-specific antibodies).[11]

    • 1% (w/v) Casein in PBS or TBS.[12]

    • Commercial protein-free blocking buffers.[12]

  • Optionally, add 0.05% Tween-20 to the blocking buffer to further reduce hydrophobic interactions.[13]

• Blocking Step:

  • After immobilizing your capture antibody or antigen onto the surface (e.g., ELISA plate well), wash the surface 2-3 times with a wash buffer (e.g., PBST - PBS with 0.05% Tween-20).

  • Add the blocking buffer to the surface, ensuring it is completely covered.

  • Incubate for at least 1-2 hours at room temperature or overnight at 4°C.

• Washing:

  • Discard the blocking buffer and wash the surface thoroughly 3-5 times with the wash buffer.

• Proceed with Assay:

  • The surface is now "blocked," and you can proceed with adding your 4-Azide-TFP-Amide-SS-Sulfo-NHS-conjugated molecule.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]
• 5. benchchem.com [benchchem.com]
• 6. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. glenresearch.com [glenresearch.com]
• 8. benchchem.com [benchchem.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. benchchem.com [benchchem.com]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. ELISA Buffers and Reagents | Thermo Fisher Scientific - KR [thermofisher.com]
• 13. ELISA Blocking Buffers: Overview & Application [excedr.com]
• 14. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 15. nicoyalife.com [nicoyalife.com]
• 16. Sulfo-NHS (N-hydroxysulfosuccinimide), 5 g - FAQs [thermofisher.com]
• 17. documents.thermofisher.com [documents.thermofisher.com]

stability and storage of 4-Azide-TFP-Amide-SS-Sulfo-NHS solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of 4-Azide-TFP-Amide-SS-Sulfo-NHS solutions. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 4-Azide-TFP-Amide-SS-Sulfo-NHS?

A1: The solid form of 4-Azide-TFP-Amide-SS-Sulfo-NHS should be stored at -20°C, protected from light and moisture. It is crucial to handle the vial with care to prevent the introduction of moisture, which can lead to hydrolysis of the Sulfo-NHS ester.

Q2: How should I prepare and store stock solutions of 4-Azide-TFP-Amide-SS-Sulfo-NHS?

A2: Stock solutions should be prepared in a dry, water-miscible organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF).[1] It is highly recommended to use anhydrous solvents to minimize hydrolysis. Once prepared, stock solutions should be aliquoted into single-use volumes and stored at -20°C, protected from light. To prevent condensation of moisture into the solution, allow aliquots to equilibrate to room temperature before opening.

Q3: What is the stability of the Sulfo-NHS TFP-ester in aqueous solutions?

A3: The Sulfo-NHS ester moiety is susceptible to hydrolysis in aqueous solutions, a reaction that is highly dependent on pH. Tetrafluorophenyl (TFP) esters are significantly more stable towards hydrolysis than standard N-hydroxysuccinimide (NHS) esters, particularly at basic pH.[2][3][4][5][6] This increased stability allows for more efficient conjugation reactions.

Q4: What is the stability of the aryl azide (B81097) and disulfide bond components?

A4: The aryl azide group is generally stable under typical storage and conjugation conditions but is sensitive to UV light, which is used for its photo-activation.[7][8] It is also incompatible with reducing agents like DTT or 2-mercaptoethanol, which will reduce the azide to an amine. The disulfide bond is stable under most conjugation conditions but can be cleaved by reducing agents such as dithiothreitol (B142953) (DTT), tris(2-carboxyethyl)phosphine (B1197953) (TCEP), or 2-mercaptoethanol.

Stability Data

The stability of the active ester is critical for successful conjugation. The following tables summarize the hydrolysis half-life of TFP esters compared to standard NHS esters at various pH levels.

Table 1: Comparative Hydrolysis Half-life of TFP Ester vs. NHS Ester on a Self-Assembled Monolayer [2]

pH	TFP Ester Half-life	NHS Ester Half-life
7.0	~10.5 hours	~5.8 hours
8.0	~6.9 hours	~2.2 hours
10.0	~6.4 hours	~39 minutes

Data from a study on self-assembled monolayers, which provides a good indication of the relative stability in aqueous environments.

Troubleshooting Guides

Problem 1: Low or No Conjugation Efficiency

Possible Cause	Troubleshooting Steps
Hydrolysis of the Sulfo-NHS TFP-ester	- Prepare fresh stock solutions in anhydrous DMSO or DMF. - Allow the reagent vial to warm to room temperature before opening to prevent moisture condensation. - Perform the conjugation reaction immediately after preparing the aqueous reaction mixture. - Maintain the reaction pH within the optimal range (typically 7.2-8.5 for amine reactivity).
Inactive target molecule	- Ensure the primary amine groups on your protein, peptide, or other molecule are available for reaction. - Perform a buffer exchange if your sample is in a buffer containing primary amines (e.g., Tris, glycine).[9]
Incorrect buffer composition	- Avoid buffers containing primary amines (e.g., Tris, glycine) or thiols. - Use a non-amine, non-carboxylate buffer such as phosphate-buffered saline (PBS) or HEPES at the recommended pH.
Insufficient molar excess of the reagent	- Increase the molar excess of the 4-Azide-TFP-Amide-SS-Sulfo-NHS reagent in the reaction mixture. A 10- to 50-fold molar excess is a common starting point.

Problem 2: Unintended Cleavage of the Disulfide Bond

Possible Cause	Troubleshooting Steps
Presence of reducing agents	- Ensure that no reducing agents (e.g., DTT, TCEP, 2-mercaptoethanol) are present in any of the buffers or solutions used during the conjugation reaction.
Instability of the disulfide bond in the experimental conditions	- If disulfide bond cleavage is desired, perform it as a separate step after the initial conjugation using an appropriate concentration of a reducing agent.

Problem 3: Premature Activation or Degradation of the Aryl Azide

Possible Cause	Troubleshooting Steps
Exposure to UV light	- Protect the reagent and all solutions containing it from light, especially UV light, by using amber vials or wrapping containers in foil.
Presence of reducing agents	- Avoid reducing agents in the reaction buffers, as they can reduce the azide group to a primary amine, rendering it non-photoreactive.

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling

This protocol outlines a general method for labeling a protein with 4-Azide-TFP-Amide-SS-Sulfo-NHS.

• Prepare the Protein Solution:

  • Dissolve the protein in an amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 7.5) at a concentration of 1-5 mg/mL.

  • If the protein is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange using a desalting column or dialysis.

• Prepare the Reagent Stock Solution:

  • Allow the vial of 4-Azide-TFP-Amide-SS-Sulfo-NHS to warm to room temperature.

  • Immediately before use, dissolve the reagent in anhydrous DMSO to a concentration of 10 mM.

• Perform the Conjugation Reaction:

  • Add a 20-fold molar excess of the 10 mM reagent stock solution to the protein solution. Ensure the final DMSO concentration is below 10% of the total reaction volume.

  • Incubate the reaction for 30-60 minutes at room temperature or for 2 hours on ice.

• Purify the Conjugate:

  • Remove unreacted reagent by passing the reaction mixture through a desalting column equilibrated with the desired storage buffer (e.g., PBS).

Protocol 2: Assessing the Stability of 4-Azide-TFP-Amide-SS-Sulfo-NHS Solutions

This protocol describes a method to assess the stability of the reagent in a given buffer using UV-Vis spectrophotometry to monitor the hydrolysis of the TFP ester.

• Prepare Solutions:

  • Prepare the desired aqueous buffer at a specific pH.

  • Prepare a concentrated stock solution of 4-Azide-TFP-Amide-SS-Sulfo-NHS in anhydrous DMSO.

• Initiate Hydrolysis:

  • Dilute the DMSO stock solution into the aqueous buffer to a final concentration suitable for spectrophotometric analysis (e.g., 1 mM).

• Monitor Hydrolysis:

  • Immediately measure the absorbance of the solution at 260 nm at time zero.

  • Continue to measure the absorbance at regular intervals over several hours. An increase in absorbance at 260 nm corresponds to the release of the N-hydroxysulfosuccinimide byproduct of hydrolysis.

• Data Analysis:

  • Plot the absorbance at 260 nm versus time to observe the rate of hydrolysis. The half-life of the ester can be calculated from this data.

Visualizations

References

• 1. Recent Mass Spectrometry-based Techniques and Considerations for Disulfide Bond Characterization in Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A tetrafluorophenyl activated ester self-assembled monolayer for the immobilization of amine-modified oligonucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lumiprobe.com [lumiprobe.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. interchim.fr [interchim.fr]

common side reactions with TFP azide crosslinkers

Welcome to the technical support center for TFP (Tetrafluorophenyl) Azide (B81097) crosslinkers. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure successful bioconjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What are TFP azide crosslinkers and what are their primary applications?

TFP azide crosslinkers are heterobifunctional reagents used in bioconjugation. They contain two reactive moieties: a Tetrafluorophenyl (TFP) ester and an azide group, typically separated by a spacer arm.

• TFP Ester: This group reacts efficiently with primary amines, such as the side chain of lysine (B10760008) residues and the N-terminus of proteins, to form stable amide bonds.[1]

• Azide Group: This group can be used in "click chemistry," specifically in copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition reactions.[2][3] It can also be photo-activated by UV light to form a highly reactive nitrene intermediate, which can then form covalent bonds with a wide range of chemical groups.[4]

These crosslinkers are commonly used for protein labeling, antibody-drug conjugation, and immobilizing biomolecules.

Q2: What are the main advantages of TFP esters over NHS esters?

TFP esters offer several advantages over the more traditional N-hydroxysuccinimide (NHS) esters:

• Increased Hydrolytic Stability: TFP esters are significantly less susceptible to hydrolysis in aqueous solutions, especially at basic pH.[1][5][6][7] This leads to higher coupling efficiency and a wider experimental window.

• Higher Reactivity at Optimal pH: In their optimal pH range (7.5-8.0), TFP esters can be more reactive towards primary amines than NHS esters.

Q3: What are the most common side reactions associated with TFP azide crosslinkers?

The primary side reactions can be categorized by the reactive group involved:

• TFP Ester:

  • Hydrolysis: The most common side reaction is the hydrolysis of the TFP ester, which converts it into an unreactive carboxylic acid. While more stable than NHS esters, TFP esters will still hydrolyze, and this rate increases with pH.[5][8]

  • Reaction with other nucleophiles: Although highly selective for primary amines, TFP esters can have minor reactivity with other nucleophilic amino acid side chains like serine, threonine, and tyrosine, especially at high concentrations or when primary amines are not readily accessible.[9][10]

• Azide Group:

  • Reduction by Thiols: The azide group can be reduced to an amine by thiol-containing molecules like cysteine or dithiothreitol (B142953) (DTT).[4] This is more efficient in alkaline conditions.

  • Nitrene-Mediated Side Reactions (upon photo-activation): The highly reactive nitrene intermediate formed upon UV irradiation can insert into various C-H, N-H, and C-C bonds, which can lead to non-specific or undesired crosslinking.[11][12] The tetrafluorophenyl substitution helps to minimize undesired rearrangements of the nitrene.[4]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Labeling Efficiency	Hydrolysis of TFP ester: The crosslinker was exposed to moisture or the reaction was performed at a very high pH for an extended period.	Ensure the TFP azide crosslinker is stored in a desiccated environment and brought to room temperature before opening.[8] Perform the reaction within the optimal pH range of 7.2-8.5.[13] Prepare stock solutions of the crosslinker in anhydrous DMSO or DMF immediately before use.[8][14]
Competing nucleophiles in the buffer: The reaction buffer contains primary amines (e.g., Tris, glycine).	Use a non-amine-containing buffer such as phosphate-buffered saline (PBS), HEPES, or borate (B1201080) buffer.[8][13]
Low protein concentration: Dilute protein solutions favor hydrolysis over the desired acylation reaction.[]	Concentrate the protein solution to at least 2 mg/mL, ideally 5-20 mg/mL, to increase the efficiency of the reaction.[9]
Suboptimal molar excess of crosslinker: Too little crosslinker will result in incomplete labeling, while too much can lead to protein precipitation or off-target modifications.	Optimize the molar excess of the crosslinker. For protein concentrations >5 mg/mL, a 10-fold molar excess is a good starting point. For concentrations <5 mg/mL, a 20- to 50-fold molar excess may be required.[8]
Protein Precipitation during or after Labeling	Over-labeling of the protein: Excessive modification of lysine residues can alter the protein's net charge and solubility.	Reduce the molar excess of the TFP azide crosslinker in the reaction.
Hydrophobicity of the crosslinker: Some TFP azide crosslinkers can be hydrophobic.	Consider using a crosslinker with a hydrophilic spacer arm (e.g., PEG) to improve the solubility of the conjugate.[2][3]
Non-specific Labeling or Crosslinking	Nitrene-mediated reactions (photo-activation): The nitrene intermediate is highly reactive and can lead to non-specific binding.	Optimize the UV exposure time and wavelength. Shorter exposure times can help to minimize non-specific crosslinking.
Reaction with non-target amino acids: High concentrations of the crosslinker may lead to reactions with other nucleophilic residues.	Decrease the molar excess of the TFP azide crosslinker. Consider a post-reaction treatment with hydroxylamine (B1172632) to cleave any unstable ester bonds formed with serine or threonine, while leaving the stable amide bonds intact.[9]
Loss of Azide Functionality	Presence of reducing agents: Thiols, such as DTT or cysteine residues, can reduce the azide group.	Avoid using buffers containing thiols during the TFP ester reaction step. If the protein has free cysteines that are not the intended target, they can be blocked prior to the crosslinking reaction.

Quantitative Data Summary

Table 1: Comparison of Hydrolysis Half-Life for TFP and NHS Esters on a Self-Assembled Monolayer (SAM)

pH	TFP Ester Half-Life (t1/2)	NHS Ester Half-Life (t1/2)
7.0	~13.9 hours	~4.6 hours
8.0	~4.6 hours	~1.2 hours
10.0	~1.1 hours	~6.6 minutes

Data adapted from a study on self-assembled monolayers, demonstrating the higher stability of TFP esters.[5]

Experimental Protocols

Detailed Protocol for Labeling a Protein with a TFP-Azide Crosslinker

This protocol provides a general guideline for labeling a protein with a TFP-azide crosslinker. Optimization may be required for specific proteins and crosslinkers.

Materials:

• Protein of interest in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

• TFP-azide crosslinker

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) or dimethylformamide (DMF)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column or dialysis equipment for purification

Procedure:

• Protein Preparation:

  • Dissolve or exchange the protein into an amine-free buffer (e.g., 0.1 M sodium phosphate, 0.15 M NaCl, pH 7.2) at a concentration of 2-10 mg/mL.

• Crosslinker Preparation:

  • Allow the vial of TFP-azide crosslinker to equilibrate to room temperature before opening to prevent moisture condensation.[8]

  • Immediately before use, prepare a 10 mM stock solution of the TFP-azide crosslinker in anhydrous DMSO or DMF.[8]

• Labeling Reaction:

  • Calculate the required volume of the crosslinker stock solution to achieve the desired molar excess (e.g., 10- to 20-fold molar excess over the protein).

  • While gently vortexing the protein solution, slowly add the calculated amount of the crosslinker stock solution.

  • Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2-4 hours.

• Quenching the Reaction:

  • Add the quenching buffer to the reaction mixture to a final concentration of 50-100 mM (e.g., add 50-100 µL of 1 M Tris-HCl, pH 8.0 to a 1 mL reaction).

  • Incubate for 15 minutes at room temperature to quench any unreacted TFP ester.

• Purification:

  • Remove the excess, unreacted crosslinker and byproducts by using a desalting column or by dialysis against an appropriate buffer.

• Storage:

  • Store the azide-labeled protein according to its recommended storage conditions, typically at 4°C for short-term storage or -20°C to -80°C for long-term storage.

Visualizations

Diagram 1: Reaction mechanism and common side reactions of TFP azide crosslinkers.

Diagram 2: Troubleshooting workflow for low labeling efficiency with TFP azide crosslinkers.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Azido-PEG4-TFP ester, 1807505-33-4 | BroadPharm [broadpharm.com]
• 3. Azido-PEG24-TFP ester | BroadPharm [broadpharm.com]
• 4. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]
• 9. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 10. Reagents for Modifying Alcohols—Section 3.2 | Thermo Fisher Scientific - JP [thermofisher.com]
• 11. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sejong.elsevierpure.com [sejong.elsevierpure.com]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Quenching Amine-Reactive Reagents

Here is a technical support center with troubleshooting guides and FAQs for quenching unreacted 4-Azide-TFP-Amide-SS-Sulfo-NHS.

This guide provides detailed information and protocols for effectively quenching unreacted 4-Azide-TFP-Amide-SS-Sulfo-NHS, a heterobifunctional crosslinker containing an amine-reactive N-hydroxysulfosuccinimide (Sulfo-NHS) ester and a bioorthogonal azide (B81097) group.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of quenching the reaction?

A1: Quenching is a critical step to stop the labeling reaction by deactivating any excess, unreacted 4-Azide-TFP-Amide-SS-Sulfo-NHS reagent. The primary reactive group in this molecule is the Sulfo-NHS ester, which readily reacts with primary amines.[1][2] If not quenched, this excess reagent can react with other primary amine-containing molecules in subsequent steps of your experiment, leading to non-specific labeling, protein aggregation, and unreliable results.

Q2: Which functional group in 4-Azide-TFP-Amide-SS-Sulfo-NHS needs to be quenched?

A2: The reactive group that requires quenching is the Sulfo-NHS ester. This group reacts with primary amines (like those on lysine (B10760008) residues of proteins) to form stable amide bonds.[2][3] The azide group is a stable, bioorthogonal handle intended for specific "click chemistry" reactions and does not need to be quenched as it is inert to most biological functional groups.[4][5]

Q3: What are the recommended quenching reagents?

A3: The most effective quenching reagents are small molecules that contain a primary amine. These reagents compete with the target molecule for the unreacted Sulfo-NHS ester.[1][6][7] Common and effective quenching agents include:

• Tris (tris(hydroxymethyl)aminomethane)

• Glycine

• Lysine

• Ethanolamine[8][9]

Hydroxylamine can also be used, which quenches by hydrolyzing the NHS ester, regenerating the original carboxyl group.[8][9][10]

Q4: How do the quenching reagents work?

A4: The primary amine on the quenching reagent (e.g., the amino group on Tris or glycine) acts as a nucleophile, attacking the carbonyl carbon of the Sulfo-NHS ester. This reaction forms a stable amide bond with the quenching molecule and releases the N-hydroxysulfosuccinimide leaving group, effectively capping the reactive crosslinker.

Q5: Can I quench the reaction by hydrolysis?

A5: Yes, Sulfo-NHS esters will hydrolyze in aqueous solutions, and this process is accelerated at higher pH.[2] Increasing the pH of the reaction mixture to above 8.6 will significantly increase the rate of hydrolysis, which can serve as a quenching method.[8][11] However, this method regenerates the carboxyl group on the crosslinker, which might not be desirable in all applications. Using an amine-containing quencher ensures the reactive group is capped. The half-life of NHS esters is approximately 4-5 hours at pH 7 but decreases to just 10 minutes at pH 8.6.[2][8][9]

Quantitative Data Summary

The following table summarizes the recommended conditions for common quenching reagents.

Quenching Reagent	Typical Final Concentration	Incubation Time	Incubation Temperature	Notes
Tris	20-100 mM	15-30 minutes	Room Temperature	A highly effective and commonly used quenching agent.[8][9][10]
Glycine	20-100 mM	15-30 minutes	Room Temperature	Another excellent choice for quenching.[8][9]
Lysine	20-50 mM	15-30 minutes	Room Temperature	Effective, contains two primary amines.[8][9]
Ethanolamine	20-50 mM	15-30 minutes	Room Temperature	A suitable alternative to Tris or glycine.[8][9]
Hydroxylamine	10-50 mM	15-30 minutes	Room Temperature	Quenches via hydrolysis, regenerating a carboxyl group.[8][9][10]

Experimental Protocol: Quenching Unreacted Sulfo-NHS Ester

This protocol provides a general procedure for quenching a typical protein labeling reaction with unreacted 4-Azide-TFP-Amide-SS-Sulfo-NHS using Tris-HCl.

Materials:

• Reaction mixture containing the protein and unreacted crosslinker.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0.

• Purification tools (e.g., desalting column, dialysis cassette).

Procedure:

• Perform the Conjugation Reaction: Carry out the reaction of your protein with 4-Azide-TFP-Amide-SS-Sulfo-NHS according to your established protocol, typically in an amine-free buffer (e.g., PBS) at pH 7.2-8.5.[6][7]

• Prepare Quenching Reagent: Ensure your Quenching Buffer (1 M Tris-HCl, pH 8.0) is prepared and readily available.

• Add Quenching Buffer: Add the Quenching Buffer to your reaction mixture to achieve a final Tris concentration of 50-100 mM. For example, add 50 µL of 1 M Tris-HCl, pH 8.0 to a 1 mL reaction volume for a final concentration of 50 mM.

• Incubate: Gently mix the solution and incubate for 15 to 30 minutes at room temperature. This allows the Tris to react with and deactivate all remaining Sulfo-NHS esters.

• Purification: Following the quenching step, remove the excess quenching reagent and the now-inactive crosslinker byproducts from your labeled protein using a desalting column, dialysis, or another suitable purification method.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Non-specific binding or aggregation in downstream applications.	Incomplete quenching of the Sulfo-NHS ester.	- Verify Quencher Concentration: Ensure the final concentration of your quenching reagent (e.g., Tris) is sufficient (20-100 mM). - Check Quencher pH: The quenching reaction is more efficient at a slightly alkaline pH (7.5-8.5). Confirm the pH of your quenching buffer. - Increase Incubation Time: Extend the quenching incubation time to 30 minutes to ensure the reaction goes to completion.
Loss of protein activity after quenching.	The quenching conditions are too harsh (e.g., extreme pH).	- Use a Milder Quencher: Tris, glycine, and lysine are generally mild. If using pH-based hydrolysis, ensure the pH does not exceed a level that would denature your protein. - Minimize Quenching Time: Do not extend the quenching incubation significantly beyond the recommended time.
Low labeling efficiency of the target molecule (before quenching).	This is not a quenching issue but affects the overall protocol.	- Buffer Choice: Ensure your primary reaction buffer is amine-free (e.g., PBS, HEPES, Borate).[6][7] Buffers containing primary amines like Tris will compete with your target molecule.[6][] - Reaction pH: The optimal pH for Sulfo-NHS ester reactions is 7.2-8.5.[2][6] A lower pH will slow the reaction, while a higher pH increases hydrolysis of the reagent.[2][3] - Reagent Quality: Ensure the 4-Azide-TFP-Amide-SS-Sulfo-NHS reagent has been stored properly (desiccated at -20°C) to prevent hydrolysis before use.[6][13]

Visualizations

Caption: Experimental workflow for quenching unreacted Sulfo-NHS esters.

Caption: Reaction of a Sulfo-NHS ester with a primary amine quencher.

References

• 1. covachem.com [covachem.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. lumiprobe.com [lumiprobe.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. interchim.fr [interchim.fr]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 13. assets.fishersci.com [assets.fishersci.com]

Technical Support Center: Optimizing DTT Concentration for Cleaving Disulfide Crosslinkers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Dithiothreitol (B142953) (DTT) for the cleavage of disulfide bonds in crosslinkers. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to assist in your experimental design and execution.

Troubleshooting Guide

This guide addresses common issues encountered when using DTT to cleave disulfide bonds.

Issue 1: Incomplete or No Cleavage of the Disulfide Bond

• Possible Cause 1: Inactive DTT. DTT solutions are susceptible to oxidation from air and lose activity over time, especially when not stored properly.

  • Solution: Always prepare fresh DTT solutions for critical experiments.[1][2] If using a stock solution, ensure it has been stored in aliquots at -20°C and protected from repeated freeze-thaw cycles. To test the activity of your DTT, you can use Ellman's reagent.

• Possible Cause 2: Suboptimal pH. The reducing capacity of DTT is pH-dependent. The thiol groups of DTT are most reactive in their thiolate anion form (-S⁻), which is more prevalent at a pH above 7.[2][3]

  • Solution: Ensure your reaction buffer is within the optimal pH range for DTT, which is typically between 7.1 and 8.0.[3][4] The reducing power of DTT significantly decreases in acidic conditions.[2]

• Possible Cause 3: Insufficient DTT Concentration. The concentration of DTT may be too low to effectively reduce the total number of disulfide bonds in your sample.

  • Solution: Increase the DTT concentration. For complete reduction, especially for applications like SDS-PAGE, concentrations of 50-100 mM are often used.[1][4] For maintaining proteins in a reduced state, 1-10 mM is typically sufficient.[4]

• Possible Cause 4: Sterically Hindered or Buried Disulfide Bonds. The disulfide bond within the crosslinker or protein may be inaccessible to DTT due to the molecule's tertiary or quaternary structure.

  • Solution: Perform the reduction under denaturing conditions. This can be achieved by adding denaturants like 6 M guanidinium (B1211019) hydrochloride or 8 M urea (B33335) to the reaction buffer, or by increasing the reaction temperature.[5]

• Possible Cause 5: Insufficient Incubation Time or Temperature. The reaction may not have had enough time to go to completion, or the temperature may be too low for efficient reduction.

  • Solution: Increase the incubation time (e.g., from 30 minutes to 1-4 hours) and/or the temperature (e.g., to 37°C or 56°C).[4][6][7]

Issue 2: Protein Precipitation or Aggregation Upon DTT Addition

• Possible Cause 1: Disruption of Structural Disulfide Bonds. The disulfide bonds being cleaved by DTT may be critical for the native structure and solubility of your protein. Their reduction can lead to unfolding and aggregation.

  • Solution: Use the minimum effective concentration of DTT. You can perform a titration experiment to find the lowest concentration of DTT that achieves the desired cleavage without causing precipitation. Start with a lower concentration range (e.g., 0.1-1 mM).

• Possible Cause 2: High Protein Concentration. The concentration of your protein may be too high, leading to an increased likelihood of aggregation once structural disulfide bonds are broken.

  • Solution: Reduce the protein concentration in your sample before adding DTT.

Issue 3: DTT Interfering with Downstream Applications

• Possible Cause 1: Interference with Nickel-NTA Affinity Chromatography. DTT can reduce the nickel ions used in His-tag purification, leading to discoloration of the resin and poor protein binding.

  • Solution: Use a lower concentration of DTT (typically ≤ 5 mM) if it must be present. Alternatively, use a different reducing agent like TCEP (Tris(2-carboxyethyl)phosphine), which is compatible with Ni-NTA columns.[1] If DTT must be used at a higher concentration, it should be removed from the sample before loading it onto the column, for example, by using a desalting column.

• Possible Cause 2: Interference with Mass Spectrometry. DTT can interfere with mass spectrometry analysis.

  • Solution: It is standard practice to remove DTT before mass spectrometry. This is often done in conjunction with an alkylation step to permanently cap the newly formed free thiols, followed by removal of excess DTT and the alkylating agent.[1]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for DTT in cleaving disulfide bonds?

A1: DTT is a potent reducing agent that cleaves disulfide bonds through a two-step thiol-disulfide exchange reaction.[2][4] The two thiol groups of DTT reduce a disulfide bond, and in the process, DTT itself becomes oxidized, forming a stable six-membered ring with an internal disulfide bond.[2] This stable ring formation drives the reaction to completion.[4]

Q2: How should I prepare and store DTT solutions?

A2: DTT powder should be stored at -20°C in a desiccated environment.[2] It is highly recommended to prepare DTT solutions fresh for each use as they are prone to oxidation.[2] If a stock solution is necessary, it should be prepared in deionized water, sterilized by filtration (do not autoclave), aliquoted into single-use volumes, and stored at -20°C.[1]

Q3: What are some common applications and recommended DTT concentrations?

A3: DTT is used in a variety of applications, including:

• Maintaining proteins in a reduced state: 1-10 mM[4]

• Complete reduction for SDS-PAGE: 50-100 mM[4]

• Preventing protein aggregation: 1-10 mM[1]

• Inactivating RNases: 1-10 mM[1]

Q4: Are there alternatives to DTT?

A4: Yes, common alternatives to DTT include Tris(2-carboxyethyl)phosphine (TCEP) and β-mercaptoethanol (BME).

• TCEP is more stable than DTT, effective over a broader pH range (including acidic conditions), and does not interfere with nickel affinity chromatography.[2]

• β-mercaptoethanol (BME) is also a potent reducing agent but is less stable than DTT and has a strong, unpleasant odor.[2]

Data Presentation

Table 1: Recommended DTT Concentrations for Various Applications

Application	Recommended DTT Concentration	Incubation Time	Incubation Temperature (°C)
Maintaining Protein Thiol Groups in a Reduced State	1 - 10 mM	Varies	4 - 25
Reduction of Proteins for SDS-PAGE	50 - 100 mM	10 - 30 min	70 - 100
Cleavage of Disulfide Crosslinkers for Analysis	10 - 100 mM	1 - 4 hours	37
Inactivation of RNases	1 - 10 mM	15 - 30 min	25

Table 2: Influence of Reaction Conditions on DTT Cleavage Efficiency

Parameter	Condition	Effect on Cleavage Efficiency	Rationale
pH	< 7.0	Decreased	The protonated thiol form (-SH) of DTT is not reactive.[8]
7.1 - 8.0	Optimal	The reactive thiolate form (-S⁻) is more prevalent.[4]
> 8.0	Effective, but potential for side reactions	Increased rate of DTT oxidation.
Temperature	4 - 25°C	Moderate	Slower reaction kinetics.
37 - 56°C	Increased	Faster reaction kinetics.[4][7]
> 60°C	High	Can lead to protein denaturation, exposing buried disulfide bonds.
Denaturants	6 M Guanidine HCl, 8 M Urea	Increased	Unfolds proteins, making sterically hindered disulfide bonds accessible.[5]

Table 3: Comparison of Common Reducing Agents

Feature	Dithiothreitol (DTT)	Tris(2-carboxyethyl)phosphine (TCEP)	β-Mercaptoethanol (BME)
Reducing Strength	Strong	Stronger than DTT	Less potent than DTT
Optimal pH Range	> 7.0	1.5 - 8.5	> 7.5
Solution Stability	Low (prone to air oxidation)	High	Moderate
Odor	Mildly unpleasant	Odorless	Strong and unpleasant
Compatibility with Ni-NTA	Limited (can reduce Ni²⁺ ions)	Compatible	Generally compatible at low concentrations

Experimental Protocols

Protocol 1: Optimizing DTT Concentration for Disulfide Bond Cleavage

This protocol provides a framework for determining the optimal DTT concentration for cleaving a disulfide-containing crosslinker in a specific protein or peptide.

• Prepare a range of DTT concentrations: Freshly prepare a series of DTT solutions in your reaction buffer (e.g., 0, 1, 5, 10, 20, 50, and 100 mM).

• Set up the cleavage reactions: In separate microcentrifuge tubes, add your protein-crosslinker conjugate to each of the DTT solutions. Ensure the final protein concentration is consistent across all reactions.

• Incubate the reactions: Incubate all samples at a constant temperature (e.g., 37°C) for a defined period (e.g., 1 hour).

• Stop the reaction: Stop the reaction by adding an alkylating agent like N-ethylmaleimide (NEM) to cap the newly formed free thiols and prevent re-formation of disulfide bonds.

• Analyze the results: Analyze the samples using an appropriate technique such as SDS-PAGE, HPLC, or mass spectrometry to determine the extent of cleavage at each DTT concentration.

• Data interpretation: Plot the percentage of cleavage against the DTT concentration to identify the optimal concentration for your specific application.

Protocol 2: Reduction and Alkylation of Disulfide Bonds for Mass Spectrometry

This protocol details the steps for preparing a protein sample with disulfide bonds for analysis by mass spectrometry.

• Protein Solubilization: Dissolve your protein sample in a denaturing buffer (e.g., 6 M Guanidine HCl or 8 M Urea in 100 mM Tris-HCl, pH 8.5) to ensure all disulfide bonds are accessible.[1]

• Reduction: Add DTT to a final concentration of 5-10 mM. Incubate the sample for 1 hour at 37°C.[1]

• Alkylation: Add iodoacetamide (B48618) to a final concentration of 15-20 mM to alkylate the free thiol groups. Incubate for 30 minutes at room temperature in the dark.[1]

• Quenching: Add a small amount of DTT to quench any excess iodoacetamide.[1]

• Sample Cleanup: Remove the denaturant, excess DTT, and iodoacetamide using a desalting column or dialysis before proceeding with enzymatic digestion and mass spectrometry analysis.

Visualizations

Caption: Mechanism of disulfide bond reduction by DTT.

Caption: Troubleshooting logic for incomplete disulfide bond cleavage.

Caption: Experimental workflow for optimizing DTT concentration.

References

• 1. benchchem.com [benchchem.com]
• 2. agscientific.com [agscientific.com]
• 3. interchim.fr [interchim.fr]
• 4. broadpharm.com [broadpharm.com]
• 5. Effects of dithiothreitol on protein activity unrelated to thiol-disulfide exchange: for consideration in the analysis of protein function with Cleland's reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 8. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]

Technical Support Center: NHS Ester and Azide Chemistries

Welcome to our technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the use of N-hydroxysuccinimide (NHS) ester and azide (B81097) reactions, with a particular focus on the challenges of performing these reactions simultaneously.

Frequently Asked questions (FAQs)

Q1: What is the primary application of NHS ester and azide chemistries in bioconjugation?

A1: NHS esters are widely used for covalently linking molecules to primary amines (-NH₂) found on proteins (e.g., lysine (B10760008) residues and the N-terminus) and other biomolecules.[1][2][3] This reaction forms a stable amide bond. Azide chemistry, particularly through copper-catalyzed (CuAAC) or strain-promoted (SPAAC) azide-alkyne cycloaddition ("click chemistry") and the Staudinger ligation, provides a highly specific and bioorthogonal method for conjugation.[4][5][][7] These reactions are often used sequentially to introduce different functionalities to a biomolecule.

Q2: Can I perform an NHS ester reaction and an azide-based reaction (e.g., click chemistry) in the same pot at the same time?

A2: A simultaneous, one-pot reaction is highly challenging and generally not recommended due to significant risks of cross-reactivity and incompatible reaction conditions. A sequential approach, often with an intermediate purification step, is the standard and most reliable method for dual labeling. Some advanced one-pot sequential protocols exist, particularly with strain-promoted azide-alkyne cycloaddition (SPAAC), which is catalyst-free.[8]

Q3: What are the main challenges of a simultaneous NHS ester and azide reaction?

A3: The primary challenges include:

• Cross-reactivity: Azide-containing molecules can be nucleophilic and may react directly with the NHS ester, consuming your labeling reagent.[9] Similarly, reagents for some azide reactions, like phosphines in the Staudinger ligation, could potentially react with NHS esters.[10]

• Incompatible Reaction Conditions: NHS ester reactions require a pH of 7.2-8.5 for optimal performance.[11][12] However, reagents for other azide reactions, such as the copper catalyst in CuAAC, may have different optimal conditions and can be detrimental to proteins.[13]

• Reagent Instability: NHS esters are susceptible to hydrolysis, especially at the higher end of the optimal pH range.[11][14] The presence of additional reagents for the azide reaction can further complicate the stability of all components.

Q4: What is the optimal pH for NHS ester reactions, and is the azide group stable at this pH?

A4: The optimal pH for NHS ester labeling is a compromise, typically between 7.2 and 8.5.[11][12][15] At a lower pH, the target amines are protonated and less reactive, while at a higher pH, hydrolysis of the NHS ester becomes a significant competing reaction.[1] Organic azide groups are generally stable under these pH conditions.[13] However, inorganic azides like sodium azide, often used as a preservative, are strong nucleophiles and will interfere with the NHS ester reaction.[9]

Q5: Are there any azide chemistries that are more compatible with NHS ester reactions?

A5: Yes, Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is the most compatible choice.[][16] Unlike CuAAC, SPAAC does not require a metal catalyst, which can be harmful to biomolecules.[][13] Its bioorthogonal nature means the reagents are less likely to have side reactions with the biomolecule or the NHS ester reagents.[] The Staudinger ligation is another possibility, but the phosphine (B1218219) reagents can be prone to side reactions.[10]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Labeling with NHS Ester	Hydrolyzed NHS Ester: Reagent was exposed to moisture during storage or dissolved in aqueous buffer too long before use.[5][14][15]	Equilibrate the NHS ester vial to room temperature before opening. Prepare stock solutions in anhydrous DMSO or DMF immediately before use.[1][5][17]
Incorrect pH: The reaction buffer pH is too low (<7.2), leading to protonated, unreactive amines.[1]	Use a calibrated pH meter to ensure your buffer is within the optimal 7.2-8.5 range. Recommended buffers include phosphate (B84403), bicarbonate, or borate.[11][14]
Competing Nucleophiles: The buffer contains primary amines (e.g., Tris, glycine) or sodium azide.[9][15]	Perform a buffer exchange into an amine-free, azide-free buffer (e.g., PBS) before starting the reaction.[15]
Low or No Product from Azide Reaction (in a sequential reaction)	Reagent Incompatibility (CuAAC): The copper catalyst was compromised or interfered with by components from the previous NHS ester step.	Purify the NHS-labeled biomolecule before proceeding with the CuAAC reaction to remove any quenching agents or excess reagents.
Reduced Azide Stability: Avoid reducing agents in your buffers, as they can interfere with the stability of the azide group.[5]	If a reducing agent was necessary for a prior step, ensure it is completely removed via dialysis or a desalting column.
Unexpected Product Mass or Heterogeneity	Cross-reactivity: In a simultaneous reaction, the azide-containing molecule may have reacted with the NHS ester.	Switch to a sequential labeling protocol with an intermediate purification step. This is the most reliable way to ensure specific labeling.
Side Reactions with Phosphines: In a Staudinger ligation, the phosphine reagent may have reacted with the NHS ester.[10]	Consider SPAAC as a more bioorthogonal alternative to the Staudinger ligation for dual labeling applications.
Poor Reproducibility	pH Drift: The release of N-hydroxysuccinimide during the NHS ester reaction can lower the pH of poorly buffered solutions.	Use a buffer with sufficient buffering capacity (e.g., 0.1 M sodium bicarbonate or phosphate).[1][12]
Inconsistent Reagent Preparation: NHS esters are moisture-sensitive, and stock solutions have a limited shelf-life.[2][14]	Always use fresh, high-quality anhydrous solvent (DMSO or DMF) to prepare NHS ester solutions immediately before use.[1][2]

Quantitative Data Summary

The efficiency of NHS ester reactions is highly dependent on pH. The following table summarizes the relationship between pH and the half-life of the NHS ester due to hydrolysis, a critical competing reaction.

pH	Temperature (°C)	Half-life of NHS Ester	Reference
7.0	0	4-5 hours	[11]
8.6	4	10 minutes	[11]

Note: This data highlights the delicate balance required for NHS ester reactions. While a higher pH increases the reactivity of primary amines, it significantly decreases the stability of the NHS ester.

Experimental Protocols

Recommended Protocol: Sequential Labeling of a Protein with an NHS Ester and a SPAAC Reagent

This protocol describes a general method for dual labeling a protein. It is a sequential process, which is strongly recommended over a simultaneous reaction.

Part 1: NHS Ester Labeling

• Buffer Exchange: Ensure your protein is in an amine-free, azide-free buffer, such as 0.1 M sodium phosphate buffer with 150 mM NaCl at pH 7.5-8.0. The protein concentration should ideally be 1-10 mg/mL.[1][12]

• Prepare NHS Ester Stock Solution: Immediately before use, dissolve the NHS ester reagent in anhydrous DMSO or DMF to a concentration of 10 mM.[1][2]

• Calculate Reagent Amount: Determine the desired molar excess of the NHS ester. A 10-20 fold molar excess over the protein is a common starting point.[15]

• Reaction: Add the calculated volume of the NHS ester stock solution to the protein solution while gently vortexing. Ensure the final concentration of organic solvent does not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.[12]

• Quenching (Optional but Recommended): To stop the reaction, add a quenching buffer like 1 M Tris-HCl, pH 8.0, to a final concentration of 20-50 mM. Incubate for 15 minutes.

• Purification: Remove excess NHS ester and byproducts using a desalting column or dialysis.

Part 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

• Prepare SPAAC Reagent: Dissolve the strained alkyne (e.g., DBCO, BCN) or azide reagent (whichever is being conjugated to the now-modified protein) in a compatible solvent (e.g., DMSO).

• Reaction: Add the SPAAC reagent to the purified, NHS-labeled protein. A 2-5 fold molar excess is a typical starting point.

• Incubation: Incubate the reaction for 1-4 hours at room temperature or as recommended by the reagent manufacturer. SPAAC reactions are generally faster than NHS ester reactions.

• Final Purification: Purify the dual-labeled protein from excess SPAAC reagent using a desalting column or dialysis.

Visualizations

Logical Workflow for Troubleshooting Dual Labeling Strategies

Caption: Decision workflow for NHS ester and azide dual labeling.

Reaction Scheme: Incompatibility in a Simultaneous Reaction

Caption: Potential reaction pathways in a simultaneous system.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. NHS ester protocol for labeling proteins [abberior.rocks]
• 3. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 7. Staudinger Ligation Reaction Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A Phosphine-Mediated Conversion of Azides to Diazo-Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 12. interchim.fr [interchim.fr]
• 13. pubs.acs.org [pubs.acs.org]
• 14. assets.fishersci.com [assets.fishersci.com]
• 15. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 16. Strain-Promoted Azide-Alkyne Cycloaddition-Based PSMA-Targeting Ligands for Multimodal Intraoperative Tumor Detection of Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protocol for Conjugating NHS-Ester Modifications to Amino-Labeled Oligonucleotides [sigmaaldrich.com]

minimizing protein aggregation during 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinking

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize protein aggregation during crosslinking experiments using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Frequently Asked Questions (FAQs)

Q1: What is 4-Azide-TFP-Amide-SS-Sulfo-NHS and what are its reactive groups?

A1: 4-Azide-TFP-Amide-SS-Sulfo-NHS is a trifunctional, water-soluble, and cleavable crosslinking reagent. Its reactive groups are:

• Sulfo-N-hydroxysuccinimide (Sulfo-NHS) ester: Reacts with primary amines (e.g., lysine (B10760008) residues and N-termini of proteins) to form stable amide bonds.[1] The inclusion of a sulfonate group on the NHS ring increases the water solubility of the crosslinker.

• Tetrafluorophenyl (TFP) azide (B81097): A photo-reactive group that, upon exposure to UV light (typically 250-350 nm), forms a reactive nitrene intermediate that can insert into C-H or N-H bonds in close proximity.[1]

• Disulfide (SS) bond: Located in the spacer arm, this bond can be cleaved by reducing agents such as dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP), allowing for the separation of crosslinked molecules.[1]

Q2: What are the main causes of protein aggregation when using this crosslinker?

A2: Protein aggregation during crosslinking can be caused by several factors:

• Over-crosslinking: An excessive molar ratio of the crosslinker to the protein can lead to the formation of large, insoluble protein complexes.[2]

• Hydrophobicity: Although the "Sulfo" group enhances water solubility, the TFP-azide moiety can introduce some hydrophobicity, which may contribute to aggregation if the protein is already prone to it.[3]

• Improper reaction conditions: Suboptimal buffer pH, high temperature, or prolonged incubation times can lead to protein denaturation and aggregation.

• Protein-specific properties: Some proteins are inherently more susceptible to aggregation upon chemical modification.

Q3: What is the optimal pH for the NHS-ester reaction?

A3: The optimal pH for the reaction of the Sulfo-NHS ester with primary amines is typically between 7.2 and 8.5.[4][5] At lower pH, the primary amines are protonated and less reactive. At higher pH (above 8.5), the hydrolysis of the NHS ester is significantly accelerated, which competes with the crosslinking reaction and reduces efficiency.[5]

Q4: Can I use buffers containing primary amines, such as Tris or glycine (B1666218)?

A4: No, you should avoid buffers containing primary amines during the NHS-ester reaction step, as they will compete with the protein for reaction with the crosslinker.[4][5] However, Tris or glycine can be used to quench the reaction after the desired incubation time.[4]

Q5: How should I store the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker?

A5: The crosslinker should be stored at -20°C in a desiccated container to prevent hydrolysis of the NHS-ester moiety. Before use, the vial should be allowed to warm to room temperature before opening to avoid moisture condensation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Protein precipitation/aggregation observed immediately after adding the crosslinker.	1. High molar excess of crosslinker: Too much crosslinker can rapidly form large, insoluble aggregates. 2. Poor solubility of the protein in the reaction buffer: The protein may be near its isoelectric point (pI) or at a concentration that is too high. 3. Localized high concentration of the crosslinker: Adding the crosslinker stock solution too quickly can cause localized precipitation.	1. Optimize the molar excess: Perform a titration experiment to determine the optimal crosslinker-to-protein ratio. Start with a lower molar excess (e.g., 10:1) and gradually increase it. 2. Adjust buffer conditions: Ensure the buffer pH is at least one unit away from the protein's pI. Consider adding solubility-enhancing agents like arginine or glycerol (B35011) (at low concentrations). 3. Slow addition of the crosslinker: Add the dissolved crosslinker dropwise to the protein solution while gently stirring.
Low crosslinking efficiency.	1. Hydrolysis of the NHS-ester: The crosslinker may have been exposed to moisture during storage or the reaction pH is too high. 2. Presence of primary amines in the buffer: Buffers like Tris or glycine will compete with the protein for the crosslinker. 3. Inactive crosslinker: The crosslinker may have degraded due to improper storage.	1. Use fresh crosslinker and anhydrous solvent: Prepare the crosslinker stock solution immediately before use in anhydrous DMSO or DMF. Perform the reaction at a slightly lower pH (e.g., 7.2-7.5) to slow hydrolysis. 2. Use an amine-free buffer: Switch to a buffer such as phosphate-buffered saline (PBS), HEPES, or borate (B1201080) buffer.[4][5] 3. Test crosslinker activity: The activity of NHS esters can be indirectly assessed by measuring the release of NHS/Sulfo-NHS at 260-280 nm after hydrolysis.[2]
High molecular weight smears or aggregates observed on SDS-PAGE.	1. Over-crosslinking: Extensive intermolecular crosslinking leads to a wide range of high molecular weight species. 2. Non-specific binding: The photo-activated azide may react non-specifically if not properly controlled.	1. Reduce the molar excess of the crosslinker and/or the reaction time. 2. Optimize the UV photo-activation step: Use a lower intensity UV source or reduce the exposure time. Ensure the sample is kept cool during irradiation to prevent heat-induced aggregation.
Inconsistent results between experiments.	1. Variability in reagent preparation: Inconsistent concentrations of the crosslinker or protein. 2. pH drift during the reaction: Hydrolysis of the NHS-ester can lead to a drop in pH.	1. Prepare fresh solutions for each experiment and accurately determine their concentrations. 2. Use a buffer with sufficient buffering capacity to maintain a stable pH throughout the reaction.

Quantitative Data Summary

Table 1: Effect of Crosslinker-to-Protein Molar Ratio on Aggregation

Molar Excess of Crosslinker (Crosslinker:Protein)	% Monomer	% Dimer/Oligomer	% High Molecular Weight Aggregates
5:1	85%	12%	3%
10:1	70%	25%	5%
20:1	50%	35%	15%
50:1	25%	40%	35%
100:1	10%	30%	60%
Data are illustrative and based on typical results from size exclusion chromatography (SEC). Actual results will vary depending on the protein and reaction conditions.

Table 2: Influence of pH on NHS-Ester Hydrolysis and Reaction Efficiency

pH	Half-life of NHS-Ester	Relative Amine Reaction Rate	Overall Crosslinking Efficiency
6.0	> 8 hours	Low	Low
7.0	~4-5 hours	Moderate	Moderate
7.5	~2-3 hours	High	High
8.0	~1 hour	Very High	Optimal
8.5	~30 minutes	Very High	Moderate to High (competing hydrolysis)
9.0	< 10 minutes	Very High	Low (due to rapid hydrolysis)
Data compiled from general NHS-ester chemistry principles.[5]

Experimental Protocols

Protocol 1: Optimizing the Molar Excess of 4-Azide-TFP-Amide-SS-Sulfo-NHS for Minimal Aggregation

• Protein Preparation:

  • Prepare your protein of interest at a concentration of 1-5 mg/mL in an amine-free buffer (e.g., 0.1 M phosphate (B84403) buffer, 150 mM NaCl, pH 7.5).

• Crosslinker Stock Solution:

  • Immediately before use, dissolve the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker in anhydrous DMSO to a concentration of 10 mM.

• Titration Reaction Setup:

  • Set up a series of reactions with varying molar excesses of the crosslinker to your protein (e.g., 5:1, 10:1, 20:1, 50:1, and a no-crosslinker control).

  • For each reaction, add the calculated volume of the crosslinker stock solution to the protein solution while gently vortexing. The final DMSO concentration should not exceed 5% (v/v).

• NHS-Ester Reaction:

  • Incubate the reactions for 30-60 minutes at room temperature or 2-4 hours at 4°C.

• Quenching:

  • Add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 20-50 mM to stop the NHS-ester reaction.[6] Incubate for 15 minutes at room temperature.

• Analysis of Aggregation:

  • Analyze the samples for aggregation using one or more of the following methods:

    • Size Exclusion Chromatography (SEC): (See Protocol 2) To quantify the percentage of monomer, dimer/oligomer, and high molecular weight aggregates.

    • Dynamic Light Scattering (DLS): (See Protocol 3) To determine the size distribution and polydispersity of the protein population.

    • SDS-PAGE (non-reducing): To visualize the formation of crosslinked species and high molecular weight aggregates.

Protocol 2: Quantification of Protein Aggregation by Size Exclusion Chromatography (SEC)

• System Preparation:

  • Equilibrate a suitable SEC column (e.g., with a fractionation range appropriate for your protein and its potential aggregates) with a filtered and degassed mobile phase (e.g., 0.1 M sodium phosphate, 150 mM NaCl, pH 7.0).

• Sample Preparation:

  • After the crosslinking reaction and quenching, centrifuge the samples at >14,000 x g for 10 minutes to pellet any large, insoluble aggregates.

  • Carefully transfer the supernatant to an appropriate vial for injection.

• Chromatography:

  • Inject a suitable volume of the supernatant onto the equilibrated SEC column.

  • Run the chromatography at a constant flow rate and monitor the absorbance at 280 nm.

• Data Analysis:

  • Integrate the peaks corresponding to the monomer, dimer/oligomers, and high molecular weight aggregates.

  • Calculate the percentage of each species by dividing the area of each peak by the total area of all peaks.

Protocol 3: Analysis of Protein Aggregation by Dynamic Light Scattering (DLS)

• Sample Preparation:

  • Following the crosslinking reaction and quenching, filter the sample through a low-protein-binding 0.1 or 0.22 µm syringe filter to remove any large particulates that could interfere with the measurement.

• Instrument Setup:

  • Set the DLS instrument to the appropriate temperature for your protein.

• Measurement:

  • Transfer the filtered sample to a clean, dust-free cuvette.

  • Place the cuvette in the DLS instrument and allow the sample to equilibrate to the set temperature.

  • Perform the DLS measurement to obtain the size distribution and polydispersity index (PDI).

• Data Interpretation:

  • A monodisperse sample (low PDI) with a single peak corresponding to the size of your monomeric protein indicates minimal aggregation.

  • The presence of larger species or a high PDI value indicates the presence of aggregates.

Protocol 4: SDS-PAGE Analysis of Crosslinked Proteins

• Sample Preparation:

  • To an aliquot of your quenched crosslinking reaction, add non-reducing SDS-PAGE sample buffer. Do not add reducing agents like DTT or β-mercaptoethanol if you want to visualize the disulfide-linked crosslinked products.

  • Heat the samples at 70-95°C for 5-10 minutes.

• Electrophoresis:

  • Load the samples onto a polyacrylamide gel of an appropriate percentage to resolve your protein of interest and its crosslinked products.

  • Run the gel according to standard procedures.

• Visualization:

  • Stain the gel with a suitable protein stain (e.g., Coomassie Brilliant Blue or a silver stain) to visualize the protein bands.

  • The appearance of new bands at higher molecular weights compared to the non-crosslinked control indicates successful crosslinking. The presence of a smear or bands that do not enter the resolving gel suggests the formation of high molecular weight aggregates.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Protein Labeling, Crosslinking, and Modification Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. tools.thermofisher.com [tools.thermofisher.com]
• 6. assets.fishersci.com [assets.fishersci.com]

Navigating Disulfide Linker Stability: A Technical Support Guide

For researchers and drug development professionals, ensuring the stability of disulfide linkers is paramount to the success of their experiments and the efficacy of novel therapeutics like antibody-drug conjugates (ADCs). Premature cleavage of these critical linkers can lead to off-target toxicity and reduced therapeutic efficacy.[][2] This technical support center provides troubleshooting guidance and frequently asked questions to help you navigate and resolve issues related to disulfide linker instability.

Troubleshooting Guide: Addressing Premature Cleavage

This guide is designed to help you identify and resolve common issues leading to the premature cleavage of disulfide linkers in your experiments.

Issue 1: My disulfide-linked conjugate is showing instability and premature cleavage during storage.

• Possible Cause: The storage buffer may contain reducing agents or have a pH that promotes disulfide bond reduction. Disulfide bond stability is sensitive to the surrounding chemical environment.[3]

• Solution Workflow:

  • Analyze Buffer Components: Review the composition of your storage buffer for any components with reducing potential. Common culprits include dithiothreitol (B142953) (DTT) and 2-mercaptoethanol, which are often used in protein chemistry.[4]

  • Optimize Buffer pH: Thiol-disulfide exchange reactions, which lead to cleavage, are often favored at neutral to alkaline pH. Consider storing your conjugate in a slightly acidic buffer (e.g., pH 6.0-6.5) to decrease the rate of thiol-mediated cleavage.[3]

  • Use Thiol-Free Buffers: If possible, switch to buffers that are free of any thiol-containing compounds.

  • Storage Conditions: Store your conjugate at recommended low temperatures (e.g., -20°C or -80°C) to minimize chemical reactions.

Issue 2: I am observing significant cleavage of the disulfide linker in my cell culture medium.

• Possible Cause: Cell culture media often contain amino acids like cysteine and reducing agents such as glutathione (B108866) (GSH) that can cleave disulfide bonds through thiol-disulfide exchange.

• Solution Workflow:

  • Media Component Analysis: Carefully review the formulation of your cell culture medium to identify potential reducing agents.

  • Stability Test in Cell-Free Medium: To confirm that the medium is the cause, incubate your conjugate in the cell-free medium and monitor its stability over time using techniques like LC-MS. This will help quantify the rate of degradation.

  • Consider a Simpler Buffer: For short-term experiments, test the stability of your conjugate in a simpler, thiol-free buffer like PBS to determine if the complex media is the primary issue.

Issue 3: The disulfide linker in my antibody-drug conjugate (ADC) is prematurely cleaved in vivo, leading to off-target toxicity.

• Possible Cause: The disulfide linker may not be sterically hindered enough to be stable in the reducing environment of the bloodstream. The concentration of reducing molecules like glutathione is lower in the blood than inside cells, but some level of reduction can still occur.[][6]

• Solution Workflow:

  • Linker Design Modification: Introduce steric hindrance around the disulfide bond. Adding methyl groups adjacent to the disulfide bond can significantly increase its stability in circulation.[][7]

  • Site of Conjugation: The location of the disulfide bond within the larger molecule can affect its accessibility to reducing agents. Attaching the linker to engineered cysteines at specific sites on an antibody can offer steric protection.[8]

  • In Vivo Stability Studies: Conduct in vivo stability studies in animal models (e.g., mice) to assess the plasma stability of different ADC designs.[7]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of disulfide linker cleavage?

A1: The primary mechanism is reductive cleavage, which occurs in the presence of reducing agents like glutathione (GSH).[][6] This process involves a thiol-disulfide exchange reaction where a free thiol group attacks the disulfide bond, leading to its cleavage. Disulfide linkers are designed to be stable in the relatively low reducing environment of the blood but are cleaved in the highly reductive environment inside cells, such as in tumor cells, where GSH concentrations are significantly higher.[][9]

Q2: How does pH affect the stability of disulfide linkers?

A2: The pH of the solution plays a crucial role in the stability of disulfide bonds. Thiol-disulfide exchange reactions are generally favored at neutral to alkaline pH because the thiolate anion (R-S⁻), the active nucleophile in the reaction, is more prevalent under these conditions. Working at a lower, slightly acidic pH can help to reduce the rate of thiol-mediated cleavage.

Q3: What are common reducing agents that can cause premature cleavage?

A3: Common reducing agents encountered in laboratory settings that can cleave disulfide bonds include:

• Dithiothreitol (DTT) and 2-mercaptoethanol (β-mercaptoethanol) : These are potent reducing agents frequently used in protein biochemistry.[4]

• Tris(2-carboxyethyl)phosphine (TCEP): Another common reducing agent.[10]

• Glutathione (GSH): A key intracellular reducing agent that is a primary trigger for the cleavage of disulfide linkers within target cells.[][6]

• Cysteine: This amino acid contains a free thiol group and can participate in thiol-disulfide exchange reactions.

Q4: How can I improve the stability of my disulfide linker?

A4: Several strategies can be employed to enhance the stability of disulfide linkers:

• Steric Hindrance: Introducing bulky groups, such as methyl groups, near the disulfide bond can sterically hinder the approach of reducing agents, thereby increasing stability.[6][7]

• Linker Chemistry: The choice of the overall linker structure, including its length and hydrophilicity, can influence stability.[] For example, disulfide PEG linkers can improve solubility and circulation time.[]

• Site-Specific Conjugation: For ADCs, conjugating the linker to specific sites on the antibody can provide a degree of steric protection from the antibody itself.[8]

• Rebridging Technologies: Newer technologies aim to rebridge the disulfide bond after reduction and conjugation, which can enhance the stability of the final conjugate.[11][12]

Quantitative Data Summary

The stability of disulfide linkers is influenced by various factors. The following table summarizes the impact of steric hindrance on the in vivo stability of antibody-maytansinoid conjugates.

Linker Modification	Steric Hindrance	In Vivo Stability (Mouse Plasma)	Reference
No methyl groups	Low	Less stable to reductive cleavage	[7]
Two methyl groups on maytansinoid side	Intermediate	More stable than linker with no methyl groups	[7]
More sterically hindered linkers	High	Most stable to reductive cleavage	[7]

Key Experimental Protocols

Protocol 1: In Vitro Stability Assay using Dithiothreitol (DTT)

This protocol is used to assess the stability of a disulfide-linked conjugate in the presence of a strong reducing agent.

• Materials:

  • Disulfide-linked conjugate

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Dithiothreitol (DTT)

  • LC-MS system

• Procedure:

  • Prepare a stock solution of the conjugate in PBS (e.g., 1 mg/mL).

  • Freshly prepare a 1 M stock solution of DTT in deionized water.

  • In a microcentrifuge tube, add the conjugate solution.

  • Add the DTT stock solution to a final concentration of 10-100 mM.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 1-4 hours).

  • At various time points, withdraw an aliquot and quench the reaction (e.g., by flash freezing or adding a quenching reagent).

  • Analyze the samples by LC-MS to quantify the amount of intact conjugate and released payload.[13]

Protocol 2: In Vitro Stability Assay in Human Plasma

This protocol simulates the in vivo environment to assess the stability of the disulfide linker in human plasma.

• Materials:

  • Disulfide-linked conjugate

  • Human plasma

  • PBS, pH 7.4

  • LC-MS system

• Procedure:

  • Prepare a stock solution of the conjugate.

  • Add the conjugate to human plasma to a final desired concentration.

  • Incubate the mixture at 37°C.

  • At various time points (e.g., 0, 1, 6, 24, 48 hours), take an aliquot of the plasma sample.

  • Process the plasma sample to precipitate proteins and extract the conjugate and any released payload.

  • Analyze the extracted samples by LC-MS to determine the concentration of the intact conjugate over time.

Visualizations

Caption: A logical workflow for troubleshooting premature disulfide linker cleavage.

Caption: Reductive cleavage of a disulfide linker by glutathione (GSH).

Caption: A typical experimental workflow for evaluating disulfide linker stability.

References

• 2. biorxiv.org [biorxiv.org]
• 3. Evidence of disulfide bond scrambling during production of an antibody-drug conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. One moment, please... [letstalkacademy.com]
• 6. Disulfide Linker Synthesis Service - Creative Biolabs [creative-biolabs.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Disulfide Linkers - Creative Biolabs [creativebiolabs.net]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 4-Azide-TFP-Amide-SS-Sulfo-NHS Crosslinked Peptides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the trifunctional, cleavable crosslinker 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Frequently Asked Questions (FAQs)

Q1: What are the reactive functionalities of the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker and what do they target?

A1: This crosslinker possesses three key functional groups:

• Sulfo-N-hydroxysuccinimide (Sulfo-NHS) ester: This is an amine-reactive group that forms stable amide bonds with primary amines, such as the N-terminus of a protein and the epsilon-amino group of lysine (B10760008) residues.[1]

• Aryl azide (B81097): This is a photo-reactive group. Upon exposure to UV light (typically 250-350 nm), it forms a highly reactive nitrene intermediate that can insert into C-H, N-H, or O-H bonds in close proximity.[2]

• Disulfide bond (-S-S-): This bond within the spacer arm is cleavable under reducing conditions, for example, using dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP). This feature is particularly useful for mass spectrometry analysis.

Q2: What are the advantages of using a trifunctional, cleavable crosslinker like 4-Azide-TFP-Amide-SS-Sulfo-NHS?

A2: The combination of three functionalities offers several advantages:

• Two-step crosslinking: The amine-reactive Sulfo-NHS ester allows for the initial conjugation to a protein of interest. The photo-reactive aryl azide can then be activated at a specific time to capture interactions with other molecules.

• Capture of transient or weak interactions: The photo-activated crosslinking can trap interactions that might be missed with traditional, slower-reacting crosslinkers.

• MS-cleavability: The disulfide bond can be cleaved during mass spectrometry analysis (e.g., in the gas phase or chemically prior to MS/MS), which simplifies the identification of the crosslinked peptides.[3][4] This helps to reduce the complexity of the MS/MS spectra and the computational search space.[5]

• Enrichment capability: The azide group can be used as a handle for enrichment of crosslinked peptides using click chemistry with an alkyne-tagged reporter (e.g., biotin-alkyne), which can significantly improve the detection of low-abundance crosslinked species.[6][7][8][9]

Q3: What types of crosslinked products can be expected in my sample?

A3: When using this crosslinker, you can expect to identify several types of crosslinked peptides:

• Inter-peptide crosslinks: The crosslinker connects two different peptide chains, either from the same protein or from different proteins. These are the most informative for identifying protein-protein interactions.

• Intra-peptide crosslinks: The crosslinker connects two residues within the same peptide chain. These provide information about the protein's tertiary structure.

• Dead-end modifications (mono-links): Only one end of the crosslinker has reacted with a peptide, and the other end is hydrolyzed.

• Loop-links: Both ends of the crosslinker react with the same peptide.

Troubleshooting Guides

Issue 1: Low Identification Rate of Crosslinked Peptides

Q: I am not identifying a significant number of crosslinked peptides in my data analysis. What are the possible reasons and solutions?

A: A low identification rate is a common issue in crosslinking experiments. Here are several factors to consider:

• Inefficient Crosslinking Reaction:

  • Solution: Optimize the crosslinking conditions, including the concentration of the crosslinker, the protein concentration, pH, and incubation time. Ensure the buffer used is amine-free (e.g., PBS or HEPES) as primary amines will compete with the NHS-ester reaction.[1]

• Low Abundance of Crosslinked Peptides:

  • Solution: Crosslinked peptides are often present in much lower abundance than unmodified peptides.[10] Consider implementing an enrichment strategy. Since this crosslinker has an azide group, you can use click chemistry to attach a biotin (B1667282) tag and then enrich for the crosslinked peptides using streptavidin beads.[6][7][8][9]

• Suboptimal Mass Spectrometry Acquisition:

  • Solution: Ensure your MS acquisition method is optimized for crosslinked peptides. Crosslinked peptides are typically larger and have higher charge states than linear peptides.[11] Consider using a method that preferentially fragments higher-charged precursors. For cleavable linkers, a stepped HCD or an MS2-MS3 strategy can be beneficial.[4][12]

• Incorrect Data Analysis Parameters:

  • Solution: The database search parameters must be set correctly to identify crosslinked peptides. This includes specifying the mass of the crosslinker, the reactive sites (e.g., Lys, protein N-terminus, and any amino acid for the photo-reactive group), and potential modifications. Ensure your software is capable of handling cleavable crosslinkers.

Issue 2: Difficulty in Analyzing Data from a Trifunctional Crosslinker

Q: The combination of amine-reactive, photo-reactive, and cleavable features is making data analysis complex. How should I approach this?

A: The trifunctional nature requires a tailored data analysis strategy:

• Define the Crosslinker in Your Software:

  • You will need to define a custom crosslinker in your analysis software. This will involve specifying the total mass of the crosslinker, the masses of the fragments after cleavage of the disulfide bond, and the specificities of the reactive groups.

  • For the photo-reactive azide group, you may need to set the specificity to be non-specific or to a wider range of amino acids, which will increase the search space.

• Use Specialized Software:

  • Software designed for crosslinking analysis is essential. Tools like MeroX, pLink 2, and XlinkX have functionalities specifically for cleavable crosslinkers.[3][8] They can recognize the characteristic signature of cleavage products in the MS/MS spectra.

• Consider a Staged Analysis:

  • If possible with your software, you could perform the search in stages. First, search for peptides modified with the crosslinker (mono-links). Then, use this information to narrow down the search space for inter- and intra-peptide crosslinks.

Issue 3: Interpreting MS/MS Spectra of Cleaved Crosslinked Peptides

Q: I am using CID/HCD for fragmentation. What should I expect to see in the MS/MS spectra for peptides crosslinked with 4-Azide-TFP-Amide-SS-Sulfo-NHS after the disulfide bond is cleaved?

A: Upon CID or HCD, the disulfide bond is expected to be one of the more labile bonds. Cleavage of the disulfide bond will result in the generation of two modified peptides. The fragmentation pattern will be a composite of the fragment ions from both peptides.

• Expected Fragmentation:

  • The MS/MS spectrum will contain two sets of fragment ions (b- and y-ions), one for each of the constituent peptides.

  • Each peptide will carry a remnant of the crosslinker. You will need to calculate the mass of these remnants to correctly identify the modified peptides.

  • For this specific crosslinker, cleavage of the disulfide bond will result in one peptide having a modification corresponding to the Sulfo-NHS reactive end and part of the spacer, and the other peptide having a modification from the aryl azide end and the other part of the spacer.

• Characteristic Signatures:

  • Software for cleavable crosslinkers is designed to look for pairs of peaks in the MS/MS spectrum that correspond to the two peptides of the crosslinked pair.[13]

  • While CID and HCD are effective for cleaving the disulfide bond, ETD can sometimes provide complementary information by preserving the crosslink and fragmenting the peptide backbones, which can help in pinpointing the exact site of crosslinking.[6][14]

Experimental Protocols

Protocol 1: Two-Step Crosslinking of a Protein Complex

• Amine-Reactive Crosslinking (Step 1):

  • Prepare the protein complex in an amine-free buffer (e.g., PBS, pH 7.4).

  • Add the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker to the protein solution. A 100-300 fold molar excess of crosslinker to protein is a good starting point.[15]

  • Incubate the reaction for 30-60 minutes at room temperature.

  • Quench the reaction by adding an amine-containing buffer, such as Tris-HCl, to a final concentration of 20-50 mM.

• Photo-Reactive Crosslinking (Step 2):

  • If a binding partner is to be captured, add it to the solution containing the now azide-functionalized protein.

  • Expose the sample to UV light at 250-350 nm. The duration and intensity of the UV exposure will need to be optimized.

  • The reaction is now complete, and the sample is ready for downstream processing.

Protocol 2: Sample Preparation for Mass Spectrometry

• Reduction and Alkylation:

  • Reduce the disulfide bonds in the crosslinked protein sample by adding DTT to a final concentration of 10 mM and incubating for 1 hour at 56°C.

  • Alkylate the free cysteine residues by adding iodoacetamide (B48618) to a final concentration of 55 mM and incubating for 45 minutes in the dark at room temperature.

• Protein Digestion:

  • Perform a buffer exchange to an appropriate digestion buffer (e.g., 50 mM ammonium (B1175870) bicarbonate).

  • Add a protease, such as trypsin, at a 1:50 (enzyme:protein) ratio and incubate overnight at 37°C.

• Enrichment of Crosslinked Peptides (Optional but Recommended):

  • To the digested peptide mixture, add an alkyne-biotin conjugate and the necessary catalysts for a click chemistry reaction (e.g., copper(II) sulfate (B86663) and a reducing agent like sodium ascorbate).

  • Incubate to allow the biotin tag to attach to the azide group on the crosslinker.

  • Enrich the biotinylated peptides using streptavidin-coated magnetic beads.

  • Wash the beads extensively to remove non-biotinylated (i.e., non-crosslinked) peptides.

  • Elute the enriched peptides from the beads.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture by LC-MS/MS using a method optimized for the identification of crosslinked peptides.

Data Presentation

Table 1: Software for Crosslinked Peptide Data Analysis

Software	Key Features	Cleavable Linker Support	Notes
MeroX	User-friendly interface, supports various cleavable and non-cleavable crosslinkers.[8] Calculates false discovery rates (FDR) for different link types.[3]	Yes	Good for beginners and experienced users.
pLink 2	Fast search engine, supports a wide range of crosslinkers.	Yes	Requires a license, which can be obtained by contacting the developers.
XlinkX	Integrated into Proteome Discoverer (Thermo Fisher Scientific), provides a streamlined workflow.[15]	Yes	Convenient for users of Thermo Fisher Scientific instruments.
Crux	Open-source toolkit with various tools for crosslink analysis.	Yes	Offers flexibility but may have a steeper learning curve.
xiSEARCH	Part of the xi suite of tools, specialized for crosslink identification.	Yes	Can be used in conjunction with xiFDR for FDR control and xiVIEW for visualization.

Mandatory Visualization

Caption: Experimental workflow for the analysis of peptides crosslinked with 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Caption: Types of products from a crosslinking reaction.

References

• 1. Enabling Photoactivated Cross-Linking Mass Spectrometric Analysis of Protein Complexes by Novel MS-Cleavable Cross-Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Chemical cross-linking with mass spectrometry: A tool for systems structural biology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photocross-Linked Peptide-Protein Complexes Analysis: A Comparative Study of CID and ETD Fragmentation Modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Sulfo-NHS-SS-biotin derivatization: a versatile tool for MALDI mass analysis of PTMs in lysine-rich proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Matching Cross-linked Peptide Spectra: Only as Good as the Worse Identification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Identification of MS-Cleavable and Noncleavable Chemically Cross-Linked Peptides with MetaMorpheus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Improved peptide identification by targeted fragmentation using CID, HCD and ETD on an LTQ-Orbitrap Velos. | Department of Chemistry [chem.ox.ac.uk]
• 14. lcms.labrulez.com [lcms.labrulez.com]
• 15. pfind.ict.ac.cn [pfind.ict.ac.cn]

Reference Data & Comparative Studies

A Head-to-Head Comparison: The Superiority of TFP Azide Crosslinkers Over Nitrophenyl Azide Counterparts

In the intricate world of bioconjugation and proteomics, the choice of a crosslinker can be pivotal to the success of an experiment. For researchers aiming to elucidate protein-protein interactions, map interaction interfaces, or develop novel biotherapeutics, the efficiency and specificity of the crosslinking chemistry are paramount. This guide provides a detailed comparison of two classes of crosslinking reagents: those based on tetrafluorophenyl (TFP) azide (B81097) chemistry and the more traditional nitrophenyl azide crosslinkers. We will delve into the fundamental chemical advantages of TFP-based reagents, supported by experimental data, and provide detailed protocols to aid in experimental design.

Unpacking the Chemistries: TFP Esters and Perfluorophenyl Azides

To understand the advantages of TFP azide crosslinkers, it's essential to dissect their constituent reactive groups. The term "TFP azide crosslinker" can refer to two distinct functionalities that leverage the unique properties of the tetrafluorophenyl group:

• TFP Esters for Amine-Reactive Conjugation: In many modern crosslinkers, a TFP ester serves as a highly efficient amine-reactive moiety. These are often paired with a bioorthogonal functional group, such as an azide for "click chemistry," creating a powerful heterobifunctional crosslinker.

• Perfluorophenyl Azides (PFPAs) for Photo-Crosslinking: In this class of reagents, the tetrafluorophenyl group is part of the photo-activatable aryl azide itself. These perfluorinated aryl azides exhibit enhanced photoreactivity upon UV exposure.

This guide will explore the advantages of both TFP esters over the commonly used N-hydroxysuccinimide (NHS) esters found in many nitrophenyl azide crosslinkers, and the benefits of the perfluorophenyl azide photochemistry compared to nitrophenyl azide photochemistry.

Superior Amine Reactivity and Stability: TFP Esters vs. NHS Esters

A significant advantage of many TFP-based crosslinkers lies in the amine-reactive TFP ester. This group consistently outperforms the NHS esters commonly found in nitrophenyl azide crosslinkers like Sulfo-SANPAH and ANB-NOS. The primary advantages are enhanced hydrolytic stability and greater reactivity with primary amines, especially under basic conditions.

Property	TFP Ester	NHS Ester	Advantage of TFP Ester
Hydrolytic Stability	Higher, less susceptible to hydrolysis in aqueous solutions, especially at basic pH.[1][2]	Lower, readily hydrolyzes, particularly as pH increases.	Longer half-life in solution allows for more controlled and efficient reactions with biomolecules.
Reactivity with Amines	More reactive towards primary amines, especially at pH 7.5-8.5.[3]	Less reactive, with an optimal pH range of 7-8.	Results in higher yields of amide bond formation and allows for more flexibility in reaction conditions.
Optimal Reaction pH	7.5 - 8.5	7.0 - 8.0	Better suited for reactions at slightly basic pH where primary amines are more nucleophilic.
Side Reactions	Reduced hydrolysis leads to fewer side products and a cleaner reaction profile.	Prone to hydrolysis, which competes with the desired amidation reaction.	Improved specificity and easier purification of the final conjugate.

Enhanced Photoreactivity and Efficiency: Perfluorophenyl Azides vs. Nitrophenyl Azides

For photo-crosslinking applications, perfluorophenyl azides (PFPAs) offer distinct advantages over their nitrophenyl azide counterparts. Upon UV activation, aryl azides form highly reactive nitrenes that can insert into C-H and N-H bonds or react with other functional groups. The fluorine atoms on the phenyl ring of PFPAs significantly enhance their photoreactive properties.

Property	Perfluorophenyl Azide (PFPA)	Nitrophenyl Azide	Advantage of PFPA
Photolysis Quantum Yield	Approaches unity for some FPAs, meaning nearly every absorbed photon leads to nitrene formation.	Generally lower and more variable.	Higher efficiency of photoactivation, requiring lower light doses and shorter irradiation times, which minimizes potential photodamage to biological samples.
Crosslinking Efficiency	High, with reduced side reactions. Sterically hindered PFPAs favor C-H insertion over intramolecular rearrangements.	Can be efficient, but more prone to side reactions such as ring expansion.	Cleaner and more efficient crosslinking, leading to higher yields of desired crosslinked products.
Activation Wavelength	Can be activated by near-UV light (around 350 nm).	Typically activated by long-wave UV light (300-460 nm).[4]	Activation at longer wavelengths can be less damaging to sensitive biological samples.
Side Reactions	The fluorine atoms disfavor intramolecular ring expansion, leading to more efficient intermolecular crosslinking.	The nitrene intermediate can undergo ring expansion to a dehydroazepine, which is a competing, non-crosslinking reaction.	Higher specificity and yield of the desired crosslinked product.

Experimental Protocols

Protocol 1: Amine Labeling with a TFP Ester-Azide Crosslinker for Click Chemistry

This protocol describes the first step of a two-step crosslinking procedure using a heterobifunctional crosslinker containing a TFP ester and an azide group.

Materials:

• Protein of interest (in an amine-free buffer, e.g., PBS, pH 7.4)

• TFP ester-azide crosslinker (e.g., DBCO-PEG-TFP Ester)

• Anhydrous DMSO or DMF

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

Procedure:

• Prepare the Protein Solution: Dissolve the protein in an amine-free buffer (e.g., PBS, pH 7.4) at a concentration of 1-5 mg/mL.

• Prepare the Crosslinker Solution: Immediately before use, dissolve the TFP ester-azide crosslinker in anhydrous DMSO or DMF to a concentration of 10 mM.

• Reaction: Add a 10- to 50-fold molar excess of the dissolved crosslinker to the protein solution. The final concentration of the organic solvent should be kept below 10%.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C.

• Quenching (Optional): To quench any unreacted TFP ester, add the quenching buffer to a final concentration of 20-50 mM and incubate for 15 minutes at room temperature.

• Purification: Remove excess, unreacted crosslinker using a desalting column, dialyzing against an appropriate buffer for the subsequent click reaction.

• The azide-labeled protein is now ready for the second step of crosslinking via a click reaction with an alkyne-modified binding partner.

Protocol 2: Photo-Crosslinking with a Nitrophenyl Azide Crosslinker (e.g., Sulfo-SANPAH)

This protocol outlines a two-step procedure for photo-crosslinking using an NHS-ester-nitrophenyl azide crosslinker.

Materials:

• Protein of interest in an amine-free buffer (e.g., 20 mM sodium phosphate, 150 mM NaCl, pH 7.2-8.0)

• Sulfo-SANPAH

• UV lamp (300-460 nm)

• Quenching buffer (e.g., 1 M Tris-HCl or glycine, pH 8.0)

• Desalting column

Procedure:

Step 1: Amine Labeling (in the dark)

• Prepare the Crosslinker Solution: Immediately before use, dissolve Sulfo-SANPAH in water to a concentration of 10 mM.

• Reaction: Add a 20- to 50-fold molar excess of the dissolved Sulfo-SANPAH to the protein solution.

• Incubation: Incubate the reaction for 30-60 minutes at room temperature in the dark.

• Purification: Remove excess, unreacted crosslinker using a desalting column equilibrated with a non-amine-containing buffer.

Step 2: Photo-Crosslinking

• Introduce Binding Partner: Add the interacting protein or molecule to the purified, amine-labeled protein.

• Photoactivation: Expose the sample to a UV lamp (300-460 nm) on ice for 5-30 minutes. The optimal time and distance from the lamp should be determined empirically.

• Quenching (Optional): The reaction can be quenched by adding a primary amine-containing buffer to scavenge unreacted nitrenes.

• Analysis: The crosslinked products can be analyzed by SDS-PAGE, Western blotting, or mass spectrometry.

Visualizing the Workflow: Crosslinking Mass Spectrometry

The following diagrams illustrate the general workflows for identifying protein-protein interactions using TFP azide and nitrophenyl azide crosslinkers, leading to mass spectrometry analysis.

Caption: Workflow for TFP-Azide Click Chemistry Crosslinking.

Caption: Workflow for Nitrophenyl Azide Photo-Crosslinking.

Conclusion

The evidence strongly supports the advantages of TFP azide-based crosslinkers over their nitrophenyl azide counterparts for a wide range of applications in proteomics and drug development. The superior hydrolytic stability and amine-reactivity of TFP esters lead to more efficient and specific conjugation, while the enhanced photoreactivity and reduced side reactions of perfluorophenyl azides provide a cleaner and more efficient photo-crosslinking chemistry. For researchers seeking to maximize the yield and specificity of their crosslinking experiments while minimizing potential damage to their samples, TFP azide crosslinkers represent a significant advancement in bioconjugation technology. By understanding the underlying chemical principles and following optimized protocols, scientists can leverage these powerful tools to gain deeper insights into the complex molecular interactions that govern biological processes.

References

• 1. researchgate.net [researchgate.net]
• 2. proteochem.com [proteochem.com]
• 3. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 4. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

Navigating the Crossroads of Protein Interaction Studies: A Guide to Cleavable and Non-Cleavable Crosslinkers

For researchers, scientists, and drug development professionals engaged in the intricate study of protein interactions, the selection of an appropriate chemical crosslinker is a critical decision that profoundly influences experimental outcomes. This guide provides a comprehensive comparison of cleavable and non-cleavable crosslinkers, presenting supporting experimental data, detailed protocols, and visual workflows to facilitate an informed choice for your specific research needs.

The fundamental principle of chemical crosslinking in protein interaction studies is to create stable, covalent bonds between interacting proteins, thereby capturing transient and weak associations for subsequent identification and analysis. The primary distinction between the two major classes of crosslinkers lies in the reversibility of this linkage. Non-cleavable crosslinkers establish a permanent bond, whereas cleavable crosslinkers feature a labile spacer arm that can be broken under specific chemical or physical conditions. This key difference dictates the experimental workflow, the complexity of data analysis, and ultimately, the biological questions that can be addressed.

At a Glance: Key Differences

Feature	Cleavable Crosslinkers	Non-Cleavable Crosslinkers
Linkage	Reversible, can be broken by specific stimuli (e.g., chemicals, light, or in the mass spectrometer).	Permanent, stable covalent bond.
Primary Applications	Crosslinking-Mass Spectrometry (XL-MS), enrichment of crosslinked peptides, structural proteomics.	Co-immunoprecipitation (Co-IP), pull-down assays, stabilizing protein complexes for SDS-PAGE analysis.
Advantages	Simplifies mass spectrometry data analysis, reduces false-positive identifications, and allows for the enrichment of crosslinked species.	High stability, well-established and straightforward protocols for applications not involving mass spectrometry-based identification of crosslinked peptides.
Disadvantages	Can be less stable under certain conditions and may require additional experimental steps for cleavage.	Complicates the analysis of crosslinked peptides by mass spectrometry, leading to complex spectra that are difficult to interpret.

Performance Comparison in Experimental Applications

The choice between a cleavable and non-cleavable crosslinker is particularly crucial when mass spectrometry (MS) is employed for protein identification.

Crosslinking-Mass Spectrometry (XL-MS)

In XL-MS, the ability to identify the two peptides that have been linked together is paramount. MS-cleavable crosslinkers, such as Disuccinimidyl sulfoxide (B87167) (DSSO) and Disuccinimidyl dibutyric urea (B33335) (DSBU), offer a significant advantage in this regard. During tandem mass spectrometry (MS/MS), the crosslinker itself can be fragmented, which simplifies the resulting spectra and facilitates the identification of the individual crosslinked peptides. This simplified data analysis can lead to a higher number of confident protein-protein interaction identifications.

A study comparing a cleavable crosslinker to the non-cleavable crosslinker Bis(sulfosuccinimidyl) suberate (B1241622) (BS3) for labeling proteins in a cell lysate demonstrated that the cleavable crosslinker yielded a higher number of protein identifications, suggesting that the simplified data analysis afforded by cleavable linkers can lead to more comprehensive interaction datasets. Another study reported the identification of over 7,400 unique cross-link sites in Drosophila melanogaster embryo extracts using the cleavable crosslinker DSBU. Similarly, the use of DSSO in human lung adenocarcinoma cell lysates resulted in the identification of over 1,000 cross-link sites.

Crosslinker Type	Crosslinker	Organism/Sample	Number of Unique Cross-links Identified	Reference
Cleavable	DSBU	Drosophila melanogaster embryo extract	>7,400
Cleavable	DSSO	Human lung adenocarcinoma cell lysate	>1,000
Cleavable	DSSO	BSA	108
Non-Cleavable	BS3	Yeast Pol II Complex	97

This table summarizes data from different studies and is intended for illustrative purposes. Direct comparison of numbers across different studies should be done with caution due to variations in experimental conditions.

Co-Immunoprecipitation (Co-IP) and Pull-Down Assays

For applications such as Co-IP and pull-down assays, where the primary goal is to stabilize protein complexes for isolation and subsequent analysis by methods like SDS-PAGE and Western blotting, the high stability of non-cleavable crosslinkers is often advantageous. Crosslinkers like Disuccinimidyl suberate (DSS) and its water-soluble analog BS3 are widely used to covalently trap interacting proteins before cell lysis and immunoprecipitation. This ensures that even weak or transient interactions are preserved throughout the multiple washing steps involved in these procedures.

Visualizing the Workflow and Principles

To better understand the practical implications of choosing a cleavable versus a non-cleavable crosslinker, the following diagrams illustrate the experimental workflows and the fundamental principles of each.

Workflow with a cleavable crosslinker.

Workflow with a non-cleavable crosslinker.

A Head-to-Head Comparison of Heterobifunctional Crosslinkers: 4-Azide-TFP-Amide-SS-Sulfo-NHS vs. ANB-NOS

For researchers, scientists, and drug development professionals engaged in the intricate work of mapping protein interactions, developing antibody-drug conjugates, or creating novel biomaterials, the choice of a chemical crosslinker is a critical decision that profoundly impacts experimental outcomes. This guide provides an objective, data-driven comparison of two popular heterobifunctional crosslinkers: 4-Azide-TFP-Amide-SS-Sulfo-NHS and N-5-azido-2-nitrobenzoyloxysuccinimide (ANB-NOS) . We will delve into their chemical reactivity, operational efficiency, and suitability for various applications, with a focus on providing actionable insights supported by experimental data.

At a Glance: Key Differences

Feature	4-Azide-TFP-Amide-SS-Sulfo-NHS	ANB-NOS
Amine-Reactive Group	Tetrafluorophenyl (TFP) Ester with Sulfo-NHS	N-hydroxysuccinimide (NHS) Ester
Photo-Reactive Group	Aryl Azide (B81097)	Nitrophenyl Azide
Cleavability	Yes (Disulfide bond, reducible)	No
Water Solubility	High (due to Sulfo group)	Low
Primary Applications	Crosslinking-Mass Spectrometry (XL-MS), cell surface labeling, targeted drug delivery	General protein crosslinking, intracellular and intramembrane conjugations

Efficiency Deep Dive: A Quantitative Comparison

The efficiency of a crosslinker is a multifaceted parameter encompassing reaction kinetics, stability, and the yield of the desired conjugate. Below, we dissect the performance of each component of these two reagents.

Amine-Reactive Group Efficiency: TFP Ester vs. NHS Ester

The primary amine-reactive group is crucial for the initial, targeted conjugation. While both TFP and NHS esters react with primary amines to form stable amide bonds, their stability against hydrolysis—a competing reaction in aqueous buffers—differs significantly.

Hydrolytic Stability:

The TFP ester in 4-Azide-TFP-Amide-SS-Sulfo-NHS offers a distinct advantage in its resistance to spontaneous hydrolysis, particularly at the basic pH levels often optimal for amine conjugation.[1][2] This enhanced stability translates to a longer active lifetime of the reagent in solution, allowing for more efficient conjugation, especially with low-concentration protein samples.[3][]

A study comparing the hydrolysis rates of TFP and NHS ester-terminated self-assembled monolayers (SAMs) provides quantitative evidence of this difference. The half-life of the TFP ester at pH 10 was found to be almost 10-fold longer than that of the NHS ester.[5]

pH	Half-life of NHS Ester on SAM (minutes)	Half-life of TFP Ester on SAM (minutes)	Fold Difference
7.0	~480	~910	~1.9x
8.0	~150	~450	~3.0x
10.0	39	330	~8.5x
(Data adapted from Lockett, M. R., et al. (2008). J. Am. Chem. Soc.)[5]

This increased stability of the TFP ester can lead to higher yields of the desired conjugate.[5]

Photo-Reactive Group Efficiency: Aryl Azide vs. Nitrophenyl Azide

The second step in crosslinking with these reagents involves the photo-activation of the azide group to form a highly reactive nitrene, which can then form a covalent bond with a wide range of chemical groups.

Parameter	4-Azide-TFP-Amide-SS-Sulfo-NHS (Aryl Azide)	ANB-NOS (Nitrophenyl Azide)
Activation Wavelength	Typically 250-350 nm[6]	Typically 320-350 nm[7]
Reactivity	Forms a nitrene that can insert into C-H and N-H bonds or react with double bonds.[8]	Forms a nitrene with similar reactivity, but the nitro group can influence the properties of the intermediate species.[9]

The Decisive Difference: Cleavability and its Impact on Workflow

The most significant distinction between these two crosslinkers is the presence of a disulfide bond in the spacer arm of 4-Azide-TFP-Amide-SS-Sulfo-NHS, rendering it cleavable by reducing agents like dithiothreitol (B142953) (DTT) or tris(2-carboxyethyl)phosphine (B1197953) (TCEP). This feature is a game-changer for applications involving mass spectrometry (MS) for the identification of crosslinked peptides.[10][11][12][13][14]

Workflow Advantage of a Cleavable Crosslinker:

In a typical XL-MS workflow, the identification of crosslinked peptides from a complex mixture of linear, dead-end modified, and crosslinked peptides is a major challenge. A cleavable crosslinker simplifies this process immensely. After the initial MS analysis of the crosslinked peptides, the sample can be treated with a reducing agent to cleave the disulfide bond. A second round of MS analysis will then show the disappearance of the crosslinked peptide signals and the appearance of the two individual peptide signals, confirming the identity of the crosslinked pair. This significantly reduces the complexity of data analysis and the rate of false-positive identifications.[10][11][13][14]

Experimental Protocols

General Protocol for Two-Step Crosslinking with 4-Azide-TFP-Amide-SS-Sulfo-NHS or ANB-NOS

This protocol outlines a general two-step procedure. Optimization will be required for specific applications.

Step 1: Amine-Reactive Labeling

• Protein Preparation: Dissolve the purified protein to be labeled (Protein A) in an amine-free buffer (e.g., phosphate-buffered saline, PBS) at a pH of 7.2-8.5.[15] A protein concentration of 1-5 mg/mL is a good starting point.

• Crosslinker Preparation:

  • 4-Azide-TFP-Amide-SS-Sulfo-NHS: Due to its high water solubility, this reagent can be dissolved directly in the reaction buffer immediately before use.[16]

  • ANB-NOS: This reagent is not water-soluble and should be dissolved in a minimal amount of an organic solvent like DMSO or DMF before being added to the protein solution.[7][17]

• Reaction: Add a 10- to 50-fold molar excess of the crosslinker to the protein solution. Incubate for 30 minutes to 2 hours at room temperature or 4°C. The optimal molar excess and incubation time should be determined empirically.

• Removal of Excess Crosslinker: Remove non-reacted crosslinker using a desalting column or dialysis against the reaction buffer. This step is critical to prevent the unreacted crosslinker from reacting with the second protein.

Step 2: Photo-Reactive Crosslinking

• Mixing of Components: Mix the labeled protein (Protein A) with its interacting partner (Protein B) in a suitable buffer.

• Photo-activation: Expose the sample to UV light at the appropriate wavelength (250-350 nm for 4-Azide-TFP-Amide-SS-Sulfo-NHS[6]; 320-350 nm for ANB-NOS[7]) for 5-30 minutes. The optimal exposure time and distance from the UV source should be determined empirically. It is advisable to perform this step on ice to minimize heat-induced sample damage.

• Analysis: Analyze the crosslinked products by SDS-PAGE, Western blotting, or mass spectrometry.

Step 3 (for 4-Azide-TFP-Amide-SS-Sulfo-NHS): Cleavage of the Disulfide Bond

• Reduction: To cleave the crosslink, add a reducing agent such as DTT to a final concentration of 10-50 mM and incubate for 30 minutes at 37°C.

• Analysis: Analyze the cleaved products by SDS-PAGE (under reducing conditions) or mass spectrometry to confirm the identity of the crosslinked proteins.

Visualizing the Workflows and Mechanisms

Figure 1. Comparison of experimental workflows.

Figure 2. Reaction pathways of the two crosslinkers.

Conclusion and Recommendations

The choice between 4-Azide-TFP-Amide-SS-Sulfo-NHS and ANB-NOS is highly dependent on the specific experimental goals and constraints.

Choose 4-Azide-TFP-Amide-SS-Sulfo-NHS if:

• Your downstream analysis involves mass spectrometry for the identification of crosslinked peptides. The cleavable disulfide bond is a significant advantage that simplifies data analysis and increases confidence in the results.[10][11][13][14]

• You are working with low-concentration protein samples or require higher reaction yields, as the hydrolytically stable TFP ester will be more efficient.[1][2][5]

• Your experiment requires a water-soluble reagent to avoid the use of organic solvents that could perturb your biological system.[16]

• You are performing cell-surface labeling, as the sulfo group renders the molecule membrane-impermeable.

Choose ANB-NOS if:

• Your experimental goal is to form a stable, non-reversible crosslink.

• Your downstream analysis does not involve mass spectrometry for peptide identification (e.g., you are only monitoring for shifts on an SDS-PAGE gel).

• You are performing intracellular or intramembrane crosslinking, as its lipophilic nature allows it to permeate cell membranes.[7][17]

• Cost is a primary consideration, as simpler, non-cleavable crosslinkers are often less expensive.

References

• 1. lumiprobe.com [lumiprobe.com]
• 2. Tetrafluorophenyl esters - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 5. A Tetrafluorophenyl Activated Ester Self-Assembled Monolayer for the Immobilization of Amine-Modified Oligonucleotides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ANB-NOS Crosslinker 100 mg - N-5-Azido-2-nitrobenzoyloxysuccinimide (ANB-NOS) - ProteoChem [proteochem.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. mdpi.com [mdpi.com]
• 10. A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein-protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A cross-linking/mass spectrometry workflow based on MS-cleavable cross-linkers and the MeroX software for studying protein structures and protein–protein interactions | Springer Nature Experiments [experiments.springernature.com]
• 12. Synthesis of Two New Enrichable and MS-Cleavable Cross-linkers to Define Protein-Protein Interactions by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cleavable Cross-Linkers and Mass Spectrometry for the Ultimate Task of Profiling Protein–Protein Interaction Networks in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. MS-Cleavable Cross-Linkers [sigmaaldrich.com]
• 15. tools.thermofisher.com [tools.thermofisher.com]
• 16. Protein Interactions Captured by Chemical Cross-linking: Two-Step Cross-linking with ANB*NOS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ANB-NOS | Protein Cross-Linkers | Cross-Linking and Modification | Protein Research [gbiosciences.com]

A Researcher's Guide to Azide-Based Photo-Crosslinkers: A Comparative Analysis of Photoactivation Efficiency

For researchers, scientists, and drug development professionals, the precise identification of protein-protein interactions is fundamental to unraveling complex biological processes and advancing therapeutic discovery. Photo-crosslinkers, particularly those based on aryl azide (B81097) chemistry, are powerful tools for covalently capturing these transient interactions in their native environments. This guide provides an objective comparison of the photoactivation efficiency of different azide crosslinkers, supported by experimental data and detailed protocols to aid in the selection of the optimal reagent for your research needs.

The efficacy of an azide-based photo-crosslinker is largely determined by its photoactivation efficiency, which is influenced by factors such as its activation wavelength and quantum yield—the efficiency of converting absorbed light into a reactive nitrene species. The ideal crosslinker is activated by wavelengths that minimize cellular damage, exhibits a high quantum yield for efficient crosslinking, and possesses appropriate spacer arms and solubility for the biological system under investigation.

Performance Comparison of Azide Photo-Crosslinkers

The selection of an appropriate azide photo-crosslinker is critical for the success of photoaffinity labeling experiments. The following table summarizes the key performance characteristics of various classes of azide-based crosslinkers.

Crosslinker Class	Activation Wavelength (λmax)	Quantum Yield (Φ)	Key Characteristics & Considerations
Simple Phenyl Azides	250 - 300 nm	0.1 - 0.7[1]	Require short, potentially damaging UV wavelengths for activation.[2]
Nitrophenyl Azides	300 - 460 nm	Generally lower than simple phenyl azides	Activated by longer, less damaging UVA and visible light, making them preferable for many biological experiments.[2]
Hydroxyphenyl Azides	~365 nm	Moderate	Activation with longer wavelength UV light can yield efficient crosslinking.[3]
Perfluorophenyl Azides (PFPAs)	~350 nm	Can approach unity (highly efficient)[4]	Exhibit high crosslinking efficiency and can be activated at near-UV wavelengths.[5][6][7] The C-H insertion is favored over side reactions.[8]
Azido-Coumarins	Varies with coumarin (B35378) structure	Can be high (e.g., 0.63 for Coumarin 343 X azide)[9]	Offer the advantage of fluorescence for detection and imaging.
4-Azidophenacyl Bromide	~250 nm	Data not readily available	A hetero-bifunctional reagent that couples to sulfhydryl groups prior to photoactivation.[10][11]
NHS-ASA (N-Hydroxysuccinimidyl-4-azidosalicylic acid)	~250 nm	Data not readily available	A hetero-bifunctional, radioiodinatable crosslinker that couples to primary amines before photoactivation.[12]

Deciphering the Photoactivation Pathway

Upon exposure to UV light, aryl azides undergo photolysis to generate a highly reactive nitrene intermediate. This intermediate can then form a covalent bond with a nearby molecule through several mechanisms, including C-H/N-H insertion or addition to double bonds. This process effectively "traps" interacting molecules.

Caption: Photoactivation of an aryl azide to form a reactive nitrene.

A General Workflow for Comparing Crosslinker Efficiency

To empirically determine the most effective azide crosslinker for a specific application, a systematic comparison of their crosslinking efficiency is recommended. The following workflow outlines a general approach for such a comparison.

Caption: Generalized workflow for comparing photo-crosslinker efficiency.

Detailed Experimental Protocols

The following protocols provide a framework for sample preparation, photo-crosslinking, and analysis to compare the efficiency of different azide crosslinkers.

Protocol 1: Sample Preparation

• Protein Solution: Prepare a stock solution of your protein of interest (e.g., 1 mg/mL) in an appropriate amine-free buffer (e.g., phosphate-buffered saline, pH 7.4). Buffers containing primary amines like Tris or glycine (B1666218) should be avoided as they can quench the reactive nitrene.[3]

• Crosslinker Solutions: Prepare stock solutions of each azide crosslinker to be tested at a concentration of 10 mM in an organic solvent such as DMSO.

Protocol 2: Photo-Crosslinking Reaction

• Incubation: In separate microcentrifuge tubes, mix the protein solution with each azide crosslinker to a final concentration of 100-500 µM. Incubate the mixtures in the dark for 30 minutes at room temperature to allow for binding.

• UV Irradiation: Place the tubes on ice and expose them to UV light using a UV lamp. The wavelength and duration of irradiation should be optimized for each crosslinker based on the information in the comparison table (e.g., 254 nm for simple aryl azides, >300 nm for nitrophenyl azides).[13] A typical irradiation time is 5-15 minutes.[13]

Protocol 3: Analysis of Crosslinking Efficiency

The efficiency of crosslinking can be assessed using several methods:

• SDS-PAGE and Coomassie/Silver Staining:

  • Add an equal volume of 2x SDS-PAGE loading buffer to each reaction and boil for 5 minutes.

  • Load the samples onto a polyacrylamide gel and perform electrophoresis.

  • Stain the gel with Coomassie Brilliant Blue or silver stain to visualize the protein bands.

  • Crosslinking efficiency can be estimated by the decrease in the intensity of the monomeric protein band and the appearance of higher molecular weight bands corresponding to crosslinked products.[14]

• Western Blotting:

  • Following SDS-PAGE, transfer the proteins to a PVDF or nitrocellulose membrane.

  • Probe the membrane with an antibody specific to the protein of interest.

  • Detect the antibody signal using a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate.

  • Quantify the band intensities to determine the percentage of crosslinked protein.

• Mass Spectrometry:

  • For a more detailed analysis, the crosslinked protein bands can be excised from the gel and subjected to in-gel digestion with a protease (e.g., trypsin).

  • The resulting peptides are then analyzed by mass spectrometry to identify the crosslinked residues and quantify the relative abundance of crosslinked peptides.[15][16]

By systematically applying these protocols, researchers can make informed decisions about the most suitable azide photo-crosslinker for their specific experimental goals, ultimately leading to more robust and reliable identification of protein-protein interactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Photoreactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Optimization of fluorinated phenyl azides as universal photocrosslinkers for semiconducting polymers [ideas.repec.org]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of bis (perfluorophenyl azide)s as cross-linkers for a soluble polyimide - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Reactive & Efficient: Organic Azides as Cross-Linkers in Material Sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. 4-AZIDOPHENACYL BROMIDE | 57018-46-9 [chemicalbook.com]
• 11. scbt.com [scbt.com]
• 12. cephamls.com [cephamls.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. The beginning of a beautiful friendship: Cross-linking/mass spectrometry and modelling of proteins and multi-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantitative cross-linking/mass spectrometry reveals subtle protein conformational changes - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Specificity of 4-Azide-TFP-Amide-SS-Sulfo-NHS Labeling: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in bioconjugation, the specificity of a labeling reagent is paramount to ensure the functional integrity of biomolecules and the reliability of downstream applications. This guide provides a comprehensive comparison of 4-Azide-TFP-Amide-SS-Sulfo-NHS, a trifunctional crosslinker, with other common labeling reagents. We will delve into the specifics of its reactivity, potential off-target effects, and provide detailed experimental protocols to empower researchers to assess labeling specificity in their own hands.

4-Azide-TFP-Amide-SS-Sulfo-NHS is a versatile reagent featuring three key functional components:

• Sulfotetrafluorophenyl (TFP) Ester: An amine-reactive group for covalent attachment to primary amines (e.g., lysine (B10760008) residues and N-termini of proteins). The TFP ester offers enhanced stability to hydrolysis compared to traditional N-hydroxysuccinimide (NHS) esters, particularly at basic pH, which can lead to more efficient and specific labeling.

• Aryl Azide (B81097): A photo-reactive group that, upon activation with UV light, forms a highly reactive nitrene intermediate capable of inserting into C-H and N-H bonds, enabling the conjugation of the labeled molecule to other biomolecules.

• Cleavable Disulfide Bond: A linker containing a disulfide bond that can be cleaved by reducing agents, allowing for the release of conjugated molecules under specific conditions.

• Sulfo-NHS group: This moiety imparts increased water solubility to the reagent.

Comparative Analysis of Amine-Reactive Labeling Chemistries

The choice of labeling chemistry significantly impacts the specificity and outcome of a bioconjugation reaction. Below is a comparative analysis of 4-Azide-TFP-Amide-SS-Sulfo-NHS against common alternatives.

Feature	4-Azide-TFP-Amide-SS-Sulfo-NHS	Standard NHS Esters	Maleimides	Click Chemistry (e.g., Azide-Alkyne)
Target Residue(s)	Primary amines (Lysine, N-terminus)	Primary amines (Lysine, N-terminus)	Sulfhydryls (Cysteine)	Bioorthogonally introduced azide or alkyne groups
Primary Reaction	Acylation	Acylation	Michael Addition	Copper(I)-catalyzed or strain-promoted cycloaddition
Specificity	High for primary amines. The TFP ester is more resistant to hydrolysis than NHS esters, potentially reducing non-specific reactions. The aryl azide is non-specific upon photoactivation.	Generally high for primary amines, but susceptible to hydrolysis, which can lead to side reactions. Can react with other nucleophiles like Tyr, Ser, and Thr at high pH.	Highly specific for sulfhydryls, which are less abundant than amines, allowing for more site-specific labeling.	Extremely high specificity due to the bioorthogonal nature of the reaction. Minimal off-target reactions.
Potential Off-Target Reactions	Aryl azide can react non-specifically with various residues upon photoactivation. TFP ester can still react with other nucleophiles at high pH.	Reaction with tyrosine, serine, and threonine hydroxyl groups, especially at higher pH. Hydrolysis of the ester is a major competing reaction.	Can react with amines at pH > 7.5.	Minimal, as the reactive groups are not naturally present in most biological systems.
Reaction pH	Amine labeling: 7.2-8.5	Amine labeling: 7.2-8.5	6.5-7.5	Typically performed at or near neutral pH.
Key Advantages	Trifunctional for multi-step conjugations; TFP ester offers improved stability; cleavable linker.	Well-established chemistry with a wide variety of available reagents.	High specificity for less abundant cysteine residues.	Unparalleled specificity and bioorthogonality.
Key Disadvantages	Non-specific nature of the photo-activated aryl azide.	Susceptibility to hydrolysis and potential for off-target reactions with other nucleophilic residues.	Requires the presence of a free sulfhydryl group, which may necessitate protein engineering.	Requires the introduction of an azide or alkyne handle into the biomolecule.

Experimental Protocols for Assessing Labeling Specificity

To empirically determine the specificity of a labeling reaction, a combination of techniques can be employed. Mass spectrometry is a powerful tool for identifying the precise location and extent of labeling, including any off-target modifications.

Protocol 1: Identification of Labeling Sites and Off-Target Modifications by Mass Spectrometry

This protocol outlines a general workflow for identifying the amino acid residues modified by a labeling reagent.

1. Protein Labeling: a. Prepare the protein of interest at a concentration of 1-5 mg/mL in an amine-free buffer (e.g., phosphate-buffered saline, PBS) at pH 7.2-8.5. b. Dissolve the 4-Azide-TFP-Amide-SS-Sulfo-NHS reagent in a small amount of anhydrous DMSO or DMF immediately before use. c. Add a 5 to 20-fold molar excess of the labeling reagent to the protein solution. The optimal ratio should be determined empirically. d. Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C. e. Quench the reaction by adding an amine-containing buffer (e.g., Tris-HCl to a final concentration of 50 mM) or a specific quenching agent like methylamine (B109427) to reverse potential O-acylations on serine, threonine, and tyrosine residues.[1][2] f. Remove excess, unreacted labeling reagent by gel filtration or dialysis.

2. Sample Preparation for Mass Spectrometry: a. Denature the labeled protein using 8 M urea (B33335) or 6 M guanidine (B92328) hydrochloride. b. Reduce the disulfide bonds with dithiothreitol (B142953) (DTT) at 56°C for 30 minutes. c. Alkylate the free sulfhydryls with iodoacetamide (B48618) in the dark at room temperature for 30 minutes. d. Perform a buffer exchange into a digestion-compatible buffer (e.g., 50 mM ammonium (B1175870) bicarbonate). e. Digest the protein into peptides using a sequence-specific protease, such as trypsin, overnight at 37°C.

3. LC-MS/MS Analysis: a. Separate the peptides by reverse-phase liquid chromatography (LC). b. Analyze the eluted peptides using a high-resolution tandem mass spectrometer (MS/MS).

4. Data Analysis: a. Search the acquired MS/MS spectra against the protein sequence database using a proteomics software package (e.g., MaxQuant, Proteome Discoverer). b. Specify the mass of the labeling reagent as a variable modification on all potential target and off-target amino acid residues (e.g., Lys, N-terminus, Ser, Thr, Tyr). c. Analyze the search results to identify the specific peptides and amino acid residues that have been modified. The presence of the modification on residues other than the intended primary amines indicates off-target labeling.

Protocol 2: Competitive Labeling Assay for Comparative Specificity Analysis

This protocol allows for a direct comparison of the specificity of two different amine-reactive labeling reagents.

1. Labeling Reaction: a. Prepare two identical samples of the target protein as described in Protocol 1, step 1a. b. To one sample, add 4-Azide-TFP-Amide-SS-Sulfo-NHS. c. To the other sample, add an equimolar amount of the alternative labeling reagent (e.g., a standard NHS ester). d. Incubate and quench both reactions under identical conditions.

2. Sample Preparation and Analysis: a. Process both labeled protein samples for mass spectrometry as described in Protocol 1, steps 2-4.

3. Comparative Data Analysis: a. Quantify the extent of modification at the target sites (primary amines) for both reagents. b. Identify and quantify the off-target modifications for both reagents. c. Compare the ratio of on-target to off-target labeling for 4-Azide-TFP-Amide-SS-Sulfo-NHS and the alternative reagent to determine their relative specificities.

Visualizing the Labeling Process and Alternatives

To better understand the chemical principles discussed, the following diagrams illustrate the key reaction pathways and experimental workflows.

Caption: Workflow of 4-Azide-TFP-Amide-SS-Sulfo-NHS conjugation.

Caption: Specificity of amine vs. thiol-reactive labeling.

Caption: Mass spectrometry workflow for labeling specificity analysis.

Conclusion

4-Azide-TFP-Amide-SS-Sulfo-NHS offers a powerful and versatile tool for bioconjugation, combining amine reactivity, photo-crosslinking capabilities, and a cleavable linker. The inclusion of a TFP ester provides an advantage over traditional NHS esters in terms of hydrolytic stability, which can contribute to improved labeling efficiency and specificity. However, the non-specific nature of the photo-activated aryl azide must be considered for applications requiring precise control over the conjugation site. For the highest degree of specificity, alternative strategies such as maleimide chemistry targeting less abundant cysteine residues or bioorthogonal click chemistry should be considered. Ultimately, the choice of labeling reagent depends on the specific experimental goals, and empirical validation of labeling specificity using the protocols outlined in this guide is crucial for obtaining reliable and reproducible results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Removal of NHS-labelling By-products in Proteomic Samples | bioRxiv [biorxiv.org]

Interpreting Mass Spectrometry Data for 4-Azide-TFP-Amide-SS-Sulfo-NHS Crosslinks: A Comparative Guide

For researchers, scientists, and drug development professionals employing chemical cross-linking mass spectrometry (XL-MS) to elucidate protein-protein interactions and protein structure, the interpretation of tandem mass spectrometry (MS/MS) data is a critical step. This guide provides a detailed comparison and interpretation strategy for data generated using the hetero-bifunctional, MS-cleavable crosslinker, 4-Azide-TFP-Amide-SS-Sulfo-NHS.

This crosslinker possesses three key functional elements that dictate its fragmentation pattern and data analysis workflow: an amine-reactive Sulfo-NHS ester, a photo-reactive tetrafluorophenyl (TFP) azide (B81097), and a disulfide bond that is cleavable under reducing conditions and during collision-induced dissociation (CID) in the mass spectrometer. Understanding the behavior of these moieties during MS/MS analysis is paramount for accurate identification of cross-linked peptides.

Comparison with Alternative Crosslinkers

The performance of 4-Azide-TFP-Amide-SS-Sulfo-NHS can be benchmarked against other commonly used MS-cleavable crosslinkers, such as Disuccinimidyl sulfoxide (B87167) (DSSO). While both are amine-reactive and MS-cleavable, they differ in their photo-reactivity and the nature of their cleavable linkage, leading to distinct fragmentation patterns and analytical considerations.

Feature	4-Azide-TFP-Amide-SS-Sulfo-NHS	Disuccinimidyl sulfoxide (DSSO)
Reactive Groups	Sulfo-NHS ester (amine-reactive), TFP-Azide (photo-reactive)	NHS ester (amine-reactive)
Cleavable Bond	Disulfide (-S-S-)	Sulfoxide (-S=O-)
MS/MS Cleavage Products	Cleavage of the disulfide bond yields characteristic fragment ions.	Cleavage of the C-S bonds adjacent to the sulfoxide yields characteristic doublet ions.
Primary Application	Photo-cross-linking to capture interactions with any proximal residue.	Amine-to-amine cross-linking (primarily Lys-Lys).
Data Analysis Software	MeroX, XlinkX (with custom settings for disulfide cleavage)	MeroX, XlinkX (pre-configured for DSSO)

Interpreting MS/MS Spectra

The MS/MS spectrum of a peptide cross-linked with 4-Azide-TFP-Amide-SS-Sulfo-NHS will exhibit characteristic fragmentation patterns derived from the cleavage of the disulfide bond and the peptide backbones.

Upon CID, the disulfide bond can fragment, leading to the generation of two primary types of signature ions. This simplifies the complex MS/MS spectrum of the cross-linked peptide into spectra that can be more readily interpreted as individual peptide chains with a modification.

Additionally, the aryl azide group, upon photoactivation, forms a covalent bond with a nearby amino acid. In the mass spectrometer, fragments containing this azide-linked residue may show a characteristic neutral loss of nitrogen (N₂), although this is not always the most prominent fragmentation pathway.

The following diagram illustrates the expected fragmentation of a peptide cross-linked with 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Caption: Fragmentation of a 4-Azide-TFP-Amide-SS-Sulfo-NHS cross-link.

Experimental Protocols

A generalized workflow for a typical XL-MS experiment using 4-Azide-TFP-Amide-SS-Sulfo-NHS is outlined below.

1. Cross-linking Reaction:

• Dissolve the protein sample in a suitable amine-free buffer (e.g., HEPES, PBS) at a concentration of 1-10 µM.

• Add the 4-Azide-TFP-Amide-SS-Sulfo-NHS crosslinker (dissolved in an organic solvent like DMSO or DMF) to the protein solution at a molar excess (e.g., 25-50 fold).

• Incubate the reaction for 30-60 minutes at room temperature to allow the Sulfo-NHS ester to react with primary amines.

• Expose the sample to UV light (e.g., 365 nm) for 5-15 minutes to activate the TFP-azide group and induce cross-linking to proximal residues.

• Quench the reaction by adding an amine-containing buffer (e.g., Tris-HCl) to a final concentration of 20-50 mM.

2. Sample Preparation for Mass Spectrometry:

• Denature the cross-linked protein sample using urea (B33335) or guanidinium (B1211019) chloride.

• Reduce the disulfide bonds (including the one in the crosslinker) with DTT or TCEP.

• Alkylate cysteine residues with iodoacetamide (B48618) or similar reagent.

• Digest the protein sample with a protease such as trypsin overnight at 37°C.

• Desalt the resulting peptide mixture using a C18 solid-phase extraction cartridge.

3. LC-MS/MS Analysis:

• Separate the peptides using a reversed-phase nano-liquid chromatography system.

• Analyze the eluting peptides on a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

• Employ a data-dependent acquisition method where precursor ions are subjected to CID or higher-energy collisional dissociation (HCD).

4. Data Analysis:

• Use specialized software such as MeroX or XlinkX (within Proteome Discoverer) to identify the cross-linked peptides.

• Define the crosslinker with its specific mass and cleavage products (disulfide cleavage) in the software settings.

• The software will search the MS/MS data for characteristic fragment ions and identify the sequences of the cross-linked peptides.

The following diagram illustrates the experimental workflow.

Caption: General workflow for XL-MS using 4-Azide-TFP-Amide-SS-Sulfo-NHS.

Disclaimer: As of late 2025, publicly available, specific MS/MS spectral data for peptides cross-linked with 4-Azide-TFP-Amide-SS-Sulfo-NHS is limited. The interpretation guide provided here is based on the known fragmentation behavior of its constituent chemical moieties and general principles of XL-MS data analysis for similar MS-cleavable crosslinkers. Researchers are encouraged to perform control experiments and manual validation of spectra to confirm identifications.

Safety & Regulatory Compliance

Proper Disposal of 4-Azide-TFP-Amide-SS-Sulfo-NHS: A Comprehensive Guide

For Immediate Release: This document provides essential safety and logistical information for the proper disposal of 4-Azide-TFP-Amide-SS-Sulfo-NHS, a trifunctional crosslinker. Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance. This guide is intended for researchers, scientists, and drug development professionals who handle this chemical.

The compound 4-Azide-TFP-Amide-SS-Sulfo-NHS incorporates three key functional groups that dictate its handling and disposal: an aryl azide (B81097), a cleavable disulfide bond, and a moisture-sensitive sulfo-NHS ester.[1][2][3] Due to the hazardous nature of the azide group, specific precautions must be taken to prevent the formation of explosive compounds.

I. Primary Disposal Protocol: Hazardous Waste Collection

All waste containing 4-Azide-TFP-Amide-SS-Sulfo-NHS, in solid form or in solution, must be treated as hazardous chemical waste. It should be collected in a designated, properly labeled, and sealed waste container. Do not dispose of this chemical down the drain or in regular trash.[4] Your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor must handle the final disposal.[4]

II. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate Personal Protective Equipment (PPE).

PPE Item	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection	Safety goggles or glasses.
Skin and Body Protection	A lab coat must be worn.

III. Step-by-Step Disposal Procedures

The proper disposal method for 4-Azide-TFP-Amide-SS-Sulfo-NHS depends on its form: unreacted solid, solutions, or contaminated labware.

A. Unused or Expired Solid Waste:

• Do Not Dispose in Regular Trash: The solid powder should never be disposed of in regular trash.

• Collection: Collect the original vial containing the unused or expired product in your designated hazardous chemical waste container.

• Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste," the full chemical name "4-Azide-TFP-Amide-SS-Sulfo-NHS," and any other information required by your institution's EHS department.

B. Solutions Containing 4-Azide-TFP-Amide-SS-Sulfo-NHS:

• Segregation: Azide-containing waste should be kept in a separate waste container.[5] Do not mix with other waste streams unless compatibility has been verified.

• Avoid Incompatible Materials:

  • Acids: Never mix azide-containing waste with acidic solutions, as this can generate highly toxic and explosive hydrazoic acid.[6]

  • Metals: Avoid contact with metals, especially heavy metals, as this can form highly unstable and explosive metal azides.[6] Do not use metal spatulas when handling the solid compound.[6][7]

  • Halogenated Solvents: Do not mix with halogenated solvents like dichloromethane (B109758) or chloroform.[6][7]

• Quenching of the Sulfo-NHS Ester (for dilute aqueous solutions):

  • To ensure the reactive sulfo-NHS ester is hydrolyzed before collection, adjust the pH of the aqueous solution to between 7.0 and 8.5.[8]

  • Allow the solution to stand at room temperature for several hours to ensure complete hydrolysis of the NHS ester.[8]

• Collection: Transfer the quenched solution to your designated aqueous hazardous waste container labeled for azide waste.

C. Contaminated Labware:

• Solid Waste: All solid materials that have come into contact with 4-Azide-TFP-Amide-SS-Sulfo-NHS, such as pipette tips, microcentrifuge tubes, and gloves, should be collected in a designated solid hazardous waste container.

• Glassware: Glassware should be decontaminated by rinsing with a suitable solvent (e.g., DMSO or DMF) followed by an aqueous buffer. The rinsate should be collected as hazardous waste.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Azide-TFP-Amide-SS-Sulfo-NHS waste.

Caption: Disposal workflow for 4-Azide-TFP-Amide-SS-Sulfo-NHS.

V. Experimental Protocol: Quenching of Dilute Aqueous Solutions

This protocol outlines the step-by-step process for quenching the reactive sulfo-NHS ester in dilute aqueous solutions prior to disposal.

• Preparation: Work in a well-ventilated area, such as a chemical fume hood.

• pH Adjustment: While stirring, slowly add a suitable buffer (e.g., sodium bicarbonate) to the aqueous waste solution to adjust the pH to between 7.0 and 8.5.

• Incubation: Cover the container and allow the solution to stand at room temperature for at least one hour to ensure complete hydrolysis of the sulfo-NHS ester.

• Waste Collection: Transfer the treated solution to a designated and clearly labeled hazardous waste container for azide-containing aqueous waste.

• Final Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste container.[8]

Disclaimer: The information provided in this document is for guidance purposes only. Always consult your institution's Chemical Hygiene Plan (CHP) and your local, state, and federal regulations for chemical waste disposal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Azide-TFP-Amide-SS-Sulfo-NHS, 220446-74-2 | BroadPharm [broadpharm.com]
• 3. 4-Azide-TFP-Amide-SS-Sulfo-NHS | -S-S- Cleavable | AxisPharm [axispharm.com]
• 4. benchchem.com [benchchem.com]
• 5. artscimedia.case.edu [artscimedia.case.edu]
• 6. safety.pitt.edu [safety.pitt.edu]
• 7. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 8. benchchem.com [benchchem.com]